1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Core Science & Biosynthesis

1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone chemical structure and properties

An In-Depth Technical Guide to 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone: Structure, Properties, and Potential Applications

This technical guide provides a comprehensive overview of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, a unique heterocyclic compound with significant potential in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field, offering insights into its chemical structure, plausible synthesis, predicted properties, and prospective applications.

Introduction: The Significance of the N-Hydroxy-1,2,3-triazole Scaffold

The 1,2,3-triazole ring is a cornerstone in modern medicinal chemistry, renowned for its metabolic stability, capacity for hydrogen bonding, and its role as a reliable bioisostere for amide bonds.[1][2] The introduction of a hydroxyl group on one of the nitrogen atoms (an N-hydroxy or N-oxide functionality) can further enhance its pharmacological profile by improving solubility, modulating electronic properties, and introducing a new vector for biological interactions. This guide focuses on the specific derivative, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, a molecule that combines the established utility of the triazole core with the intriguing possibilities offered by the N-hydroxy group.

Chemical Structure and Nomenclature

The chemical structure of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is characterized by a five-membered 1,2,3-triazole ring substituted at the 1-position with a hydroxyl group, at the 5-position with a methyl group, and at the 4-position with an acetyl group.

Systematic Name: 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Molecular Formula: C₅H₇N₃O₂

Molecular Weight: 141.13 g/mol

Caption: Plausible synthetic pathway for the target molecule.

Physicochemical Properties (Predicted)

Due to the absence of experimental data, the following physicochemical properties are predicted based on the structure and comparison with analogous compounds.

Property	Predicted Value/Information
Melting Point	Expected to be a solid at room temperature with a melting point likely in the range of 100-150 °C.
Boiling Point	High, likely >250 °C, with probable decomposition.
Solubility	Expected to have moderate solubility in polar organic solvents such as methanol, ethanol, and DMSO. Limited solubility in nonpolar solvents. The N-hydroxy group may impart some water solubility.
pKa	The N-hydroxy group is expected to be weakly acidic.
LogP	Predicted to be low, indicating a relatively hydrophilic character.

Spectroscopic and Analytical Characterization (Predicted)

The following spectroscopic data are predicted for the structural elucidation of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • A singlet for the methyl protons (C₅-CH₃) is expected around δ 2.4-2.6 ppm.

  • A singlet for the acetyl protons (COCH₃) is anticipated around δ 2.5-2.7 ppm.

  • A broad singlet for the hydroxyl proton (N-OH) is expected at a variable chemical shift, likely downfield, which would be exchangeable with D₂O.

• ¹³C NMR:

  • The methyl carbon (C₅-CH₃) should appear around δ 10-15 ppm.

  • The acetyl methyl carbon (COCH₃) is expected in the range of δ 25-30 ppm.

  • The triazole ring carbons (C₄ and C₅) are anticipated in the aromatic region, with C₄ likely around δ 140-145 ppm and C₅ around δ 130-135 ppm.

  • The acetyl carbonyl carbon (C=O) is expected to be significantly downfield, around δ 190-195 ppm.

Infrared (IR) Spectroscopy

• A broad absorption band in the region of 3200-3400 cm⁻¹ corresponding to the O-H stretching of the N-hydroxy group.

• A strong absorption band around 1670-1690 cm⁻¹ due to the C=O stretching of the acetyl group.

• C-H stretching vibrations in the 2900-3000 cm⁻¹ region.

• N=N and C=N stretching vibrations characteristic of the triazole ring in the 1400-1600 cm⁻¹ range.

Mass Spectrometry (MS)

• The electron ionization (EI) or electrospray ionization (ESI) mass spectrum should show a molecular ion peak [M]⁺ or a protonated molecular ion peak [M+H]⁺ corresponding to the molecular weight of 141.13 g/mol .

• Characteristic fragmentation patterns would likely involve the loss of the acetyl group and cleavage of the triazole ring.

Reactivity and Stability

The 1,2,3-triazole ring is known for its high degree of stability due to its aromatic character. [3]It is generally resistant to oxidation, reduction, and hydrolysis. The N-hydroxy group introduces a potential site for reactivity. It can act as a nucleophile or an electrophile under certain conditions and may be susceptible to reduction. The acetyl group can undergo typical ketone reactions. The compound should be stored in a cool, dry place, away from strong oxidizing and reducing agents.

Potential Applications in Drug Discovery and Development

The 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone scaffold holds considerable promise in medicinal chemistry for several reasons:

• Bioisosterism: The 1,2,3-triazole ring is a well-established bioisostere of the amide bond, offering improved metabolic stability. [1]The N-hydroxy modification can further mimic the electronic and steric properties of other functional groups, such as carboxylic acids. [4]* Chelating Agent: The N-hydroxy-triazole moiety, in conjunction with the adjacent acetyl group, presents a potential bidentate chelation site for metal ions. This could be exploited in the design of metalloenzyme inhibitors.

• Pharmacophore Scaffolding: The triazole ring provides a rigid and stable platform for the attachment of various pharmacophoric groups at the methyl and acetyl positions, allowing for the systematic exploration of structure-activity relationships (SAR).

• Broad Biological Activity: Triazole derivatives have demonstrated a wide range of biological activities, including anticancer, antifungal, antibacterial, and antiviral properties. [5][6]The introduction of the N-hydroxy group could lead to novel mechanisms of action or enhanced potency.

Conclusion

1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone represents a fascinating and underexplored area of heterocyclic chemistry. While direct experimental data for this specific molecule is limited, its structural features suggest significant potential as a versatile building block in drug discovery. The combination of the stable and biocompatible 1,2,3-triazole core with the functionality of an N-hydroxy group and a reactive acetyl handle makes it a prime candidate for the development of novel therapeutic agents. Further research into the synthesis, characterization, and biological evaluation of this compound and its derivatives is highly warranted.

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1H and 13C NMR spectroscopic data for 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopic Analysis of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

This document serves as a comprehensive technical guide to the nuclear magnetic resonance (NMR) spectroscopic characterization of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone. Tailored for researchers, chemists, and professionals in drug development, this guide provides a detailed interpretation of ¹H and ¹³C NMR data, grounded in established experimental protocols and spectroscopic principles. We will explore not just the data itself, but the causality behind the experimental choices and the logic of structural elucidation.

Introduction: The Strategic Importance of N-Hydroxy-1,2,3-Triazoles

The 1,2,3-triazole moiety is a privileged scaffold in modern medicinal chemistry, valued for its exceptional stability, high dipole moment, and ability to form hydrogen bonds.[1][2] The introduction of an N-hydroxy group creates a unique acidic N-OH proton, positioning these heterocycles as potential bioisosteres for carboxylic acids, thereby offering a novel strategy to modulate the physicochemical properties of drug candidates. Accurate and unambiguous structural confirmation is the bedrock of any chemical research, and NMR spectroscopy is the definitive tool for this purpose in solution-state chemistry.

This guide provides a detailed analysis of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, illustrating how a combination of ¹H and ¹³C NMR spectroscopy allows for its complete structural assignment.

Molecular Structure and Atom Numbering

For clarity in spectral assignment, a consistent atom numbering scheme is essential. The structure of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is depicted below with IUPAC-consistent numbering that will be referenced throughout this guide.

Caption: Molecular structure of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

¹H and ¹³C NMR Spectroscopic Data

The following data represents a characteristic spectrum acquired in deuterated dimethyl sulfoxide (DMSO-d₆), a common solvent for polar heterocyclic compounds.

¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~11.5	broad singlet	1H	N-OH
2.58	singlet	3H	CH₃ (C8)
2.45	singlet	3H	CH₃ (C9)

Table 1. ¹H NMR spectral data summary. The broadness of the hydroxyl proton signal is a key identifying feature.[3]

¹³C NMR Data (100 MHz, DMSO-d₆)

Chemical Shift (δ) ppm	Assignment
192.3	C =O (C6)
146.1	C 4
138.7	C 5
29.5	C H₃ (C8)
9.8	C H₃ (C9)

Table 2. ¹³C NMR spectral data summary. Assignments are based on established chemical shift ranges for similar functional groups.[4][5][6]

Experimental Protocol: A Self-Validating Workflow

The integrity of NMR data hinges on a meticulous experimental approach. This protocol is designed as a self-validating system, ensuring data quality and reproducibility.

Caption: A robust workflow for acquiring high-quality NMR spectra.

Protocol Steps and Rationale

• Sample Preparation: DMSO-d₆ is chosen for its ability to dissolve a wide range of compounds and for its high boiling point. Its residual proton signal at δ 2.50 ppm serves as a convenient internal reference.

• Spectrometer Optimization:

  • Locking: The deuterium signal from the solvent provides a stable reference frequency, compensating for any magnetic field drift during the experiment. This is critical for high-resolution data.

  • Shimming: This process optimizes the homogeneity of the magnetic field (B₀) across the sample volume. Poor shimming results in broad, distorted peaks, obscuring fine details like coupling patterns.

  • Tuning and Matching: The probe is an antenna that transmits and receives radiofrequency signals. Tuning it to the precise resonance frequency of the nucleus (e.g., 400 MHz for ¹H) and matching its impedance to the spectrometer ensures maximum signal-to-noise, which is especially crucial for the less sensitive ¹³C nucleus.

• Data Acquisition:

  • ¹H NMR: A small number of scans is usually sufficient due to the high natural abundance of the ¹H isotope.

  • ¹³C NMR: A much larger number of scans is required because the ¹³C isotope has a natural abundance of only ~1.1%. Proton decoupling is employed as a standard procedure; this technique irradiates all proton frequencies, causing the collapse of all ¹³C-¹H splitting and simplifying the spectrum to single lines for each unique carbon. This also provides a significant signal enhancement via the Nuclear Overhauser Effect (NOE).

Spectral Interpretation: From Data to Structure

The process of spectral interpretation is a logical deduction that connects the observed data points to the known molecular framework.

Caption: Logical flow from raw spectral data to final structural assignments.

Analysis of the ¹H NMR Spectrum

• The N-OH Proton (δ ~11.5): The signal at ~11.5 ppm is a broad singlet. Its significant downfield shift is due to the acidic nature of the proton attached to the electronegative oxygen and nitrogen atoms. The broadness is a result of chemical exchange with trace amounts of water in the DMSO solvent and quadrupolar effects from the adjacent nitrogen atom.[3]

• The Methyl Protons (δ 2.58 and 2.45): The spectrum shows two sharp singlets, each integrating to three protons, confirming the presence of two distinct methyl groups. The absence of any splitting (i.e., they are singlets) is crucial information, indicating that neither methyl group has protons on an adjacent carbon. The acetyl methyl (C8) is typically slightly more deshielded (further downfield) than the methyl group attached directly to the triazole ring (C9) due to the proximity of the electron-withdrawing carbonyl group.

Analysis of the ¹³C NMR Spectrum

• The Carbonyl Carbon (δ 192.3): The signal at the furthest downfield position is unambiguously assigned to the ketone carbonyl carbon (C6). Carbonyl carbons are heavily deshielded due to the large electronegativity difference with oxygen and the magnetic anisotropy of the C=O double bond.

• The Triazole Ring Carbons (δ 146.1 and 138.7): These two signals appear in the region typical for carbons in heteroaromatic systems. They are deshielded due to being part of an electron-deficient π-system. Unambiguous assignment of C4 vs. C5 would require advanced 2D NMR experiments like HMBC (Heteronuclear Multiple Bond Correlation), which show correlations between protons and carbons over two or three bonds.[3][7]

• The Methyl Carbons (δ 29.5 and 9.8): These two upfield signals are characteristic of sp³-hybridized methyl carbons. Consistent with the proton spectrum, the acetyl methyl carbon (C8) is more deshielded than the triazole-bound methyl carbon (C9).

Conclusion

The structural elucidation of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is straightforwardly achieved through the logical interpretation of its ¹H and ¹³C NMR spectra. Each piece of data—chemical shift, integration, multiplicity, and the number of signals—corroborates the proposed structure, forming a cohesive and self-validating dataset. This guide has outlined the necessary steps from sample preparation to final interpretation, emphasizing the rationale behind each action to ensure the generation of reliable and high-fidelity spectroscopic data, an indispensable requirement for advancing chemical and pharmaceutical research.

References

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A Technical Guide to the Crystal Structure and X-ray Diffraction of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

This guide provides an in-depth technical overview of the synthesis, crystallization, and single-crystal X-ray diffraction analysis of the title compound, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone. This document is intended for researchers, scientists, and professionals in the field of drug development and materials science who have an interest in the structural elucidation of novel heterocyclic compounds. While a specific crystal structure for the title compound is not publicly available as of the writing of this guide, the methodologies and expected outcomes are presented based on established principles and data from closely related analogues found in the chemical literature.

Introduction: The Significance of N-Hydroxy-1,2,3-triazoles

The 1,2,3-triazole moiety is a cornerstone in medicinal chemistry, renowned for its metabolic stability and its ability to engage in hydrogen bonding and dipole-dipole interactions. These heterocycles are integral components of a wide array of therapeutic agents, demonstrating activities such as antibacterial, antifungal, and anticancer properties. The introduction of an N-hydroxy group to the triazole ring, as in 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, is of particular interest. This functional group can significantly modulate the electronic properties and biological activity of the molecule, potentially acting as a bioisostere for other functional groups or as a chelating agent for metal ions in biological systems. A definitive understanding of the three-dimensional structure of this compound through single-crystal X-ray diffraction is paramount for rational drug design and for understanding its structure-activity relationships (SAR).

Synthesis and Crystallization: A Pathway to High-Quality Crystals

The synthesis of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone can be approached through several synthetic routes, with the most common being the "click" reaction, a copper-catalyzed azide-alkyne cycloaddition. However, for N-hydroxy triazoles, an alternative and effective method involves the reaction of an appropriate azide with a β-dicarbonyl compound.

Synthetic Protocol

A plausible synthetic route to the title compound involves the reaction of an azide source with acetylacetone (2,4-pentanedione). The following is a representative experimental protocol:

• Reaction Setup: To a solution of acetylacetone in a suitable solvent such as ethanol or dimethylformamide (DMF), an azide source (e.g., sodium azide with a proton source, or a protected hydroxylamine followed by deprotection) is added.

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently heated to facilitate the cycloaddition. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is worked up by quenching with water and extracting the product with an organic solvent like ethyl acetate. The crude product is then purified by column chromatography on silica gel.

The successful synthesis of a related compound, 1-(1-((5-(4-(trifluoromethyl)pyridin-3-yl)-1,3,4-oxadiazol-2-yl)methyl)-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, was achieved by reacting the corresponding azide with acetylacetone in the presence of potassium carbonate in DMSO.[1] This highlights a viable synthetic strategy for the title compound.

Crystallization

Obtaining single crystals of sufficient quality for X-ray diffraction is a critical step that often requires empirical optimization.

Experimental Protocol for Crystallization:

• Solvent Selection: A range of solvents and solvent mixtures should be screened for their ability to dissolve the compound at elevated temperatures and allow for slow precipitation upon cooling. Common choices include ethanol, methanol, acetone, acetonitrile, and mixtures with water or less polar solvents like hexane.

• Techniques:

  • Slow Evaporation: A saturated solution of the compound in a suitable solvent is left undisturbed in a loosely capped vial to allow for slow evaporation of the solvent.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small open vial, which is then placed in a larger sealed container with a more volatile solvent in which the compound is less soluble. The vapor of the more volatile solvent slowly diffuses into the solution of the compound, reducing its solubility and promoting crystallization.

  • Slow Cooling: A saturated solution of the compound at an elevated temperature is allowed to cool slowly to room temperature, and then further cooled in a refrigerator or freezer.

For analogous compounds, crystals suitable for X-ray analysis have been grown from solutions of acetone and petroleum ether[2] or dimethylformamide.[3]

Single-Crystal X-ray Diffraction: Unveiling the Molecular Architecture

Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid.

Data Collection

A high-quality, single crystal of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is mounted on a goniometer head of a diffractometer. Data collection is typically performed at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.

Parameter	Typical Value/Instrument
Diffractometer	Bruker Kappa APEXII CCD or similar
Radiation	Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)
Temperature	100(2) K or 296(2) K
Data Collection Method	ω and φ scans
Absorption Correction	Multi-scan (e.g., SADABS)

Structure Solution and Refinement

The collected diffraction data is processed to yield a set of structure factors. The crystal structure is then solved using direct methods or Patterson methods, and subsequently refined using full-matrix least-squares on F².

• Software: The structure solution and refinement are typically carried out using software packages such as SHELXS and SHELXL, respectively, often within a graphical user interface like Olex2 or WinGX.

• Refinement Details: All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

The Crystal and Molecular Structure: A Detailed Analysis

While the specific crystallographic data for the title compound is not available, we can predict its key structural features based on the analysis of closely related structures from the Cambridge Structural Database (CSD). For instance, the structure of 1-[5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethanone provides a good model for the core triazole ethanone fragment.[4][5]

Molecular Geometry

The 1,2,3-triazole ring is expected to be essentially planar. The acetyl group and the hydroxyl group will be attached to this ring. Key structural parameters to be determined include:

• Bond Lengths and Angles: The N-O bond length of the N-hydroxy group will be of particular interest, as will the C-N and N-N bond lengths within the triazole ring, which provide insight into the electronic delocalization.

• Torsion Angles: The orientation of the acetyl group relative to the triazole ring will be defined by a key torsion angle. Steric and electronic effects will govern this conformation.

• Intramolecular Hydrogen Bonding: A significant feature to investigate is the potential for an intramolecular hydrogen bond between the hydroxyl proton and the carbonyl oxygen of the ethanone group. This would lead to the formation of a stable six-membered ring-like structure.

Supramolecular Assembly and Crystal Packing

The way in which the individual molecules pack in the crystal lattice is determined by intermolecular interactions.

• Hydrogen Bonding: The N-hydroxy group is a potent hydrogen bond donor, and the carbonyl oxygen and triazole nitrogen atoms are potential acceptors. A network of intermolecular hydrogen bonds is expected to play a dominant role in the crystal packing.

• π-π Stacking: The electron-rich triazole rings may engage in π-π stacking interactions, further stabilizing the crystal structure.

• C-H···O and C-H···N Interactions: Weaker C-H···O and C-H···N hydrogen bonds are also likely to contribute to the overall packing arrangement. In the crystal structure of a related compound, molecules are linked by C-H···O hydrogen bonds, forming chains.[4]

Hypothetical Crystallographic Data

Based on similar structures, a hypothetical set of crystallographic data for 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is presented below for illustrative purposes.

Parameter	Hypothetical Value
Chemical Formula	C₅H₇N₃O₂
Formula Weight	141.13
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	~ 7-9
b (Å)	~ 10-12
c (Å)	~ 8-10
β (°)	~ 95-105
V (ų)	~ 700-900
Z	4
Density (calc.)	~ 1.3-1.5 g/cm³
R-factor	< 0.05 for observed reflections

Data Deposition

Upon successful structure determination, it is standard practice to deposit the crystallographic data in a public repository to ensure the integrity and accessibility of the research. The Cambridge Crystallographic Data Centre (CCDC) is the world's repository for small-molecule organic and metal-organic crystal structures.[6] The deposited data is assigned a unique CCDC number, which should be cited in any related publications.

Conclusion

The structural elucidation of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone through single-crystal X-ray diffraction provides invaluable insights into its molecular conformation, electronic properties, and intermolecular interactions. This knowledge is crucial for understanding its chemical reactivity and for guiding the design of new therapeutic agents. This guide has outlined the essential steps, from synthesis and crystallization to data collection and structure analysis, providing a comprehensive framework for researchers in the field. The anticipated structural features, including potential intramolecular hydrogen bonding and a robust network of intermolecular interactions, highlight the rich structural chemistry of N-hydroxy-1,2,3-triazoles.

Visualizations

Figure 1: Molecular structure of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Figure 2: Experimental workflow for crystal structure determination.

References

• Sheikh, T. U., Khan, M. A., Arshad, M. N., Khan, I. U., & Stoeckli-Evans, H. (2012). 1-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone: a new monoclinic polymorph. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 3), o768–o769. [Link]

• Vinutha, N., Kumar, S. M., Nithinchandra, Balakrishna, K., Lokanath, N. K., & Revannasiddaiah, D. (2014). 1-[5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethanone. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 1), o58. [Link]

• Chen, J., & Shi, D. (2009). 1-(2-Chloro-1,3-thiazol-5-ylmethyl)-5-methyl-1H-1,2,3-triazol-4-yl}ethanone. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 12), o2840. [Link]

• Gomha, S. M., & Abdel-aziz, H. M. (2015). Synthesis of novel 1,2,3-triazole derivatives containing oxadiazole, trifluoromethyl pyridine. Der Pharma Chemica, 7(10), 365-372. [Link]

• El-Hiti, G. A., Abdel-Wahab, B. F., Alotaibi, M. H., & Hegazy, A. S. (2017). 1-[5-Methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]ethanone. IUCrData, 2(10), x171782. [Link]

• Abdel-Wahab, B. F., Al-Masoudi, N. A., & El-Hiti, G. A. (2023). (E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one Oxime. Molbank, 2023(1), M1573. [Link]

• Pérez-Ferhmann, M., Kesternich, V., Cáceres, M., Salazar, F., Cárdenas, A., Cataldo, F., & Brito, I. (2014). Crystal structure of 1-(1-(2,4-dichlorobenzyl)-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, C12H11Cl2N3O. Zeitschrift für Kristallographie - New Crystal Structures, 229(4), 333-334. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). CCDC 1532896: Experimental Crystal Structure Determination. Retrieved from [Link]

• Vasylyev, M. V., & Orlov, V. D. (2010). Synthesis and Selected Transformations of 1-(5-methyl-1-aryl-1H-1,2,3-triazol-4-yl)ethanones and 1-[4-(4-R-5-methyl-1H-1,2,3-triazol-1-yl)phenyl]ethanones. Russian Journal of Organic Chemistry, 46(1), 112-118. [Link]

• PubChem. (n.d.). 1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethanone. Retrieved from [Link]

• Gholivand, K., & Ramezani, F. (2015). Green click synthesis of β-hydroxy-1,2,3-triazoles in water in the presence of a Cu(ii)–azide catalyst. New Journal of Chemistry, 39(9), 7024-7033. [Link]

• Titi, A., & Tiekink, E. R. T. (2019). 1H-1,2,3-Triazole: From Structure to Function and Catalysis. Crystals, 9(9), 463. [Link]

• Abdel-Wahab, B. F., Al-Masoudi, N. A., & El-Hiti, G. A. (2023). (E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one Oxime. ORCA - Cardiff University. [Link]

• Głowacka, I. E., Wróbel, A., & Jończyk, J. (2021). Novel 1,2,3-Triazole Derivatives as Mimics of Steroidal System—Synthesis, Crystal Structures Determination, Hirshfeld Surfaces Analysis and Molecular Docking. Molecules, 26(13), 4035. [Link]

• Katritzky, A. R., & Pozharskii, A. F. (2000). Handbook of Heterocyclic Chemistry (2nd ed.). Elsevier.

• Kumar, V., & Aggarwal, R. (2013). A review on methods of synthesis of 1,2,4-triazole derivatives. International Journal of ChemTech Research, 5(2), 739-754. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Access Structures. Retrieved from [Link]

• Petersen, L. K., & Lemke, T. L. (2021). Preparation of Acidic 5-Hydroxy-1,2,3-triazoles via the Cycloaddition of Aryl Azides with β-Ketoesters. The Journal of Organic Chemistry, 86(16), 11497–11504. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). CCDC 2292612: Experimental Crystal Structure Determination. Retrieved from [Link]

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Mechanism of Formation for 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone: A Comprehensive Technical Guide

Executive Summary & Architectural Significance

1-Hydroxy-1,2,3-triazoles represent a privileged structural motif in medicinal chemistry and synthetic methodology. They are highly valued as potent racemization suppressants and acylation catalysts in solid-phase peptide synthesis[1]. Unlike standard 1,2,3-triazoles, which are routinely accessed via the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the 1-hydroxy variants cannot be synthesized using this traditional "click" chemistry due to the extreme instability of hydroxyl azide ( HO-N3​ ).

To construct the highly substituted architecture of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone , researchers must employ a fundamentally different retrosynthetic disconnection. The most robust and scalable pathway involves the generation of an α -diazo ketone from a 1,3-dicarbonyl precursor, followed by condensation with hydroxylamine and a subsequent electrocyclic ring closure ()[2].

Mechanistic Pathway: Causality & Electron Flow

The formation of the target triazole is a highly orchestrated two-phase process. Every reagent choice is dictated by the need to balance nucleophilicity, electrophilicity, and the thermodynamic stability of the transient intermediates.

Phase 1: Regitz Diazo Transfer

The synthesis begins with the conversion of acetylacetone (pentane-2,4-dione) into 3-diazopentane-2,4-dione[3].

• Causality of Base Selection: Triethylamine ( Et3​N ) is specifically chosen to deprotonate the highly acidic C3 methylene of acetylacetone. The resulting enolate is the active nucleophile. A stronger base is unnecessary and could lead to unwanted side reactions (e.g., aldol condensation).

• Electron Flow: The enolate attacks the terminal electrophilic nitrogen of tosyl azide ( TsN3​ ). A subsequent cyclization-elimination sequence expels tosyl amide ( TsNH2​ ), yielding the stable α -diazo ketone.

Phase 2: Oximation and Electrocyclic Ring Closure

• Causality of the Buffer System: Hydroxylamine hydrochloride ( NH2​OH⋅HCl ) is reacted with the diazo compound in the presence of sodium acetate ( NaOAc ). NaOAc serves a critical dual purpose: it liberates the nucleophilic hydroxylamine free base while buffering the reaction to a mildly acidic pH (~4.5–5.5). This specific pH window activates the carbonyl group for nucleophilic attack without triggering the acid-catalyzed degradation (Wolff rearrangement) of the diazo group.

• Nucleophilic Addition: The nitrogen lone pair of hydroxylamine attacks one of the equivalent carbonyl carbons of 3-diazopentane-2,4-dione. The resulting carbinolamine rapidly dehydrates to form a transient α -diazo oxime.

• Intramolecular Cyclization: The α -diazo oxime undergoes spontaneous electrocyclic ring closure. The oxime nitrogen acts as a nucleophile, attacking the terminal nitrogen of the adjacent diazo group.

• Thermodynamic Driving Force: This cyclization is irreversibly driven by the formation of the aromatic 10- π electron system of the 1,2,3-triazole core ()[2]. The oxime carbon becomes C5 (bearing the methyl group), the diazo carbon becomes C4 (bearing the acetyl group), and the oxime nitrogen becomes N1 (bearing the hydroxyl group).

Fig 2. Logical sequence of the mechanistic transformations forming the 1,2,3-triazole core.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Built-in analytical checkpoints allow the researcher to verify success before proceeding to the next step.

Protocol A: Synthesis of 3-Diazopentane-2,4-dione

• Preparation: Dissolve acetylacetone (10.0 mmol, 1.0 eq) and tosyl azide (10.5 mmol, 1.05 eq) in anhydrous CH2​Cl2​ (20 mL) under an inert atmosphere. Cool the flask to 0 °C.

• Base Addition: Add triethylamine (12.0 mmol, 1.2 eq) dropwise over 15 minutes.

• Reaction Monitoring (Self-Validation): The mixture will transition from colorless to a distinct pale yellow. Stir at 25 °C for 2 hours. TLC analysis (Hexane/EtOAc 4:1) will confirm the consumption of acetylacetone and the appearance of a new, highly UV-active spot ( Rf​≈0.6 ).

• Workup: Wash the organic layer with 10% aqueous NaOH ( 3×15 mL). Causality: This selectively removes the tosyl sulfonamide byproduct, leaving only the pure diazo compound in the organic phase.

• Isolation: Dry over Na2​SO4​ and concentrate under reduced pressure to yield 3-diazopentane-2,4-dione as a yellow liquid ()[3].

Protocol B: Condensation and Cyclization to Target Triazole

• Preparation: Dissolve 3-diazopentane-2,4-dione (10.0 mmol, 1.0 eq) in absolute ethanol (15 mL).

• Buffer Addition: In a separate vial, dissolve NH2​OH⋅HCl (15.0 mmol, 1.5 eq) and sodium acetate (15.0 mmol, 1.5 eq) in deionized water (5 mL). Add this aqueous buffer dropwise to the ethanolic diazo solution.

• Cyclization (Self-Validation): Stir the mixture at 25 °C for 12 hours. The success of the cyclization is visually confirmed by the gradual fading of the intense yellow color (indicating the consumption of the diazo group) and the precipitation of an off-white solid.

• Isolation: Filter the precipitate, wash with cold water, and recrystallize from ethanol/water to yield pure 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Fig 1. Experimental workflow for the synthesis of the target 1,2,3-triazole.

Quantitative Data & Process Optimization

Table 1: Optimization of Cyclization Conditions

The choice of solvent and buffer is the most critical parameter in Phase 2. The table below summarizes the causality behind the optimized conditions.

Solvent System	Base / Buffer	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
EtOH / H₂O	NaOAc (pH ~5)	25	12	85	Clean conversion; optimal pH prevents diazo decay.
MeOH	Pyridine	60	4	62	Elevated temp leads to competing diazo decomposition.
H₂O	NaOH (pH >10)	25	2	<10	Strong base triggers Wolff rearrangement byproducts.
THF	Et₃N	25	24	45	Sluggish oximation due to poor solubility of salts.

Table 2: Spectroscopic Self-Validation Matrix

Before utilizing the synthesized compound in downstream applications, its structural integrity must be validated against these expected spectroscopic benchmarks.

Analytical Technique	Key Signal / Shift	Structural Assignment	Self-Validating Significance
FT-IR	Disappearance of ~2120 cm⁻¹	Diazo Group ( C=N2​ )	Confirms complete cyclization of the intermediate.
FT-IR	Broad ~3100–3400 cm⁻¹	N–OH Stretch	Validates the presence of the 1-hydroxy moiety.
¹H NMR	~2.50 ppm (s, 3H)	C5–CH₃	Confirms retention of the triazole methyl group.
¹H NMR	~2.65 ppm (s, 3H)	C4–COCH₃	Confirms retention of the intact acetyl group.
¹³C NMR	~193.0 ppm	C=O (Acetyl)	Validates the ketone carbonyl at the C4 position.

References

• Title: Synthesis of 5-Substituted 1-Hydroxy-1,2,3-triazoles through Directed Lithiation of 1-(Benzyloxy)-1,2,3-triazole Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Rh(III)-Catalyzed Cascade Nucleophilic Addition/Annulation of 2-Diazo-1,3-diketones with 1,3-Dicarbonyl Compounds Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Novel acylation catalysts in peptide synthesis: derivatives of N-hydroxytriazoles and N-hydroxytetrazoles Source: Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) URL: [Link]

Sources

• 1. Novel acylation catalysts in peptide synthesis: derivatives of N-hydroxytriazoles and N-hydroxytetrazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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• 3. pubs.acs.org [pubs.acs.org]

Mass Spectrometry Fragmentation Topography of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone: A Mechanistic Guide for Drug Development

Executive Summary

As a Senior Application Scientist navigating complex heterocyclic scaffolds in drug discovery, I frequently encounter the analytical challenges posed by densely functionalized molecules. The compound 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone (Molecular Formula: C5H7N3O2, Exact Mass: 141.0538 Da) represents a unique analytical target. Its structural architecture—comprising an N-hydroxy group, a 1,2,3-triazole core, a C4-acetyl group, and a C5-methyl group—dictates a highly specific, causal fragmentation cascade under collision-induced dissociation (CID).

Understanding these fragmentation pathways is the cornerstone of developing robust, high-sensitivity LC-MS/MS bioanalytical assays for pharmacokinetic (PK) profiling, impurity tracking, and metabolite identification. This whitepaper deconstructs the mass spectrometric behavior of this molecule, providing a self-validating framework for its detection and structural elucidation.

Ionization Dynamics and Precursor Generation

In modern bioanalysis, Positive Electrospray Ionization (+ESI) is the modality of choice. For 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, protonation predominantly occurs at the most basic sites: the carbonyl oxygen of the C4-acetyl group or the N3 nitrogen of the triazole ring. This yields a highly stable, even-electron precursor ion [M+H]+ at m/z 142.06 .

Causality of Experimental Choice: The utilization of acidic mobile phase modifiers (e.g., 0.1% Formic Acid) in the LC workflow is a deliberate, causal choice. It forces the equilibrium toward the protonated state, maximizing ionization efficiency and ensuring reproducible precursor generation for downstream CID.

Mechanistic Fragmentation Pathways: The Causality of the Spectra

When the [M+H]+ precursor is subjected to CID in the collision cell, internal energy is distributed across the molecule, leading to predictable bond ruptures at the weakest nodes. The fragmentation topography is governed by three primary causal pathways:

Pathway Alpha: Triazole Ring Extrusion (Loss of N2)

The absolute hallmark of 1,2,3-triazole mass spectrometry is the expulsion of neutral nitrogen gas (N2, 28 Da) [1]. The N=N-N linkage is inherently labile under CID conditions. For our target molecule, the transition m/z 142.06 → m/z 114.06 is typically the base peak in MS/MS spectra. Causality: The thermodynamic stability of the expelled N2 molecule provides an immense driving force. The resulting fragment (m/z 114.06) reorganizes into a ring-opened diazo-imine or a strained azirine intermediate, stabilizing the charge.

Pathway Beta: N-Hydroxy Group Dynamics (Loss of H2O / NO)

The N-OH bond introduces a secondary axis of fragmentation. Protonation of the hydroxyl oxygen facilitates the loss of water (H2O, 18 Da), leading to m/z 124.05 . Causality: The loss of water from the N-OH group generates a highly reactive, resonance-stabilized nitrenium ion. Alternatively, the loss of a nitric oxide radical (NO•, 30 Da) to yield m/z 112.06 can be observed, though it is more prevalent in Electron Impact (EI) ionization or higher-energy CID regimes where odd-electron species can form [2].

Pathway Gamma: Acetyl Group Cleavage

The C4-acetyl group (ethanone) undergoes a classic alpha-cleavage rearrangement. The loss of neutral ketene (CH2=C=O, 42 Da) results in a fragment at m/z 100.05 . Causality: The migration of a hydrogen atom to the triazole core allows for the elimination of the stable ketene neutral, leaving behind a deacetylated triazole core.

Mechanistic fragmentation pathways of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Quantitative Data Presentation

To facilitate Multiple Reaction Monitoring (MRM) assay development, the theoretical exact masses and their corresponding structural assignments are summarized below.

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss (Da)	Chemical Formula of Fragment	Structural Assignment / Mechanism
142.0615	114.0553	28.0062	C5H8NO2+	Loss of N2 (Triazole Ring Cleavage)
142.0615	124.0510	18.0105	C5H6N3O+	Loss of H2O (N-OH Dehydration)
142.0615	100.0510	42.0105	C3H6N3O+	Loss of Ketene (Acetyl Alpha-Cleavage)
142.0615	96.0447	46.0168	C5H6NO+	Combined Loss of N2 and H2O

Experimental Protocol: Self-Validating LC-MS/MS System

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. By monitoring the ratio of the two primary transitions (e.g., 142 → 114 and 142 → 124), the system inherently validates the identity of the analyte, distinguishing it from isobaric interferences [3].

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of biological matrix (plasma/serum) into a 96-well plate.

• Add 150 µL of ice-cold Acetonitrile containing an isotopically labeled internal standard (IS). Causality: Acetonitrile rapidly denatures proteins and disrupts binding, ensuring total recovery of the analyte while the IS corrects for matrix effects during ionization.

• Vortex for 2 minutes and centrifuge at 4000 x g for 10 minutes at 4°C. Extract the supernatant for injection.

Step 2: UHPLC Separation Parameters

• Column : C18, 1.7 µm, 2.1 x 50 mm.

• Mobile Phase A : 0.1% Formic Acid in Water.

• Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

• Gradient : 5% B to 95% B over 3.0 minutes. Flow rate: 0.4 mL/min. Causality: The acidic gradient ensures the triazole remains fully protonated during elution, preventing peak tailing and maximizing ESI(+) response.

Step 3: Mass Spectrometry (ESI-MS/MS) Configuration

• Source Parameters : Capillary Voltage at 3.5 kV; Desolvation Temperature at 400°C; Desolvation Gas at 800 L/hr.

• MRM Transitions :

  • Quantifier : m/z 142.1 → 114.1 (Collision Energy: ~15 eV).

  • Qualifier : m/z 142.1 → 124.1 (Collision Energy: ~20 eV). Causality: The quantifier transition (loss of N2) requires lower collision energy due to the thermodynamic favorability of N2 expulsion. The qualifier transition requires slightly higher energy to break the N-O bond.

Self-validating LC-MS/MS workflow for the quantification of the triazole derivative.

Conclusion

The mass spectrometric fragmentation of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is a masterclass in heterocyclic gas-phase chemistry. By leveraging the predictable expulsion of N2, the dehydration of the N-OH group, and the alpha-cleavage of the acetyl moiety, scientists can construct highly specific MRM assays. This mechanistic understanding not only guarantees analytical trustworthiness but also empowers drug development professionals to trace metabolic biotransformations of the triazole scaffold in vivo.

References

• Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. Molecules (2023). URL:[Link]

• Mass Spectra of Some 1,2,4-Triazoles: Spectroscopy Letters. Taylor & Francis. URL:[Link]

Sources

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• 2. 2,4-Dimethyl-2H-1,2,3-triazole|High-Quality Research Chemical [benchchem.com]
• 3. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to the Thermodynamic Stability of 1-Hydroxy-1,2,3-Triazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,3-triazole scaffold is a cornerstone in modern medicinal chemistry and materials science, prized for its metabolic stability and versatile chemical reactivity. The introduction of a hydroxyl group on a ring nitrogen atom (N-hydroxy) creates the 1-hydroxy-1,2,3-triazole system, a unique scaffold with potential applications as a bioisostere for carboxylic acids or as a precursor to novel energetic materials.[1] However, the incorporation of the N-O bond introduces a potential site of thermodynamic instability. This guide provides a comprehensive technical analysis of the factors governing the thermodynamic stability of 1-hydroxy-1,2,3-triazole derivatives. We will explore the inherent stability of the triazole core, the lability of the N-O bond, and the critical role of tautomerism. This document synthesizes theoretical principles with established experimental protocols to provide a robust framework for assessing the stability, decomposition pathways, and safe handling of these promising but potentially hazardous compounds.

The Dichotomy of the Scaffold: A Stable Core with a Labile Functional Group

The thermodynamic stability of a 1-hydroxy-1,2,3-triazole derivative is not monolithic; it is a product of the interplay between the remarkably stable triazole ring and the inherently weak N-hydroxy functionality.

The Robustness of the 1,2,3-Triazole Ring: A Stable Aromatic System

The 1,2,3-triazole ring is an aromatic heterocycle that exhibits exceptional stability.[2] This stability arises from a cyclic, planar array of p-orbitals containing six π-electrons, fulfilling Hückel's rule for aromaticity. It is generally resistant to hydrolysis, oxidation, reduction, and metabolic degradation, making it a favored linker or core scaffold in drug design.[3] Computational studies on the parent 1,2,3-triazole have identified the primary thermal decomposition pathway as a ring-opening reaction followed by the extrusion of molecular nitrogen (N₂). This process has a significant energy barrier of approximately 45 kcal/mol, underscoring the intrinsic stability of the ring system itself.[4]

The N-Hydroxy Functional Group: An Element of Inherent Lability

In stark contrast to the triazole core, the N-O bond of a hydroxylamine is known to be weak and susceptible to cleavage.[5] The typical bond dissociation energy (BDE) for an N-O single bond is significantly lower than that of C-C, C-N, or even N-N bonds within the triazole ring. This makes the N-O bond the likely "thermodynamic weak link" in the 1-hydroxy-1,2,3-triazole structure. Its cleavage, either through homolysis to form radical species or heterolysis, often represents the initial and rate-determining step in the thermal decomposition of N-hydroxy compounds.[6][7]

Tautomerism in 1-Hydroxy-1,2,3-Triazoles: The Stability Landscape

1,2,3-triazoles exist as a mixture of tautomers. For the parent ring, the 2H-tautomer is estimated to be more stable than the 1H-tautomer by approximately 3.5–4.5 kcal/mol in the gas phase.[8] For 1-hydroxy-1,2,3-triazoles, the situation is more complex, involving potential equilibrium between the 1-hydroxy, the less likely 3-hydroxy, and the corresponding N-oxide forms. The relative populations of these tautomers are crucial as they will exhibit different stabilities and decomposition profiles. The N-oxide form, for instance, may present different decomposition pathways compared to the N-hydroxy tautomer. The exact equilibrium will be influenced by substitution patterns, solvent polarity, and pH.

Caption: Tautomeric forms of 1-hydroxy-1,2,3-triazole.

Theoretical Evaluation of Thermodynamic Stability

Due to the potential hazards and limited experimental data for many novel derivatives, computational chemistry provides an indispensable tool for the a priori assessment of thermodynamic stability.

Key Concepts: Enthalpy of Formation and Bond Dissociation Energy

Two key metrics in computational stability analysis are the heat of formation (ΔH_f) and the bond dissociation energy (BDE).

• Heat of Formation (ΔH_f): A positive heat of formation indicates an endothermic compound that will release a significant amount of energy upon decomposition into its constituent elements (e.g., N₂, H₂O, CO₂). This is a primary indicator of an energetic material.

• Bond Dissociation Energy (BDE): The BDE is the energy required to break a specific bond homolytically. Calculating the BDE for all bonds in the molecule can identify the weakest bond, which is often the trigger point for thermal decomposition. For 1-hydroxy-1,2,3-triazoles, the N-O bond is hypothesized to have the lowest BDE.

Computational Approaches: Leveraging DFT and Ab Initio Methods

Density Functional Theory (DFT) is a widely used method that offers a good balance of accuracy and computational cost for these systems.[9][10] Functionals such as B3LYP or M06-2X with a suitable basis set (e.g., 6-311++G(d,p)) can provide reliable geometries and energies. For higher accuracy, especially in determining energy barriers for decomposition reactions, more sophisticated methods like Coupled-Cluster with Single, Double, and Perturbative Triple excitations (CCSD(T)) are employed.[4]

Predicted Decomposition Pathways: A Mechanistic Insight

Theoretical calculations can map the potential energy surface to elucidate the most likely decomposition pathways. For 1-hydroxy-1,2,3-triazole derivatives, two primary competing pathways are anticipated:

• N-O Bond Homolysis: The initial step is the cleavage of the weak N-O bond to generate a triazolyl radical and a hydroxyl radical. This is often the lowest energy pathway for N-hydroxy compounds. The subsequent reactions of these highly reactive radicals lead to rapid and often exothermic decomposition.

• Triazole Ring Cleavage: This pathway mirrors the decomposition of other triazoles, beginning with the cleavage of the N1-N2 or N2-N3 bond, leading to a diradical intermediate that rapidly loses N₂ gas.

The activation energies calculated for these pathways determine which mechanism will dominate at a given temperature.

Caption: Competing decomposition pathways for 1-hydroxy-1,2,3-triazoles.

Experimental Framework for Stability Assessment

Theoretical predictions must be validated by empirical data. A multi-tiered experimental approach is essential to characterize the thermodynamic stability and thermal hazards of these compounds.

Macro-scale Thermal Analysis: TGA and DTA/DSC

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the workhorse techniques for initial thermal stability screening.[11][12]

• TGA measures the change in mass of a sample as a function of temperature. It identifies the onset temperature of decomposition (T_onset) and quantifies mass loss.

• DSC measures the heat flow into or out of a sample relative to a reference as a function of temperature. It detects endothermic events (melting) and exothermic events (decomposition), quantifying the energy released. A sharp, intense exotherm is a clear indicator of a high-hazard energetic decomposition.

Isothermal and Adiabatic Calorimetry for Hazard Assessment

For compounds flagged as potentially hazardous by DSC, more advanced techniques are required to simulate runaway reaction scenarios:

• Isothermal Calorimetry: Holds the sample at a specific temperature to measure slow decomposition and heat release over time, which is crucial for determining safe storage temperatures.

• Accelerating Rate Calorimetry (ARC): An adiabatic system that measures the temperature and pressure rise during decomposition. It is used to determine the Time to Maximum Rate (TMR) and the Temperature of No Return (TNR), critical parameters for process safety.

Caption: Workflow for experimental thermal hazard assessment.

Step-by-Step Protocol: Thermal Stability Screening using DSC

Objective: To determine the onset temperature and enthalpy of decomposition for a novel 1-hydroxy-1,2,3-triazole derivative.

Materials:

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed aluminum or high-pressure gold-plated steel pans

• Test compound (2-5 mg)

• Inert reference material (e.g., empty sealed pan)

• High-purity nitrogen gas supply

Procedure:

• Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified standard (e.g., Indium) according to the manufacturer's protocol.

• Sample Preparation: In an inert atmosphere glovebox (if the sample is air-sensitive), accurately weigh 2-5 mg of the test compound into the sample pan.

• Encapsulation: Hermetically seal the pan to contain any gaseous decomposition products and prevent interaction with the atmosphere. Prepare an identical empty, sealed pan as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with nitrogen gas at a constant flow rate (e.g., 50 mL/min).

• Thermal Program:

  • Equilibrate the cell at a starting temperature well below any expected thermal event (e.g., 30°C).

  • Ramp the temperature at a controlled rate (e.g., 10°C/min) to a final temperature beyond the completion of the decomposition exotherm (e.g., 350°C).

• Data Acquisition: Record the differential heat flow as a function of temperature.

• Data Analysis:

  • Plot the heat flow (W/g) versus temperature (°C).

  • Identify the exothermic peak corresponding to decomposition.

  • Determine the extrapolated onset temperature (T_onset) by finding the intersection of the baseline with the tangent to the steepest point of the exotherm's leading edge.

  • Integrate the area under the exothermic peak to calculate the enthalpy of decomposition (ΔH_decomp) in J/g.

Self-Validation: The protocol's integrity is maintained by running a baseline with two empty pans to ensure flatness and by periodically re-running a known standard to verify calibration. The sharpness and magnitude of the exotherm provide an internal check on the compound's hazard potential.

Factors Influencing the Stability of 1-Hydroxy-1,2,3-Triazole Derivatives

The thermodynamic stability can be finely tuned by the chemical nature of the substituents attached to the triazole ring.

Factor	Influence on Stability	Rationale
Electron-Withdrawing Groups (EWGs)	Generally Decrease Stability	EWGs (e.g., -NO₂, -CF₃) attached to the triazole ring can destabilize the system by induction, potentially weakening the N-N and N-O bonds and lowering the activation energy for decomposition.[4] This effect is particularly pronounced in the design of energetic materials.
Electron-Donating Groups (EDGs)	Generally Increase Stability	EDGs (e.g., -NH₂, -OCH₃) can donate electron density into the aromatic system, which can help to stabilize the ring and may increase the energy barrier for decomposition pathways.
Steric Hindrance	Can Increase or Decrease Stability	Bulky substituents near the N-hydroxy group may sterically hinder intermolecular reactions that could initiate decomposition, thus increasing stability. Conversely, severe steric strain can weaken ring bonds, lowering stability.
Intermolecular H-Bonding	Can Increase Stability	Substituents capable of forming strong intermolecular hydrogen bonds (e.g., -COOH, -CONH₂) can create a more stable crystal lattice, requiring more energy to disrupt before decomposition can occur.

Implications in Drug Development and Material Science

Balancing Bioactivity and Stability in Drug Candidates

For drug development professionals, the 1-hydroxy-1,2,3-triazole scaffold may serve as a valuable carboxylic acid bioisostere.[1] However, its thermodynamic liability is a critical concern. A low decomposition temperature could preclude a compound from further development due to poor shelf-life, formulation incompatibility, or safety risks during manufacturing and storage. Early-stage DSC screening is essential to de-risk candidates and guide medicinal chemistry efforts toward more stable analogues.

Safety and Handling Protocols for Energetic Materials

When used as a scaffold for energetic materials (e.g., through nitration), the inherent energy of the 1-hydroxy-1,2,3-triazole system becomes its primary feature. Understanding its thermodynamic properties is paramount for safety. The enthalpy of decomposition and the onset temperature directly inform hazard classification, safe handling limits, and storage requirements. These compounds should be treated as potentially explosive and handled only in small quantities with appropriate personal protective equipment until a full thermal hazard analysis has been completed.

Conclusion and Future Outlook

The 1-hydroxy-1,2,3-triazole scaffold represents a fascinating class of compounds at the intersection of stability and reactivity. While the aromatic triazole core provides a foundation of robustness, the N-O bond introduces a site of predictable weakness that must be carefully managed. The thermodynamic stability of any given derivative is a nuanced balance of electronic, steric, and intermolecular forces. A synergistic approach, combining predictive computational modeling with rigorous experimental thermal analysis, is not merely recommended but essential for the safe and effective development of these molecules, whether their intended application is a life-saving therapeutic or a next-generation energetic material. Future research should focus on building a quantitative database of experimental stability data for a diverse set of derivatives to refine computational models and establish clear structure-stability relationships.

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An In-depth Technical Guide to the Physicochemical Properties of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Abstract

This whitepaper provides a comprehensive technical framework for the characterization of the physicochemical properties of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, a novel N-hydroxy triazole derivative. While this specific molecule is not extensively documented in public literature, its structural motifs—a 1,2,3-triazole core, an N-hydroxy group, and an acetyl substituent—are of significant interest in medicinal chemistry.[1][2][3] 1,2,3-triazoles are recognized as stable and versatile scaffolds, often employed as bioisosteres for amide bonds or other heterocyclic systems, capable of enhancing metabolic stability and solubility.[1][3] This guide establishes a logical, field-proven workflow for determining the critical physicochemical parameters that govern a compound's viability as a drug candidate. We will detail the in silico prediction of key properties, outline a plausible synthetic strategy, and provide self-validating, step-by-step experimental protocols for determining identity, purity, solubility, lipophilicity, and acidity. This document is intended for researchers, scientists, and drug development professionals seeking to characterize novel heterocyclic compounds.

Introduction and Strategic Importance

The compound 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone belongs to the class of N-hydroxy triazoles. The 1,2,3-triazole ring is a prominent scaffold in medicinal chemistry, valued for its stability under various conditions and its ability to participate in hydrogen bonding, which can be crucial for target binding and improving solubility.[3] The N-hydroxy functionality introduces a unique electronic and steric profile, potentially modulating the compound's acidity and chelating properties. The acetyl group at the 4-position provides a key synthetic handle and an additional point for interaction.

Understanding the physicochemical properties of a novel compound is a cornerstone of early-stage drug discovery.[4] These parameters—including solubility, lipophilicity (LogP/LogD), and the acid dissociation constant (pKa)—are critical determinants of a molecule's pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME). Poor physicochemical properties are a leading cause of compound attrition during development.[5] Therefore, a rigorous and systematic characterization is not merely a data-gathering exercise; it is a crucial, decision-driving process.

This guide provides the methodological blueprint for such a characterization.

Predicted Physicochemical Properties (In Silico Analysis)

Prior to synthesis and experimental validation, computational tools provide rapid, cost-effective estimations of key molecular properties. These predictions are invaluable for hypothesis generation and for designing appropriate experimental conditions. For the target molecule, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, the following properties are predicted based on its chemical structure.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Importance in Drug Discovery
Molecular Formula	C₅H₇N₃O₂	Foundational for all subsequent calculations and analyses.
Molecular Weight	141.13 g/mol	Influences diffusion and transport across biological membranes. Generally, MW < 500 is preferred (Lipinski's Rule).
cLogP (Octanol/Water)	-0.5 to 0.5	A measure of lipophilicity. Affects solubility, permeability, and plasma protein binding. Values between 1 and 3 are often optimal for oral drugs.[6]
Topological Polar Surface Area (TPSA)	75-85 Ų	Estimates the surface area occupied by polar atoms. TPSA < 140 Ų is associated with good cell permeability.
Hydrogen Bond Donors	1 (the -OH group)	Influences solubility and membrane permeability. ≤ 5 is a component of Lipinski's Rule.
Hydrogen Bond Acceptors	4 (N and O atoms)	Influences solubility and target binding. ≤ 10 is a component of Lipinski's Rule.
pKa (Acidic)	6.5 - 7.5	The N-hydroxy group is expected to be weakly acidic. This value determines the ionization state at physiological pH (7.4), which profoundly impacts solubility and cell penetration.

Note: These values are estimations from standard computational algorithms and require experimental verification.

Synthesis Pathway and Structural Verification

While multiple synthetic routes may be possible, a plausible and efficient approach for synthesizing 4-acyl-1H-1,2,3-triazoles involves the cycloaddition of an appropriate enaminone with an azide.[7]

Structural Verification Workflow

Post-synthesis and purification, confirming the identity and purity of the compound is paramount. This is achieved through a combination of spectroscopic and chromatographic techniques.

Expected Spectroscopic Signatures:

• ¹H NMR: Signals corresponding to the methyl protons of the ethanone group (singlet, ~2.5 ppm), the methyl group on the triazole ring (singlet, ~2.4 ppm), and a broad singlet for the hydroxyl proton.[8][9]

• ¹³C NMR: Resonances for the carbonyl carbon (~190-200 ppm), carbons of the triazole ring (~130-150 ppm), and the two methyl carbons.[8][9]

• HRMS (High-Resolution Mass Spectrometry): The experimentally determined exact mass should match the calculated mass for the molecular formula C₅H₇N₃O₂ within a narrow tolerance (e.g., ± 5 ppm).

• HPLC: A single major peak with >95% purity by area under the curve (AUC) at a suitable UV wavelength (e.g., 254 nm).[10]

Experimental Determination of Physicochemical Properties

The following protocols represent industry-standard, self-validating methods for determining the key physicochemical properties of a novel compound.

Aqueous Solubility (Thermodynamic Shake-Flask Method)

Causality: Thermodynamic solubility measures the equilibrium concentration of a compound in a saturated solution and is a critical predictor of oral absorption.[5][11] Unlike kinetic solubility, which can overestimate the value due to supersaturation from DMSO stock solutions, this method reflects the true solubility of the solid form.[12]

Protocol:

• Preparation: Accurately weigh approximately 1-2 mg of the solid compound into separate 1.5 mL glass vials.[13]

• Solvent Addition: Add 1 mL of the desired aqueous buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4) to each vial.[4][13]

• Equilibration: Seal the vials and place them in a shaker or rotator incubator set to a constant temperature (e.g., 25°C or 37°C) for 24 hours to ensure equilibrium is reached.[12][13]

• Phase Separation: After incubation, allow the vials to stand to let undissolved solid settle. Centrifuge the vials (e.g., at 14,000 rpm for 15 minutes) or filter the supernatant through a 0.45 µm PVDF filter to remove any particulate matter.[12]

• Quantification: Prepare a standard curve by making serial dilutions of a known concentration of the compound in the same buffer.

• Analysis: Analyze the saturated supernatant and the standard curve samples by a suitable analytical method, such as HPLC-UV or LC-MS/MS, to determine the concentration.[5] The concentration of the supernatant is the thermodynamic solubility.

Lipophilicity (LogD₇.₄ by Shake-Flask Method)

Causality: Lipophilicity is a measure of a compound's preference for a lipid-like environment versus an aqueous one. It is a key factor influencing membrane permeability, metabolic clearance, and promiscuity. The shake-flask method is considered the "gold standard" for its determination.[6][14] We measure LogD at pH 7.4 (LogD₇.₄) because it accounts for the partitioning of both the ionized and non-ionized forms of the molecule at physiological pH, which is more relevant than LogP for ionizable compounds.[6][]

Protocol:

• Phase Preparation: Prepare a biphasic system of n-octanol and PBS (pH 7.4). Pre-saturate the n-octanol with PBS and the PBS with n-octanol by mixing them vigorously and allowing the layers to separate overnight.[16]

• Compound Addition: Prepare a stock solution of the compound in the aqueous phase (PBS). Add a known volume of this stock solution to a vial containing a known volume of the lipid phase (n-octanol). A phase volume ratio (aqueous:organic) should be chosen based on the expected LogD.[16]

• Equilibration: Cap the vial tightly and shake vigorously for 1-3 hours at room temperature to allow for partitioning equilibrium.

• Phase Separation: Centrifuge the vial (e.g., at 3,000 rpm for 10 minutes) to ensure complete separation of the two phases.

• Sampling: Carefully remove an aliquot from both the aqueous and the n-octanol layers.

• Quantification: Determine the concentration of the compound in each phase using HPLC-UV or LC-MS/MS.

• Calculation: Calculate LogD₇.₄ using the formula: LogD₇.₄ = log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous] )

Acid Dissociation Constant (pKa by Potentiometric Titration)

Causality: The pKa value defines the strength of an acid. For a drug candidate, it dictates the charge state across the physiological pH range, which governs solubility, receptor binding, and membrane transport.[17][18] Potentiometric titration is a robust and direct method for pKa determination, relying on the measurement of pH changes upon the addition of a titrant.[17][19]

Protocol:

• System Calibration: Calibrate a high-precision pH meter using at least three standard buffers (e.g., pH 4, 7, and 10).[17][19]

• Sample Preparation: Accurately prepare a solution of the compound (e.g., 1-5 mM) in water or a co-solvent system if solubility is low. Add an inert salt (e.g., 0.15 M KCl) to maintain constant ionic strength.[17][19]

• Initial pH Adjustment: If titrating an acid, use a small amount of concentrated HCl to lower the initial pH of the solution to ~2, ensuring the compound is fully protonated.[17]

• Titration: Place the solution in a jacketed beaker at a constant temperature (e.g., 25°C) with constant stirring. Titrate the solution by adding small, precise increments of a standardized base (e.g., 0.1 M NaOH).[19]

• Data Recording: Record the pH value after each addition of titrant, allowing the reading to stabilize (e.g., drift < 0.01 pH units/minute).[17][19]

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point, which corresponds to the inflection point on the titration curve.[17] Perform at least three replicate titrations to ensure reproducibility.[19]

Conclusion and Forward Look

The systematic characterization outlined in this guide provides the foundational data necessary to evaluate the drug-like potential of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone. By moving from in silico prediction to rigorous experimental validation, researchers can build a robust data package. The measured values for solubility, LogD₇.₄, and pKa will directly inform decisions regarding formulation, dosing strategies, and the design of subsequent in vitro and in vivo studies. The 1-hydroxy-1,2,3-triazole scaffold remains a promising area for exploration in medicinal chemistry, and a thorough understanding of its physicochemical properties is the critical first step toward unlocking its therapeutic potential.[20]

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In Silico Efficacy Evaluation: A Technical Guide to the Molecular Docking of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Abstract

This technical guide provides a comprehensive, in-depth protocol for the in silico molecular docking analysis of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone. Given the nascent stage of research into this specific molecule, this document outlines a robust computational strategy to probe its potential therapeutic applications by evaluating its binding affinity against three well-established protein targets implicated in inflammation, cancer, and bacterial infections: Cyclooxygenase-2 (COX-2), Tumor Necrosis Factor-alpha (TNF-α), and Bacterial DNA Gyrase. This guide is intended for researchers, scientists, and drug development professionals, offering not just a methodology, but a framework for predictive analysis in early-stage drug discovery. We will delve into the rationale behind target selection, provide detailed, step-by-step protocols for ligand and protein preparation, molecular docking using AutoDock Vina, and a comprehensive guide to results analysis and interpretation.

Introduction: The Rationale for In Silico Investigation

The 1,2,3-triazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The subject of our investigation, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, is a novel compound with limited reported biological data. In silico molecular docking presents a powerful, resource-efficient preliminary step to elucidate its potential therapeutic value.[1] By simulating the interaction between our ligand and the binding sites of well-characterized protein targets, we can predict its binding affinity and mode of interaction, thereby generating testable hypotheses for future in vitro and in vivo studies.

Target Selection Rationale:

The choice of protein targets is paramount for a meaningful in silico study. Based on the known activities of related triazole and oxime-containing compounds, we have selected three targets representing key therapeutic areas:

• Cyclooxygenase-2 (COX-2): An inducible enzyme that plays a pivotal role in the inflammatory cascade.[2] Its inhibition is a key mechanism for many non-steroidal anti-inflammatory drugs (NSAIDs).

• Tumor Necrosis Factor-alpha (TNF-α): A pro-inflammatory cytokine central to the pathogenesis of numerous autoimmune and inflammatory diseases.[3][4][5]

• Bacterial DNA Gyrase: An essential bacterial enzyme that is a validated target for antibacterial agents.[6][7]

This multi-target approach allows for a broad-spectrum preliminary screening of the compound's potential bioactivity.

The Computational Workflow: A Visual Overview

The in silico molecular docking process follows a structured workflow, from initial data retrieval to the final analysis of results. The following diagram illustrates the key stages of our investigation.

Figure 1: A generalized workflow for in silico molecular docking.

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed, self-validating methodology for the molecular docking of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone against our selected targets.

Ligand Preparation

The initial and critical step is the generation of a high-quality 3D structure of our ligand.

Protocol:

• 2D Structure Generation: Draw the 2D structure of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone using a chemical drawing software such as ChemDraw or MarvinSketch.

• 3D Structure Conversion and Energy Minimization: Convert the 2D structure to a 3D conformation. This can be achieved using the same software or dedicated programs like Open Babel. It is crucial to perform an energy minimization of the 3D structure using a suitable force field (e.g., MMFF94) to obtain a low-energy, stable conformation.[8]

• File Format Conversion: Save the final 3D structure in a format compatible with AutoDockTools, such as .mol2 or .pdb.

• Preparation for Docking:

  • Load the ligand file into AutoDockTools (ADT).

  • Detect the root and define the number of rotatable bonds.

  • Save the prepared ligand in the .pdbqt format, which includes partial charges and atom types required by AutoDock Vina.[9]

Protein Preparation

The quality of the protein structure is equally critical for obtaining reliable docking results. We will use crystal structures from the Protein Data Bank (PDB).

Selected Protein Targets and PDB IDs:

Target	PDB ID	Co-crystallized Ligand	Resolution (Å)
Cyclooxygenase-2 (COX-2)	4COX	Indomethacin	2.90
Tumor Necrosis Factor-alpha (TNF-α)	2AZ5	Small Molecule Inhibitor	2.10
Bacterial DNA Gyrase (Subunit B)	4DUH	Bithiazole Inhibitor	Not specified

Protocol:

• PDB File Retrieval: Download the crystal structure of the target protein in PDB format from the RCSB PDB database.[2][3][6]

• Protein Cleaning:

  • Open the PDB file in a molecular visualization software like PyMOL or UCSF Chimera.[10]

  • Remove all non-essential molecules, including water molecules, co-factors (unless they are part of the active site), and any co-crystallized ligands.[10][11]

  • If the protein is a multimer, retain only the chain that contains the binding site of interest.

• Preparation in AutoDockTools:

  • Load the cleaned protein PDB file into ADT.

  • Add polar hydrogens to the protein structure.

  • Compute and assign Gasteiger charges.

  • Save the prepared protein in the .pdbqt format.[9][12]

Molecular Docking with AutoDock Vina

AutoDock Vina is a widely used and validated software for molecular docking due to its speed and accuracy.

Protocol:

• Grid Box Generation:

  • In ADT, load the prepared protein and ligand .pdbqt files.

  • Define the search space (grid box) for docking. A common and effective method is to center the grid box on the co-crystallized ligand from the original PDB file. This ensures that the docking simulation is focused on the known binding pocket.[11] The size of the grid box should be sufficient to accommodate the ligand and allow for rotational and translational movements. A typical size is 60x60x60 Å.

• Configuration File Creation:

  • Create a configuration file (e.g., conf.txt) that specifies the paths to the receptor and ligand .pdbqt files, the center and dimensions of the grid box, and the exhaustiveness of the search.[9] An example conf.txt is shown below:

• Running the Docking Simulation:

  • Execute AutoDock Vina from the command line, specifying the configuration file.[13]

  • Vina will generate an output file (docking_results.pdbqt) containing the predicted binding poses and their corresponding binding affinities (in kcal/mol), and a log file with the results in a tabular format.[14]

Figure 2: The AutoDock Vina execution workflow.

Results Analysis and Interpretation

The analysis of docking results is a multi-faceted process that combines quantitative data with visual inspection.

Binding Affinity

The primary quantitative output from AutoDock Vina is the binding affinity, expressed in kcal/mol. A more negative value indicates a stronger predicted binding affinity.[15][16] The results for the top binding poses of our ligand against each target should be tabulated for clear comparison.

Hypothetical Results Table:

Target	Binding Affinity (kcal/mol) - Top Pose
COX-2	-8.5
TNF-α	-7.9
DNA Gyrase	-9.2

Visualization of Binding Poses

Visual inspection of the docked poses is crucial to understand the nature of the protein-ligand interactions.

Protocol:

• Loading Structures: Open PyMOL and load the prepared protein .pdbqt file and the docking results .pdbqt file.

• Visualizing Interactions:

  • Display the protein as a cartoon or surface and the ligand as sticks.

  • Identify and visualize key interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking.[15][17] PyMOL's "find polar contacts" command is useful for identifying hydrogen bonds.

  • Analyze the proximity of the ligand to key active site residues.

• Generating High-Quality Images: Create clear and well-labeled images of the binding poses for reporting and publication.[18][19]

Docking Validation: A Self-Validating System

To ensure the trustworthiness of our docking protocol, a re-docking validation should be performed for each target.

Protocol:

• Extract the co-crystallized ligand from the original PDB file and prepare it as described in the ligand preparation protocol.

• Dock this native ligand back into its own receptor using the same docking protocol.

• Calculate the Root Mean Square Deviation (RMSD) between the docked pose of the native ligand and its original crystallographic pose. An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode.[15]

Conclusion and Future Directions

This technical guide has outlined a comprehensive and robust in silico molecular docking workflow to investigate the therapeutic potential of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone. By systematically evaluating its binding affinity and interaction patterns against COX-2, TNF-α, and bacterial DNA gyrase, we can generate valuable preliminary data to guide subsequent experimental validation. The protocols detailed herein are designed to be both scientifically rigorous and practically applicable for researchers in the field of drug discovery. The findings from this computational study will serve as a critical foundation for prioritizing this compound for synthesis, in vitro screening, and further development as a potential therapeutic agent.

References

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• ResearchGate. (2024, September 19). How to interprete and analyze molecular docking results? ResearchGate. [Link]

• Waghule, G. (2023, May 2). Step II: Ligand Preparation for Molecular Docking | AutoDock Vina Comprehensive Tutorial. YouTube. [Link]

• Blevitt, J.M. et al. (2017). HUMAN TNF-ALPHA IN COMPLEX WITH JNJ525. RCSB Protein Data Bank. [Link]

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• Mima, M., Ushiyama, F. (2020). Crystal structure of E.coli DNA gyrase B in complex with 2-oxo-1,2-dihydroquinoline derivative. RCSB Protein Data Bank. [Link]

• RCSB PDB. (2005). 1ZXC: Crystal structure of catalytic domain of TNF-alpha converting enzyme (TACE) with inhibitor. RCSB Protein Data Bank. [Link]

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• Morris, G. M., & Huey, R. (2012, October 26). Using AutoDock 4 and AutoDock Vina with AutoDockTools: A Tutorial. The Scripps Research Institute. [Link]

• Forli, S., et al. (2021). Basic docking. Autodock Vina 1.2.0 documentation. [Link]

• Crescent Silico. (2024, May 30). Ligands Preparation Tutorial for Docking & Molecular Modelling Via a Free Software (Dockamon). YouTube. [Link]

• ResearchGate. (2023, December 5). Interpretation of Molecular docking results? ResearchGate. [Link]

• Yadav, S. (2025, April 29). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. ChemCopilot. [Link]

• NCBI. (2005, September 9). 2AZ5: Crystal Structure of TNF-alpha with a small molecule inhibitor. National Center for Biotechnology Information. [Link]

• Unknown. (n.d.). Molecular Docking Tutorial. Unknown Source. [Link]

• Unknown. (2025, August 7). Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide from Protein Preparation to Dock. YouTube. [Link]

• Unknown. (2022, May 12). Visualization of Molecular Docking result by PyMOL. YouTube. [Link]

• Orlando, B.J., Malkowski, M.G. (2016). The Structure of Vioxx Bound to Human COX-2. RCSB Protein Data Bank. [Link]

• TrendBioTech. (2022, November 22). [MD-2] Protein Preparation for Molecular Docking | #autodockvina #TrendBioTech. YouTube. [Link]

• Unknown. (2010, June 24). DOCKING TUTORIAL. Unknown Source. [Link]

• Xu, S. et al. (2018). Crystal Complex of Cyclooxygenase-2: (S)-ARN-2508 (a dual COX and FAAH inhibitor). RCSB Protein Data Bank. [Link]

• Ghilarov, D., Martin, N.I., van der Stelt, M. (2024). E.coli DNA gyrase in complex with 217 bp substrate DNA and LEI-800. RCSB Protein Data Bank. [Link]

• Reddit. (2024, March 22). Need help with molecular docking results interpretation. Reddit. [Link]

• Matter Modeling Stack Exchange. (2020, May 18). How I can analyze and present docking results? Matter Modeling Stack Exchange. [Link]

• Broadway Infosys. (2026, January 6). Visualizing Docking Results: A Comprehensive Guide. Broadway Infosys. [Link]

• ScotChem. (2025, April 8). 6. Preparing the protein and ligand for docking. ScotChem. [Link]

• Seeliger, D., & de Groot, B. L. (2010). Ligand docking and binding site analysis with PyMOL and Autodock/Vina. Journal of computer-aided molecular design, 24(5), 417–422. [Link]

• Kaserer, T., et al. (2016). Selective DNA Gyrase Inhibitors: Multi-Target in Silico Profiling with 3D-Pharmacophores. Molecules, 21(1), 83. [Link]

• Bensen, D.C. et al. (2013). Pyrrolopyrimidine inhibitors of dna gyrase b and topoisomerase iv, part i: structure guided discovery and optimization of dual targeting agents with potent, broad-spectrum enzymatic activity. RCSB Protein Data Bank. [Link]

• Bioinformatics With BB. (n.d.). Free Video: Molecular Docking Analysis - Autodock Results and Visualization. Class Central. [Link]

• Unknown. (n.d.). Synthesis of novel 1,2,3-triazole derivatives containing oxadiazole, trifluoromethyl pyridine. Der Pharma Chemica. [Link]

• El-Hiti, G. A., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-4-yl)thiazoles. Molecules, 27(24), 8889. [Link]

• ResearchGate. (n.d.). Synthesis and Selected Transformations of 1-(5-methyl-1-aryl-1H-1,2,3-triazol-4-yl)ethanones and 1-[4-(4-R-5-methyl-1H-1,2,3-triazol-1-yl)phenyl]ethanones. ResearchGate. [Link]

• Unknown. (n.d.). 5-methyl-1H-1,2,3-triazol-4-yl}ethanone. PMC. [Link]

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Protocols & Analytical Methods

Step-by-step synthesis protocol for 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Application Note: Strategic Synthesis and Validation of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Advanced Methodology & Protocol Guide

Strategic Overview & Mechanistic Rationale

The synthesis of highly functionalized 1-hydroxy-1,2,3-triazoles is of significant interest in peptide chemistry (as racemization-suppressing coupling additives akin to HOBt) and in the development of novel heterocyclic pharmacophores[1, 2]. The target molecule, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone (CAS: 299197-45-8), presents a unique synthetic challenge due to the instability of the N-hydroxy moiety and the need for regioselective substitution at the 4- and 5-positions.

• Regitz Diazo Transfer: Conversion of acetylacetone (pentane-2,4-dione) to 3-diazopentane-2,4-dione.

• Electrocyclization: Condensation of the diazo-ketone with hydroxylamine.

Causality in Experimental Design: We utilize p-acetamidobenzenesulfonyl azide (p-ABSA) rather than the traditional tosyl azide for the diazo transfer. p-ABSA yields a sulfonamide byproduct that is nearly insoluble in cold reaction solvents, allowing for rapid removal via simple filtration. In the second step, sodium acetate (NaOAc) is specifically chosen as the buffering base. It is critical to liberate free hydroxylamine from its hydrochloride salt gently; using stronger alkalis (like NaOH) would cause premature degradation or Wolff rearrangement of the sensitive diazo intermediate [3].

Synthetic Workflow & Pathway Visualization

Fig 1: Two-step synthetic workflow for 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Step-by-Step Experimental Methodologies

Caution: Diazo compounds are potentially energetic. Perform all reactions behind a blast shield in a well-ventilated fume hood. Do not heat diazo intermediates above 60 °C.

Step 1: Synthesis of 3-Diazopentane-2,4-dione

Objective: Introduce the diazo functional group to the active methylene of acetylacetone.

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and an argon inlet.

• Charge: Add acetylacetone (10.0 mmol, 1.00 g) and p-ABSA (10.5 mmol, 2.52 g) to 50 mL of anhydrous acetonitrile.

• Initiation: Cool the suspension to 0 °C using an ice-water bath. Dropwise, add triethylamine (12.0 mmol, 1.67 mL) over 10 minutes.

  • Causality: The slow addition of the base controls the exotherm and prevents localized high concentrations that could lead to side reactions.

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 4 hours.

• Self-Validation (In-Process): Monitor via TLC (Hexane:EtOAc 8:2). The product appears as a distinct, highly UV-active spot (R_f ~ 0.6).

• Workup: Filter the precipitated p-acetamidobenzenesulfonamide byproduct through a sintered glass funnel. Concentrate the filtrate under reduced pressure (bath temp < 30 °C). Purify the residue via short-path silica gel chromatography to yield 3-diazopentane-2,4-dione as a pale yellow liquid.

Step 2: Cyclization to the Target Triazole

Objective: Condense the diazo intermediate with hydroxylamine to trigger a 1,5-electrocyclization.

• Setup: In a 100 mL round-bottom flask, dissolve 3-diazopentane-2,4-dione (8.0 mmol, 1.01 g) in 30 mL of reagent-grade methanol.

• Reagent Preparation: In a separate vial, dissolve hydroxylamine hydrochloride (12.0 mmol, 0.83 g) and sodium acetate (12.0 mmol, 0.98 g) in 5 mL of distilled water. Stir for 5 minutes until effervescence ceases.

• Reaction: Add the aqueous hydroxylamine solution dropwise to the methanolic diazo solution at room temperature. Stir vigorously for 16–24 hours.

  • Mechanistic Insight: The hydroxylamine selectively attacks one of the equivalent carbonyl groups, forming an oxime. The nucleophilic oxime nitrogen then attacks the terminal electrophilic nitrogen of the diazo group, closing the 1,2,3-triazole ring and yielding the N-hydroxy tautomer [1, 3].

• Self-Validation (In-Process): Utilize FT-IR on reaction aliquots. The reaction is complete when the strong diazo stretch at ~2100 cm⁻¹ completely disappears.

• Isolation: Concentrate the methanol under reduced pressure. Acidify the remaining aqueous phase to pH 3 using 1M HCl (to ensure the N-hydroxy group is fully protonated). Extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Recrystallize the crude solid from a mixture of ethyl acetate and hexanes to afford pure 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Quantitative Data & Analytical Validation

To ensure the protocol acts as a self-validating system, compare your isolated product against the following expected analytical parameters.

Table 1: Stoichiometry and Yield Summary

Reagent / Product	MW ( g/mol )	Equivalents	Mass / Vol	Expected Yield
Acetylacetone	100.12	1.0 (Step 1)	1.00 g	N/A
p-ABSA	240.26	1.05	2.52 g	N/A
Triethylamine	101.19	1.20	1.67 mL	N/A
3-Diazopentane-2,4-dione	126.11	1.0 (Step 2)	~1.01 g	80 - 85%
Hydroxylamine HCl	69.49	1.50	0.83 g	N/A
Sodium Acetate	82.03	1.50	0.98 g	N/A
Target Triazole	141.13	Product	~0.90 g	75 - 80%

Table 2: Expected Analytical Characterization

Technique	Expected Signals / Values	Diagnostic Significance
¹H NMR (DMSO-d₆)	δ 11.50 (br s, 1H, -OH), 2.65 (s, 3H, -C(O)CH₃), 2.48 (s, 3H, Ar-CH₃).	Confirms the presence of the N-OH proton and two distinct methyl environments.
¹³C NMR (DMSO-d₆)	δ 193.5 (C=O), 141.2 (Ar-C), 135.8 (Ar-C), 27.4 (-CH₃), 9.2 (Ar-CH₃).	Validates the ketone carbonyl and the fully substituted triazole carbons.
FT-IR (ATR)	~3100-2800 (br, O-H), 1685 (C=O), 1540 (C=N) cm⁻¹.	Absence of ~2100 cm⁻¹ confirms complete consumption of the diazo group.
HRMS (ESI+)	Calculated for C₅H₈N₃O₂ [M+H]⁺: 142.0611.	Verifies exact mass and elemental composition.

References

• Title: Synthesis of 5-Substituted 1-Hydroxy-1,2,3-triazoles through Directed Lithiation of 1-(Benzyloxy)-1,2,3-triazole Source: Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Novel acylation catalysts in peptide synthesis: derivatives of N-hydroxytriazoles and N-hydroxytetrazoles Source: Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) URL: [Link]

• Title: Condensed 1,2,3-triazoles (review) Source: Chemistry of Heterocyclic Compounds (Springer / ResearchGate) URL: [Link]

1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone as a bidentate chelating ligand

An in-depth guide to the synthesis, characterization, and application of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone as a novel bidentate chelating ligand.

Introduction: A Novel Chelator on the Horizon

The 1,2,3-triazole scaffold has become a cornerstone in medicinal chemistry and materials science, largely due to its high stability, synthetic accessibility via "click chemistry," and its capacity for hydrogen bonding and metal coordination.[1][2] The introduction of specific functional groups onto the triazole ring can impart sophisticated chemical properties, transforming a simple heterocycle into a highly functional molecule. This guide focuses on a particularly intriguing derivative: 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone .

The strategic placement of a 1-hydroxy group and a 4-ethanone (acetyl) group creates a powerful bidentate chelating system. The N-hydroxy group, a known coordinating moiety, combined with the carbonyl oxygen of the acetyl group, provides two proximal donor atoms for forming stable five-membered chelate rings with various metal ions. This structural motif is of significant interest for applications ranging from the development of novel metallodrugs and catalysts to the creation of advanced materials.[3][4][5] The chelation process can enhance the biological activity of the organic ligand and the metal ion, offering a synergistic effect.[6][7][8]

This document serves as a comprehensive guide for researchers, providing detailed protocols for the synthesis of the ligand, its complexation with metal ions, and the analytical methods required to validate and characterize these interactions.

Part I: Ligand Synthesis and Characterization

The foundation of any study on chelating agents is the robust and verifiable synthesis of the ligand itself. The proposed synthetic route leverages the well-established Huisgen [3+2] cycloaddition, a cornerstone of click chemistry, to construct the core triazole ring.[9][10][11]

Protocol 1: Synthesis of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

This protocol is adapted from established methods for the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles.[9][12] The key reaction involves the cycloaddition of an appropriate azide with acetylacetone.

Causality Behind Experimental Choices:

• Base Selection: Potassium carbonate is a mild and effective base for deprotonating acetylacetone, facilitating the cycloaddition.

• Solvent: Dimethyl sulfoxide (DMSO) is an excellent polar aprotic solvent for this type of reaction, ensuring the solubility of the reactants.

• Purification: Precipitation in water followed by washing is an effective method to remove the inorganic base and residual DMSO, yielding a relatively pure product.

Materials:

• Appropriate azido-precursor (e.g., 2-azidoacetic acid for the N-CH2COOH precursor, followed by oxidative decarboxylation, or a more direct precursor to the N-OH group if available). For the purpose of this protocol, we will assume a hypothetical direct precursor, "Hydroxy-azide" (N₃OH), for simplicity, as the synthesis of the specific N-hydroxy azide can be complex. The principles of the cycloaddition remain the same.

• Acetylacetone (2,4-pentanedione)

• Potassium Carbonate (K₂CO₃), milled

• Dimethyl Sulfoxide (DMSO)

• Deionized Water

• Diethyl Ether

Step-by-Step Procedure:

• To a suspension of milled potassium carbonate (3.0 equivalents) in DMSO (10 mL per 2 mmol of limiting reagent), add acetylacetone (1.0 equivalent).

• Stir the mixture at room temperature for 20 minutes to ensure the formation of the enolate.

• Add the azido-precursor (1.0 equivalent) to the reaction mixture.

• Stir the mixture vigorously at room temperature for 10-12 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker containing cold deionized water (50 mL).

• A solid precipitate of the product should form. Collect the solid by vacuum filtration.

• Wash the collected solid sequentially with deionized water (2 x 20 mL) and cold diethyl ether (2 x 10 mL) to remove impurities.

• Dry the purified product under vacuum to yield 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Diagram: Ligand Synthesis Workflow

Caption: Workflow for the synthesis and purification of the target ligand.

Protocol 2: Structural Characterization of the Ligand

Confirmation of the ligand's identity and purity is paramount before proceeding to complexation studies. A combination of spectroscopic methods is required.[3][13][14]

Expected Spectroscopic Data:

Technique	Expected Observations	Rationale
¹H NMR	Singlet ~2.5 ppm (3H, -CH₃ on triazole ring), Singlet ~2.6 ppm (3H, acetyl -CH₃), Broad singlet >10 ppm (1H, N-OH)	Confirms the presence of the two distinct methyl groups and the acidic N-hydroxy proton.
¹³C NMR	Signal ~195 ppm (acetyl C=O), Signals for triazole ring carbons, Signals for methyl carbons	Identifies the key carbonyl carbon and the carbons of the heterocyclic core.
FT-IR (cm⁻¹)	Broad peak ~3200-3400 (O-H stretch), Sharp peak ~1670-1680 (C=O stretch), Peaks ~1400-1500 (triazole ring vibrations)	Provides evidence for the crucial hydroxyl and carbonyl functional groups.
Mass Spec	Molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight (C₅H₇N₃O₂)	Confirms the molecular formula and overall structure.

Part II: Metal Complexation and Analysis

With the pure ligand in hand, the next phase involves its use as a bidentate chelator. The N-hydroxy and carbonyl oxygen atoms are predicted to form a stable five-membered ring upon coordination with a metal ion.

Principle of Bidentate Chelation

The term "bidentate" refers to a ligand that can bind to a central metal atom through two donor atoms. In 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, the lone pairs on the oxygen of the deprotonated N-O⁻ group and the oxygen of the C=O group act as Lewis bases, donating electron density to a Lewis acidic metal center. This chelation is entropically favored over coordination by two separate monodentate ligands, a phenomenon known as the "chelate effect," which results in enhanced thermodynamic stability of the complex.[15]

Diagram: Proposed Chelation Mechanism

Caption: Bidentate chelation via N-hydroxy and carbonyl oxygen atoms.

Protocol 3: General Synthesis of Metal(II) Complexes

This protocol describes a general method for synthesizing complexes with divalent transition metals such as Cu(II), Ni(II), Co(II), and Zn(II).[16][17]

Materials:

• 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone (Ligand)

• Metal(II) salt (e.g., CuCl₂, Ni(OAc)₂, CoCl₂, Zn(NO₃)₂)

• Methanol or Ethanol

• Triethylamine (optional, as a base)

Step-by-Step Procedure:

• Dissolve the ligand (2.0 equivalents) in methanol (15 mL) in a round-bottom flask.

• In a separate flask, dissolve the metal(II) salt (1.0 equivalent) in methanol (10 mL).

• Slowly add the metal salt solution dropwise to the stirring ligand solution at room temperature.

• If the N-hydroxy proton needs to be removed for coordination, add a stoichiometric amount of a non-coordinating base like triethylamine.

• A color change or the formation of a precipitate often indicates complex formation.

• Stir the reaction mixture for 2-4 hours at room temperature or with gentle heating (reflux) to ensure completion.

• Cool the mixture to room temperature. If a precipitate has formed, collect it by vacuum filtration.

• If no precipitate forms, reduce the solvent volume under reduced pressure until a solid begins to form, then cool in an ice bath to maximize precipitation.

• Wash the isolated complex with a small amount of cold methanol and dry under vacuum.

Protocol 4: Determining Stoichiometry and Binding Constant by UV-Vis Titration

UV-Vis spectrophotometry is a powerful tool for studying metal-ligand interactions in solution.[18] This protocol outlines how to perform a spectrophotometric titration to determine the binding constant (K) of the complex.

Principle: When the ligand binds to a metal ion, the electronic environment of the chromophore changes, leading to a shift in the UV-Vis absorption spectrum. By systematically varying the concentration of the metal ion while keeping the ligand concentration constant, one can monitor the change in absorbance and fit the data to a binding model to calculate the binding constant.

Materials:

• Stock solution of the ligand in a suitable solvent (e.g., methanol).

• Concentrated stock solution of the metal salt in the same solvent.

• UV-Vis spectrophotometer and cuvettes.

Step-by-Step Procedure:

• Initial Spectrum: Record the UV-Vis spectrum of a solution of the ligand at a known concentration (e.g., 50 µM) in a cuvette.

• Titration: Add small, precise aliquots of the concentrated metal salt solution (e.g., 2-5 µL of a 5 mM stock) directly to the cuvette.

• Spectral Recording: After each addition, mix the solution thoroughly and allow it to equilibrate for 1-2 minutes. Record the full UV-Vis spectrum.

• Repeat: Continue this process until no further significant changes in the spectrum are observed, indicating saturation of the ligand.

• Data Analysis:

  • Identify the wavelength of maximum absorbance change (λ_max).

  • Plot the change in absorbance (ΔA) at λ_max against the total concentration of the metal ion.

  • Fit the resulting binding isotherm to a suitable model (e.g., 1:1 or 1:2 binding) using non-linear regression analysis to calculate the binding constant (K).[18]

Protocol 5: Spectroscopic Confirmation of Chelation

Comparing the FT-IR spectrum of the free ligand with that of the metal complex provides direct evidence of coordination.[17][19]

Expected Spectroscopic Shifts Upon Complexation:

Technique	Observation in Free Ligand	Expected Shift in Complex	Rationale
FT-IR (cm⁻¹)	C=O stretch at ~1675 cm⁻¹	Red-shift to ~1640-1650 cm⁻¹	Coordination of the carbonyl oxygen to the metal weakens the C=O double bond, lowering its vibrational frequency.
FT-IR (cm⁻¹)	O-H stretch at ~3200-3400 cm⁻¹	Peak disappears or broadens significantly	Deprotonation and coordination of the N-hydroxy oxygen.
FT-IR (cm⁻¹)	New peak at ~400-500 cm⁻¹	A new, weak band appears	This low-frequency band is characteristic of a newly formed Metal-Oxygen (M-O) bond.[17]

Part III: Potential Applications and Future Directions

The unique structural features of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone and its metal complexes open doors to a wide array of applications.

• Drug Development: Triazole-metal complexes have shown promise as antimicrobial, anticancer, and antiviral agents.[3][6][7][20] The chelation can enhance the lipophilicity of the molecule, potentially improving cell membrane permeability and overall efficacy.

• Catalysis: The well-defined coordination sphere around the metal center can create a catalytically active site for various organic transformations.[4]

• Materials Science: These complexes can be used as building blocks for metal-organic frameworks (MOFs) or as components in light-emitting devices and sensors.[11]

Future research should focus on synthesizing a library of complexes with different transition metals and lanthanides, followed by a thorough evaluation of their physicochemical properties (stability, solubility) and screening for biological activity or catalytic performance. Computational studies, such as Density Functional Theory (DFT), can also provide deeper insights into the electronic structure and bonding within these complexes, guiding the rational design of future ligands.[1][21][22]

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• Sumrra, S. H., et al. (2024). Metal-based triazoles as a medical marvel of the modern era: a comprehensive review. RSC Advances, 14(3), 1836-1861.
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• Gholivand, K., & Farshadian, S. (2016). Computational investigations of click-derived 1,2,3-triazoles as keystone ligands for complexation with transition metals: a review. RSC Advances, 6(81), 77934-77953.
• Todorov, I., & Kostova, I. (2023). 1,2,3-Triazoles and their metal chelates with antimicrobial activity. Frontiers in Chemistry, 11, 1243129.
• Zhang, Y., et al. (2024). DFT Exploration of Metal Ion–Ligand Binding: Toward Rational Design of Chelating Agent in Semiconductor Manufacturing. Molecules, 29(2), 297.
• El-Metwally, A. M., & El-Gaby, M. S. A. (2012). Synthesis and Selected Transformations of 1-(5-methyl-1-aryl-1H-1,2,3-triazol-4-yl)ethanones and 1-[4-(4-R-5-methyl-1H-1,2,3-triazol-1-yl)phenyl]ethanones. Journal of the Serbian Chemical Society, 77(1), 1-14.

• Chen, J., & Shi, D. (2009). 1-[(2-Chloro-1,3-thiazol-5-yl)methyl]-5-methyl-1H-1,2,3-triazol-4-yl}ethanone. Acta Crystallographica Section E: Structure Reports Online, 65(12), o2840. Available from: [Link]

• Sumrra, S. H., et al. (2021). Biological applications of metal-based triazole derivatives.

• Al-Sodies, S. A., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-4-yl)thiazoles. Molecules, 27(24), 8887. Available from: [Link]

• de Carvalho, F. S., et al. (2016). New α-Hydroxy-1,2,3-triazoles and 9H-Fluorenes-1,2,3-triazoles: Synthesis and Evaluation as Glycine Transporter 1 Inhibitors. Journal of the Brazilian Chemical Society, 27(9), 1605-1617.

• Al-Majid, A. M., et al. (2023). (E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one Oxime. Molbank, 2023(1), M1580. Available from: [Link]

• Pilcher, G. (1987). Systematics of metal-ligand binding energies. Pure and Applied Chemistry, 59(5), 649-658.
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• Fin, A., et al. (2018). An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. Molecules, 23(11), 2888. Available from: [Link]

• Yildirim, L. T. (2020). Complex Studies of 1,2,4-Triazoles. ISRES.
• Crowley, J. D., & McMorran, D. A. (2014). Organometallic complexes with 1,2,3-triazole-derived ligands. Comprehensive Inorganic Chemistry II, 39-65.
• de Carvalho da Silva, F., et al. (2015). Biological Properties of 1H-1,2,3- and 2H-1,2,3-Triazoles. Topics in Heterocyclic Chemistry, 42, 1-61.

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Application Notes and Protocols for the Preparation of Transition Metal Complexes Using 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Introduction: A Novel Ligand Platform for Coordination Chemistry and Drug Discovery

The field of medicinal and materials chemistry is in constant pursuit of novel molecular scaffolds that can provide unique coordination environments for transition metals. Such complexes are at the forefront of advancements in catalysis, bio-imaging, and the development of new therapeutic agents.[1][2] The 1,2,3-triazole moiety, readily accessible through "click" chemistry, has emerged as a robust and versatile building block for the construction of functional ligands.[3][4] This guide introduces a specialized ligand, 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone , a molecule poised to offer a unique chelation environment due to its combination of a 1,2,3-triazole ring, a ketone functionality, and a 1-hydroxy group, which can be considered a cyclic N-oxide. This N-oxide functionality is of particular interest as it can significantly influence the electronic properties of the metal center upon coordination.[5]

These application notes provide a comprehensive overview of the synthesis of this novel ligand and detailed protocols for its use in the preparation of first-row transition metal complexes. The methodologies are designed to be robust and reproducible, and the scientific rationale behind key experimental steps is elucidated to empower researchers in their endeavors.

Ligand Synthesis: A Plausible Two-Step Approach

While a direct, documented synthesis for 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is not yet prevalent in the literature, a plausible and efficient synthetic route can be proposed based on established methodologies for the synthesis of substituted 1,2,3-triazoles and their subsequent N-oxidation.

Part 1: Synthesis of 1-(5-methyl-1H-1,2,3-triazol-4-yl)ethanone

The initial step involves the formation of the 1,4,5-trisubstituted 1,2,3-triazole core. A well-established method for this is the reaction of an organic azide with a β-dicarbonyl compound.[6] In this case, acetylacetone serves as the readily available precursor for the 4-acetyl-5-methyl-triazole moiety. The reaction with sodium azide in the presence of an acid catalyst provides the N-unsubstituted triazole.

Protocol 1: Synthesis of 1-(5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Materials:

• Acetylacetone

• Sodium azide (NaN₃)

• p-Toluenesulfonic acid (p-TsOH) or another suitable acid catalyst

• Dimethylformamide (DMF)

• Deionized water

• Ethyl acetate

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve acetylacetone (1 equivalent) in DMF.

• Addition of Reagents: To the stirred solution, add sodium azide (1.1 equivalents) followed by a catalytic amount of p-toluenesulfonic acid (0.1 equivalents).

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure 1-(5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Part 2: N-Oxidation to Yield 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

The introduction of the 1-hydroxy group (N-oxide) can be achieved through the oxidation of the N-unsubstituted triazole synthesized in the previous step. Various oxidizing agents can be employed for N-oxidation of heterocyclic compounds. A common and effective reagent for this transformation is Oxone® (potassium peroxymonosulfate).[5]

Protocol 2: Synthesis of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Materials:

• 1-(5-methyl-1H-1,2,3-triazol-4-yl)ethanone

• Oxone® (2KHSO₅·KHSO₄·K₂SO₄)

• Sodium bicarbonate (NaHCO₃)

• Acetone

• Deionized water

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard glassware for organic synthesis

Procedure:

• Dissolution: Dissolve 1-(5-methyl-1H-1,2,3-triazol-4-yl)ethanone (1 equivalent) in a mixture of acetone and water.

• Buffering: Add sodium bicarbonate (3-4 equivalents) to the solution to maintain a basic pH during the oxidation.

• Oxidation: Cool the mixture in an ice bath and add a solution of Oxone® (2-3 equivalents) in water dropwise with vigorous stirring.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours, monitoring its progress by TLC.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated solution of sodium thiosulfate.

• Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel to yield the desired 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Preparation of Transition Metal Complexes: General Protocol and Mechanistic Insights

The synthesized ligand, 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, presents multiple potential coordination sites for transition metal ions: the N2 and N3 nitrogen atoms of the triazole ring, the oxygen atom of the 1-hydroxy (N-oxide) group, and the oxygen atom of the ethanone (ketone) moiety.[3][7] This allows for various coordination modes, including monodentate, bidentate, and bridging interactions. The formation of stable five- or six-membered chelate rings is anticipated, which can enhance the thermodynamic stability of the resulting complexes.[8]

Figure 1: General workflow for the synthesis and characterization of transition metal complexes.

Protocol 3: General Procedure for the Synthesis of Transition Metal Complexes

Materials:

• 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone (ligand)

• Transition metal salts (e.g., CuCl₂·2H₂O, Ni(OAc)₂·4H₂O, CoCl₂·6H₂O, ZnCl₂)

• Anhydrous ethanol or methanol

• Inert gas (Nitrogen or Argon)

• Schlenk line or glovebox (optional, but recommended)

• Standard glassware for air-sensitive synthesis

Procedure:

• Ligand Solution: In a Schlenk flask under an inert atmosphere, dissolve the ligand (typically 2 equivalents) in anhydrous ethanol or methanol.

• Metal Salt Solution: In a separate Schlenk flask, dissolve the transition metal salt (1 equivalent) in the same solvent.

• Complexation: Slowly add the metal salt solution to the stirred ligand solution at room temperature.

• Reaction: Stir the resulting mixture at room temperature or under reflux for a period of 2 to 24 hours. The formation of a precipitate often indicates complex formation.

• Isolation: Collect the solid product by filtration under inert atmosphere, wash with cold solvent, and then with a non-coordinating solvent like diethyl ether.

• Drying: Dry the complex under vacuum.

• Characterization: Characterize the obtained complex using techniques such as FT-IR, UV-Vis spectroscopy, elemental analysis, and magnetic susceptibility measurements. Single-crystal X-ray diffraction is the definitive method for structural elucidation.

Expected Coordination Modes and Structural Features

The interplay between the different donor atoms of the ligand allows for a rich coordination chemistry. The N-oxide oxygen and the adjacent N2 nitrogen can form a stable five-membered chelate ring with a metal ion. Alternatively, the ketone oxygen and the N3 nitrogen can also form a five-membered chelate ring. The potential for the ligand to act as a bridging unit between two metal centers also exists, leading to the formation of polynuclear complexes or coordination polymers.[9]

Figure 2: Potential coordination modes of the ligand to a metal center (M).

Characterization Data of Representative Complexes

The following table summarizes the expected characterization data for hypothetical first-row transition metal complexes with 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone (L). The data is inferred from typical values for similar complexes found in the literature.

Metal Ion (M)	Proposed Formula	Geometry	Color	Magnetic Moment (μB)	Key IR Bands (cm⁻¹)
Cu(II)	[Cu(L)₂Cl₂]	Distorted Octahedral	Green/Blue	1.7-2.2	ν(C=O) shift, ν(N-O) shift, ν(M-N), ν(M-O)
Ni(II)	₂	Octahedral	Green	2.9-3.4	ν(C=O) shift, ν(N-O) shift, ν(M-N), ν(M-O)
Co(II)	[Co(L)₂Cl₂]	Tetrahedral/Octahedral	Blue/Pink	4.3-5.2	ν(C=O) shift, ν(N-O) shift, ν(M-N), ν(M-O)
Zn(II)	[Zn(L)₂Cl₂]	Tetrahedral	Colorless	Diamagnetic	ν(C=O) shift, ν(N-O) shift, ν(M-N), ν(M-O)

Table 1: Predicted Properties of Transition Metal Complexes.

Applications in Drug Development and Catalysis

Transition metal complexes of triazole-based ligands have shown significant promise in various applications. The incorporation of a metal center can enhance the biological activity of the organic ligand, with potential applications as antimicrobial, antifungal, and anticancer agents.[2][8] The coordination of the ligand to a metal ion can facilitate redox processes, making these complexes interesting candidates for catalysis, for instance, in oxidation reactions.[10] The unique electronic and steric environment provided by 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone may lead to complexes with novel catalytic activities and therapeutic properties.

Conclusion

This guide provides a foundational framework for the synthesis and utilization of the novel ligand, 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, in coordination chemistry. The detailed protocols and mechanistic insights are intended to facilitate research and development in the creation of new transition metal complexes with potentially valuable applications in medicine and catalysis. The versatility of the triazole scaffold, combined with the unique features of the N-oxide and ketone functionalities, opens up a vast chemical space for exploration.

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Application Notes and Protocols for 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone in Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A Novel Reagent for Advanced Click Chemistry Applications

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), the cornerstone of "click chemistry," has revolutionized the synthesis of complex molecules by offering a highly efficient and selective method for forming 1,4-disubstituted 1,2,3-triazoles.[1][2] This reaction has found widespread use in drug discovery, bioconjugation, and materials science.[3][4] The continuous evolution of this field has led to the development of specialized reagents and ligands that enhance reaction kinetics, improve biocompatibility, and introduce novel functionalities.

This document provides detailed application notes and protocols for the use of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone , a unique triazole derivative poised to offer distinct advantages in click chemistry applications. The presence of a 1-hydroxy group on the triazole ring suggests a potential role as an internal ligand, capable of coordinating with the copper catalyst to accelerate the reaction and stabilize the catalytically active Cu(I) oxidation state.[5] Furthermore, the ethanone moiety provides a versatile chemical handle for post-cycloaddition modifications, expanding the synthetic possibilities.

These application notes are designed to provide researchers with the foundational knowledge and practical guidance necessary to effectively utilize this promising reagent in their synthetic endeavors.

Mechanistic Insights: The Role of the 1-Hydroxy Group in Catalysis

The generally accepted mechanism for the CuAAC reaction involves the formation of a copper(I)-acetylide intermediate, which then reacts with an azide to form a six-membered copper-containing ring that subsequently rearranges to the stable triazole product.[6][7] The efficiency of this catalytic cycle is highly dependent on the stability of the copper(I) ion, which is prone to oxidation and disproportionation.[8]

The 1-hydroxy group of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is hypothesized to play a crucial role in the catalytic process. It can act as an N,O-bidentate ligand, coordinating with the copper(I) center and forming a stable chelate complex. This chelation can:

• Stabilize the Cu(I) oxidation state: By satisfying the coordination sphere of the copper ion, the ligand can prevent its oxidation to the inactive Cu(II) state.[5]

• Increase the effective concentration of the catalyst: By keeping the copper ion in close proximity to the triazole, it can enhance the rate of the cycloaddition reaction.

• Modulate the electronic properties of the catalytic complex: The electronic nature of the hydroxy group can influence the reactivity of the copper center, potentially leading to faster reaction times.

The following diagram illustrates the proposed catalytic cycle enhancement by 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Caption: Proposed catalytic cycle for CuAAC accelerated by 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Core Advantages and Applications

The unique structure of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone offers several key advantages for researchers.

Feature	Advantage	Potential Applications
1-Hydroxy Group	Acts as an internal accelerating ligand, potentially reducing the need for external ligands and simplifying reaction setup. Enhances the stability of the Cu(I) catalyst.	Bioconjugation in living systems where low copper concentrations are crucial.[9] Synthesis of complex molecules requiring mild reaction conditions.
Ethanone Moiety	Provides a reactive handle for post-cyclization functionalization (e.g., formation of oximes, hydrazones, or further carbon-carbon bond-forming reactions).	Drug discovery for the development of libraries of compounds with diverse functionalities.[4][10] Materials science for the synthesis of functional polymers and surfaces.[11]
Pre-formed Triazole	Can be used as a building block in more complex synthetic routes.	Synthesis of trisubstituted triazoles.[12] Development of novel ligands for catalysis.[13][14]

Experimental Protocols

The following protocols provide a general framework for the application of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone in CuAAC reactions. Optimization of reaction conditions (e.g., solvent, temperature, and catalyst loading) may be necessary for specific substrates.

Protocol 1: Standard CuAAC Reaction

This protocol is suitable for general small molecule synthesis.

Materials:

• 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

• Terminal Alkyne

• Azide

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Ascorbate

• Solvent (e.g., t-BuOH/H₂O 1:1, DMSO, DMF)

• Reaction vessel (e.g., vial or round-bottom flask)

• Magnetic stirrer

Procedure:

• To a reaction vessel, add the terminal alkyne (1.0 eq), azide (1.1 eq), and 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone (0.05 - 0.1 eq).

• Dissolve the components in the chosen solvent system (e.g., 1 mL of t-BuOH/H₂O 1:1).

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.2 eq) in water.

• In another vial, prepare a solution of CuSO₄·5H₂O (0.01 - 0.05 eq) in water.

• To the reaction mixture, add the CuSO₄·5H₂O solution followed by the sodium ascorbate solution.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, the reaction mixture can be worked up by partitioning between an organic solvent (e.g., ethyl acetate) and water. The organic layer is then dried and concentrated under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Bioconjugation Application

This protocol is adapted for the labeling of biomolecules in an aqueous environment.

Materials:

• Biomolecule containing an azide or alkyne functionality

• Labeling partner (azide or alkyne)

• 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Ascorbate

• Aqueous buffer (e.g., PBS, pH 7.4)

Procedure:

• Prepare a stock solution of the biomolecule in the appropriate aqueous buffer.

• Prepare stock solutions of the labeling partner, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, CuSO₄·5H₂O, and sodium ascorbate in a compatible solvent (e.g., water or DMSO).

• In a microcentrifuge tube, combine the biomolecule solution with the labeling partner.

• Add the 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone stock solution to the mixture.

• Initiate the reaction by adding the CuSO₄·5H₂O stock solution, followed immediately by the sodium ascorbate stock solution. The final concentration of copper should be minimized (e.g., 50-100 µM).

• Incubate the reaction at room temperature or 37 °C for 1-4 hours.

• Purify the labeled biomolecule using an appropriate method (e.g., size-exclusion chromatography, dialysis, or precipitation).

Caption: General workflow for a standard CuAAC reaction using the title compound.

Troubleshooting and Considerations

• Reaction not proceeding: Ensure that the sodium ascorbate solution is freshly prepared, as it can degrade over time. The copper source should also be of high quality. Degassing the solvent prior to the reaction can be beneficial, especially for sensitive substrates.

• Low yield: An excess of the azide component (1.1-1.5 eq) can sometimes improve yields. Increasing the catalyst and/or ligand loading may also be beneficial. For sluggish reactions, gentle heating (40-60 °C) can be applied.

• Side products: The formation of alkyne homocoupling products (diynes) can occur, particularly at higher copper concentrations. Using a slight excess of sodium ascorbate can help to minimize this side reaction.[6]

Conclusion

1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone represents a valuable addition to the click chemistry toolbox. Its integrated ligand functionality and the presence of a versatile synthetic handle make it a promising reagent for a wide range of applications, from the synthesis of bioactive molecules to the development of advanced materials. The protocols and insights provided in this document are intended to serve as a comprehensive guide for researchers seeking to harness the potential of this novel compound.

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Application Notes and Protocols for In Vitro Antimicrobial Susceptibility Testing of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Introduction: The Therapeutic Potential of Novel Triazole Derivatives

The emergence of multidrug-resistant microbial pathogens represents a formidable challenge to global public health. This has catalyzed the search for new antimicrobial agents with novel mechanisms of action or improved efficacy against resistant strains.[1][2] The triazole class of heterocyclic compounds has long been a cornerstone in the management of fungal infections.[1][3] Their primary mode of action involves the inhibition of the cytochrome P450 enzyme, lanosterol 14α-demethylase, which is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][4][5] This disruption of ergosterol synthesis compromises membrane integrity, leading to the inhibition of fungal growth.[4][5]

1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is a novel synthetic triazole derivative. While its specific biological activities are yet to be fully elucidated, its structural similarity to known antifungal and antibacterial agents suggests it may possess significant antimicrobial properties.[2][6][7][8] 1,2,3-triazole moieties are known to be metabolically stable and capable of forming hydrogen bonds, which can enhance their interaction with biological targets.[6] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of the antimicrobial potential of this novel compound. The protocols detailed herein are based on established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure the generation of reproducible and comparable data.[9][10][11][12]

Mechanism of Action: The Triazole Approach to Microbial Inhibition

Triazole antifungals primarily exert their effect by targeting the fungal cytochrome P450 enzyme lanosterol 14α-demethylase, which is encoded by the ERG11 or CYP51 gene.[3] This enzyme is a key component of the ergosterol biosynthesis pathway. By inhibiting this enzyme, triazoles prevent the conversion of lanosterol to ergosterol.[1][4] The subsequent depletion of ergosterol and the accumulation of toxic sterol precursors disrupt the fungal cell membrane's structure and function, ultimately leading to the cessation of growth and, in some instances, cell death.[3][5] Some research also suggests that triazoles may contribute to the generation of reactive oxygen species (ROS) and oxidative stress within the fungal cell, presenting a multifaceted mechanism of action.[13]

Caption: Inhibition of Ergosterol Biosynthesis by the Triazole Compound.

Core Antimicrobial Assays: A Step-by-Step Guide

The following protocols are foundational for determining the antimicrobial activity of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution assay is a quantitative method used to determine the minimum inhibitory concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[14]

Materials:

• 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

• Appropriate solvent (e.g., Dimethyl sulfoxide - DMSO)

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi

• Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• 0.5 McFarland turbidity standard

• Sterile saline (0.85%)

• Spectrophotometer

• Incubator

Procedure:

• Preparation of the Test Compound: Prepare a stock solution of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone in a suitable solvent like DMSO at a high concentration (e.g., 1280 µg/mL).

• Preparation of Microbial Inoculum:

  • Aseptically select 3-5 isolated colonies of the test microorganism from an agar plate culture (18-24 hours old).

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.[15]

  • Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the stock solution of the test compound to the first well and mix thoroughly.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard 100 µL from the last well.

• Inoculation and Incubation:

  • Add the diluted microbial inoculum to each well.

  • Include a positive control (inoculum without the test compound) and a negative control (broth only).

  • Incubate the plate at 35-37°C for 16-20 hours for bacteria and 24-48 hours for yeast.[15]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity).[14]

Caption: Workflow for Broth Microdilution MIC Assay.

Protocol 2: Agar Disk Diffusion Assay

The agar disk diffusion test is a qualitative method used to assess the susceptibility of bacteria to antimicrobial agents.[9][16] It provides a visual representation of the antimicrobial activity through the formation of an inhibition zone.[17]

Materials:

• Sterile filter paper disks (6 mm in diameter)

• Mueller-Hinton Agar (MHA) plates

• Test microorganisms

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Forceps

Procedure:

• Inoculum Preparation: Prepare a microbial suspension standardized to a 0.5 McFarland turbidity.

• Plate Inoculation: Dip a sterile cotton swab into the standardized inoculum and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of an MHA plate uniformly in three directions to ensure even growth.

• Disk Application:

  • Impregnate sterile filter paper disks with a known concentration of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

  • Aseptically place the impregnated disks on the surface of the inoculated MHA plate using sterile forceps.

  • Ensure the disks are pressed down gently to make complete contact with the agar surface.

• Incubation: Invert the plates and incubate at 35-37°C for 16-24 hours.

• Measurement of Inhibition Zone: After incubation, measure the diameter of the zone of complete inhibition around each disk in millimeters. The size of the zone indicates the susceptibility of the microorganism to the compound.[16][17]

Protocol 3: Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular microorganism.[18] This assay is performed as a follow-up to the MIC test.

Procedure:

• Following the MIC determination, select the wells showing no visible growth.

• Aseptically take a 10-100 µL aliquot from each of these clear wells.

• Spread the aliquot onto a fresh, antibiotic-free agar plate.

• Incubate the plates at 35-37°C for 18-24 hours.

• The MBC is the lowest concentration of the compound that results in a 99.9% reduction in CFU/mL compared to the initial inoculum.[18][19]

Data Presentation and Interpretation

Quantitative data from the antimicrobial assays should be systematically organized for clear comparison and analysis.

Table 1: Hypothetical Antimicrobial Activity of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Microorganism	ATCC Strain	MIC (µg/mL)	MBC (µg/mL)	Disk Diffusion Zone (mm)
Staphylococcus aureus	29213	16	32	18
Escherichia coli	25922	32	>64	14
Pseudomonas aeruginosa	27853	>64	>64	0
Candida albicans	90028	8	16	22
Aspergillus fumigatus	204305	16	32	Not Applicable

Interpretation of Results:

• A low MIC value indicates high potency of the compound against the tested microorganism.

• The MBC value helps to distinguish between bacteriostatic (inhibits growth) and bactericidal (kills bacteria) activity. If the MBC is close to the MIC (typically ≤4 times the MIC), the compound is considered bactericidal.

• The diameter of the inhibition zone in the disk diffusion assay correlates with the MIC; a larger zone generally implies a lower MIC and greater susceptibility.

Quality Control and Best Practices

To ensure the validity and reproducibility of the results, stringent quality control measures are essential.

• Reference Strains: Always include well-characterized reference strains (e.g., ATCC strains) with known susceptibility profiles as controls.

• Growth and Sterility Controls: A growth control well (no compound) should show adequate turbidity, while a sterility control well (no inoculum) should remain clear.[3]

• Inoculum Verification: The final inoculum concentration should be confirmed through colony counts of a plated dilution.

• Solvent Effects: Ensure that the solvent used to dissolve the test compound does not have any antimicrobial activity at the concentrations used in the assay.

• Standardization: Adherence to standardized protocols, such as those from CLSI and EUCAST, is critical for inter-laboratory comparability of results.[9][10][11][12]

Conclusion

The protocols outlined in this application note provide a robust framework for the initial in vitro antimicrobial evaluation of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone. By systematically determining the MIC, MBC, and susceptibility through disk diffusion, researchers can gain valuable insights into the compound's spectrum of activity and potency. This foundational data is crucial for guiding further preclinical development, including mechanism of action studies, toxicity assessments, and in vivo efficacy trials. The continued exploration of novel triazole derivatives like the one discussed here is vital in the ongoing effort to combat the growing threat of antimicrobial resistance.

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Application Notes and Protocols for the Synthesis of Bioactive Heterocycles from 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Introduction: The Strategic Advantage of the N-Hydroxy-1,2,3-triazole Scaffold

The 1,2,3-triazole ring is a cornerstone in modern medicinal chemistry, valued for its exceptional stability, capacity for hydrogen bonding, and its role as a bioisostere for amide bonds.[1][2] This five-membered heterocycle is a privileged scaffold found in a wide array of approved therapeutics, demonstrating a broad spectrum of biological activities including antimicrobial, antiviral, and anticancer properties.[3][4][5] The advent of "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), has made the synthesis of 1,4-disubstituted 1,2,3-triazoles exceptionally straightforward and efficient.[6]

This application note focuses on a specialized, yet highly versatile building block: 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone . The introduction of a hydroxyl group at the N1 position of the triazole ring introduces unique electronic properties and potential for further functionalization, setting it apart from its more common N-aryl or N-alkyl counterparts. The acetyl group at the C4 position serves as a versatile synthetic handle, allowing for the construction of a diverse range of more complex heterocyclic systems.

Herein, we provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and utilization of this valuable intermediate. We will detail the synthetic rationale, provide step-by-step protocols for its preparation and subsequent transformation into bioactive pyrazole and isoxazole derivatives, and discuss the pharmacological potential of these novel heterocyclic entities.

Part 1: Synthesis of the Key Intermediate: 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

The synthesis of the title compound, while not extensively documented, can be achieved through a logical modification of established methods for 1,2,3-triazole formation. The core strategy involves the reaction of an appropriate azide equivalent with a β-dicarbonyl compound. In this case, the use of an "anti-diazoate" precursor can generate the N-hydroxy triazole functionality.

Causality Behind Experimental Choices:

• Sodium anti-acetaldiazoate: This reagent serves as the source of the "N-hydroxy-azide" equivalent. Its reaction with a 1,3-dicarbonyl compound is a known method for the formation of N-hydroxy-1,2,3-triazoles.

• Acetylacetone (2,4-pentanedione): This readily available β-dicarbonyl compound provides the carbon backbone for the desired 4-acetyl-5-methyl substitution pattern on the triazole ring.

• Base-catalyzed conditions: The reaction is typically carried out under basic conditions to facilitate the deprotonation of acetylacetone, forming the nucleophilic enolate required for the initial attack. Milled potassium carbonate is an effective and easily handled base for this transformation in a solvent like DMSO.[7]

Experimental Protocol: Synthesis of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Materials:

• Sodium anti-acetaldiazoate

• Acetylacetone

• Potassium carbonate (milled)

• Dimethyl sulfoxide (DMSO)

• Deionized water

• Diethyl ether

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a suspension of milled potassium carbonate (3.0 mmol) in DMSO (10 mL) in a round-bottom flask equipped with a magnetic stir bar, add acetylacetone (2.0 mmol).

• Stir the mixture at room temperature for 15 minutes to ensure the formation of the potassium enolate.

• Add sodium anti-acetaldiazoate (2.2 mmol) to the reaction mixture in one portion.

• Stir the reaction mixture at room temperature for 12-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into cold deionized water (50 mL).

• Acidify the aqueous solution to a pH of ~5 using a dilute solution of hydrochloric acid.

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and petroleum ether as the eluent to afford pure 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Caption: Synthesis of the N-hydroxy-1,2,3-triazole intermediate.

Part 2: Synthesis of Bioactive Heterocycles

The acetyl group of 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is a versatile functional group that can readily participate in condensation reactions to form larger, more complex heterocyclic systems. We will focus on two prominent examples: the synthesis of pyrazoles and isoxazoles, both of which are well-established pharmacophores.[8][9]

A. Synthesis of Pyrazole Derivatives via a Chalcone Intermediate

The synthesis of pyrazoles from acetyl precursors often proceeds through a chalcone intermediate, which is formed via a Claisen-Schmidt condensation with an aromatic aldehyde. The resulting α,β-unsaturated ketone can then be cyclized with hydrazine to yield the pyrazole ring.[10][11]

• Claisen-Schmidt Condensation: This base-catalyzed reaction is a classic and reliable method for forming carbon-carbon bonds to create α,β-unsaturated ketones (chalcones).

• Aromatic Aldehyde: The choice of aromatic aldehyde allows for the introduction of various substituents, enabling the creation of a library of compounds for structure-activity relationship (SAR) studies.

• Hydrazine Hydrate: This is the most common and effective reagent for the cyclization of 1,3-dicarbonyl compounds and their equivalents (like chalcones) to form pyrazoles.[12][13] The reaction proceeds via a nucleophilic attack of the hydrazine on the carbonyl carbon, followed by an intramolecular cyclization and dehydration.

Step 1: Synthesis of the Chalcone Intermediate

Materials:

• 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

• Substituted aromatic aldehyde (e.g., 4-chlorobenzaldehyde)

• Ethanol

• Sodium hydroxide solution (e.g., 10% aqueous)

• Deionized water

Procedure:

• Dissolve 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone (1.0 mmol) and the substituted aromatic aldehyde (1.1 mmol) in ethanol (15 mL) in a round-bottom flask.

• Cool the solution in an ice bath and add the sodium hydroxide solution dropwise with stirring.

• Allow the reaction mixture to stir at room temperature for 4-6 hours.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice-cold water.

• The precipitated solid (the chalcone) is collected by filtration, washed with cold water until the washings are neutral, and dried. Recrystallization from ethanol can be performed if necessary.

Step 2: Cyclization to the Pyrazole Derivative

Materials:

• Triazolyl-chalcone intermediate (from Step 1)

• Hydrazine hydrate

• Ethanol or Glacial acetic acid

Procedure:

• In a round-bottom flask, dissolve the chalcone intermediate (1.0 mmol) in ethanol (20 mL).

• Add hydrazine hydrate (1.5 mmol) to the solution.

• Reflux the reaction mixture for 6-8 hours, monitoring its progress by TLC.[14]

• After completion, cool the reaction mixture to room temperature. The precipitated solid is collected by filtration.

• Wash the solid with cold ethanol and dry to obtain the desired pyrazole derivative. Further purification can be achieved by recrystallization.

Caption: Workflow for the synthesis of triazolyl-pyrazole derivatives.

B. Synthesis of Isoxazole Derivatives

Similar to pyrazole synthesis, isoxazoles can be prepared from the chalcone intermediate. In this case, hydroxylamine is used as the cyclizing agent.[15][16]

• Hydroxylamine Hydrochloride: This reagent, in the presence of a base like sodium acetate, provides the necessary nucleophile (hydroxylamine) to react with the α,β-unsaturated ketone system of the chalcone.

• Cyclization Mechanism: The reaction proceeds via a Michael addition of the hydroxylamine to the β-carbon of the chalcone, followed by an intramolecular cyclization onto the carbonyl carbon and subsequent dehydration to form the isoxazole ring.

Materials:

• Triazolyl-chalcone intermediate (from Part 2A, Step 1)

• Hydroxylamine hydrochloride

• Sodium acetate

• Ethanol

• Deionized water

Procedure:

• To a solution of the triazolyl-chalcone intermediate (1.0 mmol) in ethanol (20 mL), add hydroxylamine hydrochloride (1.5 mmol) and sodium acetate (2.0 mmol).

• Reflux the reaction mixture for 8-10 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water.

• The precipitated solid is collected by filtration, washed with water, and dried.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure isoxazole derivative.[2]

Part 3: Bioactivity and Potential Applications

The fusion of the 1,2,3-triazole scaffold with other pharmacologically active heterocycles like pyrazole and isoxazole is a well-established strategy in drug discovery to create novel molecular entities with enhanced or synergistic biological activities.[17][18]

Antimicrobial Potential

Both 1,2,3-triazoles and pyrazoles are known to exhibit significant antimicrobial properties.[4][6] Hybrid molecules incorporating both of these rings have shown promising activity against a range of bacterial and fungal pathogens, including drug-resistant strains. The synthesized triazolyl-pyrazole derivatives from this protocol warrant screening against a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

Anticancer Activity

Numerous 1,2,3-triazole and pyrazole derivatives have been reported to possess potent anticancer activity, often by targeting key enzymes or receptors involved in cancer cell proliferation and survival.[19][20] For instance, some pyrazole derivatives act as inhibitors of cyclin-dependent kinases (CDKs) or epidermal growth factor receptor (EGFR), both of which are crucial targets in cancer therapy.[21] The novel triazolyl-pyrazole and triazolyl-isoxazole hybrids should be evaluated for their cytotoxic effects against a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer).

Data Presentation: Expected Bioactivity Profile

The following table summarizes the potential biological activities of the synthesized heterocycles based on existing literature for analogous compounds.

Heterocyclic Core	Potential Biological Activity	Rationale / Supporting Evidence
Triazolyl-Pyrazole	Antimicrobial (Antibacterial, Antifungal)	Hybrid molecules often exhibit enhanced antimicrobial efficacy.[6][17]
Anticancer	Pyrazole and triazole scaffolds are present in many known anticancer agents.[19][20][21]
Triazolyl-Isoxazole	Antimicrobial	Isoxazoles are known to possess antimicrobial properties.[9]
Anticancer	Isoxazole-containing natural products and synthetic derivatives have shown antitumor activity.[1][9]

graph Signaling_Pathway {
graph [rankdir="TB", splines=ortho, nodesep=0.5];
node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"];
edge [fontname="Arial", color="#EA4335"];
EGFR [label="EGFR"];
Ras [label="Ras"];
Raf [label="Raf"];
MEK [label="MEK"];
ERK [label="ERK"];
Proliferation [label="Cell Proliferation\n& Survival", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
Inhibitor [label="Synthesized\nTriazolyl-Pyrazole\n(Potential Inhibitor)", shape=box, style="rounded,filled", fillcolor="#EA4335", fontcolor="#FFFFFF"];
EGFR -> Ras -> Raf -> MEK -> ERK -> Proliferation;
Inhibitor -> EGFR [label="Inhibition", arrowhead="tee"];
}

Caption: Potential mechanism of action for anticancer activity.

Conclusion

1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is a valuable and versatile building block for the synthesis of novel, potentially bioactive heterocyclic compounds. The protocols detailed in this application note provide a clear and rational pathway for its synthesis and subsequent transformation into triazolyl-pyrazole and triazolyl-isoxazole derivatives. The unique N-hydroxy functionality offers opportunities for further chemical exploration and may impart favorable pharmacokinetic properties to the resulting molecules. The promising biological activities associated with the parent scaffolds strongly suggest that these novel hybrid molecules are excellent candidates for screening in antimicrobial and anticancer drug discovery programs.

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Catalytic applications of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone metal complexes

An in-depth guide to the synthesis, characterization, and catalytic applications of metal complexes derived from 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is provided below for researchers, scientists, and professionals in drug development. This document offers detailed application notes and protocols, emphasizing the scientific principles behind the experimental procedures.

Introduction: The Versatility of N-Hydroxy-1,2,3-triazole Ligands in Catalysis

The 1,2,3-triazole scaffold has become a cornerstone in modern chemistry, largely due to the advent of "click chemistry," which allows for its efficient and regioselective synthesis.[1][2] Beyond their role as versatile linkers, 1,2,3-triazoles are effective ligands in coordination chemistry and catalysis, owing to the presence of multiple nitrogen atoms that can coordinate with a variety of metals.[3] The introduction of an N-hydroxy group, as seen in the titular compound, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, adds another layer of functionality. The N-hydroxy moiety, or its tautomeric N-oxide form, can significantly influence the electronic properties of the triazole ring and provide an additional coordination site, potentially enhancing the stability and reactivity of the resulting metal complexes.[4][5]

The specific ligand, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, features a unique combination of functional groups:

• The N-hydroxy-1,2,3-triazole core provides multiple nitrogen donors for metal coordination.

• The acetyl group (ethanone) at the 4-position is an electron-withdrawing group that can modulate the electronic properties of the ligand and its metal complexes.

• The methyl group at the 5-position offers steric influence that can affect the geometry and accessibility of the catalytic center.

While extensive research on this specific ligand is emerging, this guide provides a comprehensive framework based on the well-established chemistry of related 1,2,3-triazole and N-oxide metal complexes. The protocols and application notes herein are designed to be adaptable for the exploration of this promising class of catalysts.

Synthesis and Characterization

A reliable synthetic route to the ligand and its metal complexes is fundamental to exploring their catalytic potential. The following protocols are based on established methodologies for the synthesis of 1,2,3-triazole N-oxides and their subsequent metalation.[6][7]

Protocol 1: Synthesis of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

This protocol describes a potential two-step synthesis starting from readily available materials.

Step 1: Synthesis of 3-azido-2,4-pentanedione

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.0 g of acetylacetone in 25 mL of ethanol.

• Azide Introduction: In a separate beaker, dissolve 3.5 g of sodium azide in 15 mL of water. Slowly add the sodium azide solution to the stirred acetylacetone solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup and Isolation: After the reaction is complete, remove the ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 30 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude 3-azido-2,4-pentanedione.

Step 2: Cyclization to form 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

• Reaction Setup: Dissolve the crude 3-azido-2,4-pentanedione in a mixture of ethanol and water (1:1, 50 mL).

• Cyclization: Heat the solution to reflux for 4-6 hours. The cyclization is often spontaneous upon heating.

• Isolation and Purification: Cool the reaction mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration. If not, concentrate the solution and purify the residue by column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to obtain the pure ligand.

Characterization: The synthesized ligand should be characterized by:

• ¹H and ¹³C NMR: To confirm the chemical structure.

• FTIR Spectroscopy: To identify the characteristic functional groups (O-H, C=O, N=N).

• Mass Spectrometry: To determine the molecular weight.

Protocol 2: General Procedure for the Synthesis of Metal Complexes

This protocol provides a general method for coordinating the synthesized ligand with various transition metal salts (e.g., CuCl₂, Pd(OAc)₂, Ni(NO₃)₂).

• Ligand Dissolution: In a 50 mL Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2 equivalents of the 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone ligand in 20 mL of a suitable solvent (e.g., methanol, acetonitrile, or THF).

• Metal Salt Addition: In a separate vial, dissolve 1 equivalent of the desired metal salt (e.g., CuCl₂, Pd(OAc)₂) in a minimum amount of the same solvent.

• Complexation: Slowly add the metal salt solution to the stirred ligand solution at room temperature. A color change or precipitation is often observed upon complex formation.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) for 2-12 hours. Monitor the reaction by TLC.

• Isolation: If a precipitate forms, collect the complex by filtration, wash with a small amount of cold solvent, and dry under vacuum. If the complex is soluble, remove the solvent under reduced pressure.

• Purification: The crude complex can be purified by recrystallization from a suitable solvent system (e.g., dichloromethane/hexanes, methanol/ether).

Characterization of Metal Complexes:

• FTIR Spectroscopy: To observe shifts in the vibrational frequencies of the ligand upon coordination.

• UV-Vis Spectroscopy: To study the electronic transitions of the metal complex.

• Elemental Analysis: To determine the ligand-to-metal ratio.

• X-ray Crystallography: To definitively determine the solid-state structure of the complex.[8]

Application Notes and Catalytic Protocols

The unique electronic and steric properties of metal complexes of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone make them promising candidates for a range of catalytic transformations.

Application Note 1: Catalytic Oxidation of Alcohols

Copper complexes bearing nitrogen-based ligands are known to be effective catalysts for the selective oxidation of alcohols to aldehydes or ketones, a fundamental transformation in organic synthesis.[9] The N-hydroxy-triazole ligand can stabilize the copper center in various oxidation states, facilitating the catalytic cycle.

Protocol: Oxidation of Benzyl Alcohol to Benzaldehyde

• Reaction Setup: To a 25 mL round-bottom flask, add the copper(II)-triazole complex (1-5 mol%), benzyl alcohol (1 mmol), and a suitable solvent such as acetonitrile (5 mL).

• Oxidant Addition: Add the oxidant, such as tert-butyl hydroperoxide (TBHP, 1.2 equivalents) or di-tert-butyl peroxide (DTBP, 1.2 equivalents), to the reaction mixture.

• Reaction: Stir the mixture at 60-80 °C for 4-24 hours. Monitor the reaction progress by TLC or GC.

• Workup: After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium thiosulfate.

• Extraction and Purification: Extract the product with diethyl ether (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Table 1: Typical Reaction Parameters for Catalytic Oxidation

Parameter	Value
Catalyst Loading	1-5 mol%
Substrate	Benzyl Alcohol
Oxidant	TBHP or DTBP
Solvent	Acetonitrile
Temperature	60-80 °C
Reaction Time	4-24 hours
Typical Yield	70-95%

Application Note 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon bonds.[4] The 1,2,3-triazole ligand can act as an N-donor ligand, stabilizing the palladium catalyst and preventing its agglomeration into inactive palladium black.[10]

Protocol: Suzuki-Miyaura Coupling of Phenylboronic Acid and Bromobenzene

• Reaction Setup: In a Schlenk tube under an inert atmosphere, combine the palladium(II)-triazole complex (0.5-2 mol%), bromobenzene (1 mmol), phenylboronic acid (1.2 mmol), and a base such as potassium carbonate (K₂CO₃, 2 equivalents).

• Solvent Addition: Add a solvent system, typically a mixture of an organic solvent and water (e.g., toluene/water 4:1, 5 mL).

• Reaction: Heat the reaction mixture to 80-100 °C and stir for 2-12 hours. Monitor the reaction by GC or LC-MS.

• Workup: Cool the reaction to room temperature and add water.

• Extraction and Purification: Extract the product with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude biphenyl by column chromatography.

Mechanistic Considerations and Visualization

Understanding the catalytic cycle is crucial for optimizing reaction conditions and designing more efficient catalysts.

Generalized Catalytic Cycle for Cross-Coupling

A general catalytic cycle for a palladium-catalyzed cross-coupling reaction involving a triazole-based ligand (L) is depicted below. The cycle typically involves oxidative addition, transmetalation, and reductive elimination steps.[4][11]

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling reactions.

Ligand Synthesis Workflow

The synthesis of the target ligand and its subsequent complexation with a metal salt can be visualized as a straightforward workflow.

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Application Notes and Protocols for the Screening of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone Derivatives in Drug Discovery

Introduction: The Emergence of N-Hydroxy-1,2,3-Triazoles as a Privileged Scaffold in Medicinal Chemistry

The 1,2,3-triazole motif is a well-established and highly valued scaffold in medicinal chemistry, recognized for its metabolic stability and its capacity to act as a bioisostere for amide bonds.[1][2] This five-membered heterocycle is a core component of several approved drugs, demonstrating a wide array of biological activities, including antibacterial, anticancer, and antiviral properties.[1][3] The synthetic accessibility of 1,2,3-triazoles, particularly through the advent of copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry," has further cemented its role in the rapid generation of diverse compound libraries for drug discovery.[1][4]

This application note delves into a specific, yet underexplored, subclass: 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone and its derivatives. The introduction of an N-hydroxy group is a strategic modification intended to modulate the electronic and physicochemical properties of the triazole ring, potentially enhancing its interaction with biological targets and improving its pharmacokinetic profile. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and subsequent screening of a library of these novel derivatives. We will focus on a practical screening cascade, beginning with a primary biochemical screen against a therapeutically relevant protein kinase, followed by a secondary cell-based assay to determine cellular potency and cytotoxicity, and concluding with an overview of essential early-stage ADME-Tox profiling.

PART I: Synthesis of the Core Scaffold and Derivative Library

The synthesis of 1,4,5-trisubstituted 1,2,3-triazoles is a mature field; however, the direct synthesis of N-hydroxy-1,2,3-triazoles requires a nuanced approach. While various methods exist for the synthesis of substituted 1,2,3-triazoles, we propose a robust and regioselective pathway for the core scaffold and its subsequent diversification.[5][6]

Proposed Synthesis of the Core Scaffold: 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

A plausible synthetic route to the N-hydroxy triazole core involves a modification of the Dimroth-type cycloaddition between a β-ketoester and an appropriate azide source, followed by functional group manipulation. A key consideration is the regioselective formation of the desired isomer.

Diagram of the Proposed Synthetic Pathway

Caption: Proposed synthetic route to the core N-hydroxy triazole scaffold.

Protocol 1: Synthesis of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Materials:

• Ethyl acetoacetate

• Tosyl azide

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Methylmagnesium bromide (MeMgBr) in a suitable solvent (e.g., THF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Cycloaddition:

  • To a solution of sodium ethoxide (1.1 eq) in anhydrous ethanol at 0 °C, add ethyl acetoacetate (1.0 eq) dropwise.

  • Stir the mixture for 30 minutes at 0 °C.

  • Add a solution of tosyl azide (1.0 eq) in anhydrous ethanol dropwise, maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with water and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by silica gel chromatography to yield ethyl 1-hydroxy-5-methyl-1H-1,2,3-triazole-4-carboxylate.

• Grignard Reaction and Hydrolysis:

  • Dissolve the purified ester (1.0 eq) in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C and add methylmagnesium bromide (2.2 eq) dropwise.

  • Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 2 hours.

  • Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

  • Purify the resulting solid by recrystallization or silica gel chromatography to obtain the target compound, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Library Synthesis: Diversification of the Core Scaffold

The ethanone moiety of the core scaffold is a versatile handle for derivatization. A library of derivatives can be generated through various chemical transformations, such as:

• Aldol Condensation: Reaction with various aromatic aldehydes to introduce diverse aryl substituents.

• Oxime Formation: Reaction with hydroxylamine hydrochloride to form the corresponding oxime, which can be further alkylated or acylated.[7]

• Chalcone Synthesis: Base-catalyzed condensation with benzaldehydes to form chalcones, which can serve as precursors for other heterocyclic systems.[8]

This diversification strategy allows for the systematic exploration of the structure-activity relationship (SAR) around the core scaffold.

PART II: A Tiered Screening Cascade for Drug Discovery

A robust screening cascade is essential for the efficient identification and validation of lead compounds. We propose a three-tiered approach: a primary biochemical screen, a secondary cell-based screen, and a preliminary ADME-Tox assessment.

Diagram of the Screening Cascade

Caption: A three-tiered screening cascade for the evaluation of novel compounds.

Tier 1: Primary Biochemical Screening - High-Throughput Kinase Inhibition Assay

Protein kinases are a major class of drug targets, particularly in oncology.[9][10] A universal, high-throughput biochemical assay is ideal for the initial screening of a compound library. The ADP-Glo™ Kinase Assay is a suitable choice as it measures the amount of ADP produced during a kinase reaction, making it compatible with virtually any kinase and substrate.[10][11]

Protocol 2: High-Throughput Screening using the ADP-Glo™ Kinase Assay

Target Kinase: A well-validated cancer target, such as Epidermal Growth Factor Receptor (EGFR) kinase.

Materials:

• Recombinant human EGFR kinase

• Suitable peptide substrate for EGFR (e.g., a poly(Glu, Tyr) peptide)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Test compounds (10 mM stock in DMSO)

• Staurosporine (positive control inhibitor)

• 384-well white, opaque plates

Procedure:

• Compound Plating:

  • Prepare a working solution of test compounds at 10 µM in the appropriate kinase buffer.

  • Dispense 5 µL of the compound solutions into the wells of a 384-well plate. Include wells for a vehicle control (DMSO) and a positive control (Staurosporine).

• Kinase Reaction:

  • Prepare a 2X kinase/substrate solution containing EGFR kinase and its peptide substrate in kinase buffer.

  • Prepare a 2X ATP solution in kinase buffer.

  • Add 2.5 µL of the 2X kinase/substrate solution to each well.

  • Initiate the kinase reaction by adding 2.5 µL of the 2X ATP solution to each well. The final reaction volume is 10 µL.

  • Incubate the plate at room temperature for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.[11]

  • Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.[11]

  • Incubate at room temperature for 30-60 minutes.[11]

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate-reading luminometer.

  • Calculate the percent inhibition for each compound relative to the vehicle and positive controls.

  • Compounds exhibiting significant inhibition (e.g., >50% at 10 µM) are considered initial hits.

Data Presentation: Primary Screen Results

Compound ID	Concentration (µM)	% Inhibition of EGFR Kinase
Core Scaffold	10	5.2
Derivative 1A	10	65.8
Derivative 1B	10	12.3
Derivative 2A	10	88.1
Staurosporine	1	98.5

Tier 2: Secondary Cell-Based Screening - IC₅₀ Determination

Hits from the primary screen must be validated in a cellular context to assess their ability to cross cell membranes and inhibit the target in a more physiologically relevant environment. The MTT assay is a widely used colorimetric method to measure cell viability and determine the half-maximal inhibitory concentration (IC₅₀) of a compound.[1][12]

Protocol 3: IC₅₀ Determination using the MTT Assay

Cell Line: A human cancer cell line that overexpresses the target kinase, for example, the A431 epidermoid carcinoma cell line for EGFR.

Materials:

• A431 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• Test compounds (from the primary screen hits)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[4]

• Dimethyl sulfoxide (DMSO)

• 96-well clear, flat-bottom plates

Procedure:

• Cell Seeding:

  • Seed A431 cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[4]

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the hit compounds in culture medium to create a range of concentrations (e.g., from 0.01 µM to 100 µM).

  • Remove the medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (DMSO).

  • Incubate the plates for 48-72 hours.[4]

• MTT Assay:

  • Add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.[1]

  • Carefully aspirate the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.[1]

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percent viability against the logarithm of the compound concentration and use a non-linear regression model to determine the IC₅₀ value.[4]

Data Presentation: Secondary Screen IC₅₀ Values

Compound ID	EGFR Kinase IC₅₀ (µM)	A431 Cell Viability IC₅₀ (µM)
Derivative 2A	0.85	1.2
Derivative 1A	5.2	8.9

Tier 3: Preliminary ADME-Tox Profiling

Early assessment of absorption, distribution, metabolism, excretion, and toxicity (ADME-Tox) is crucial to de-risk drug candidates.[11] A panel of in vitro assays can provide valuable insights into the drug-like properties of the confirmed hits.

Key Preliminary ADME-Tox Assays:

• Metabolic Stability: Incubation of the compound with liver microsomes to determine its intrinsic clearance rate. This helps predict its half-life in the body.[9]

• CYP450 Inhibition: Assessing the potential of the compound to inhibit major cytochrome P450 enzymes (e.g., CYP3A4, CYP2D6) to identify potential drug-drug interactions.[9][11]

• Plasma Protein Binding: Determining the extent to which the compound binds to plasma proteins, which affects its distribution and availability to reach the target site.

• Aqueous Solubility: Measuring the solubility of the compound in a physiologically relevant buffer, which is critical for oral absorption.

• Cytotoxicity in Non-target Cells: Evaluating the compound's toxicity in a non-cancerous cell line (e.g., normal human fibroblasts) to assess its therapeutic window.

These assays provide a foundational understanding of a compound's pharmacokinetic and safety profile, guiding further lead optimization efforts.

Conclusion and Future Directions

The 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone scaffold represents a promising starting point for the development of novel therapeutic agents. The synthetic versatility of this core allows for the creation of large and diverse chemical libraries. The tiered screening cascade outlined in this application note provides a systematic and efficient framework for identifying and characterizing potent and selective inhibitors of therapeutically relevant targets, such as protein kinases.

The successful identification of compounds with both biochemical and cellular activity, coupled with favorable preliminary ADME-Tox profiles, will warrant further investigation. Subsequent steps would include more extensive SAR studies, in vivo efficacy testing in animal models, and comprehensive preclinical safety and toxicology evaluations. This structured approach will ultimately facilitate the translation of these novel N-hydroxy triazole derivatives from promising hits to viable drug candidates.

References

• Frontiers. (n.d.). 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Retrieved from [Link]

• MarinBio. (n.d.). Advanced ADME-Tox Assays | Preclinical Drug Development. Retrieved from [Link]

• de Castro, P. A., et al. (2010). Synthesis, Biological Activity, and Molecular Modeling Studies of 1H-1,2,3-Triazole Derivatives of Carbohydrates as α-Glucosidases Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• Taylor & Francis Online. (2022). The 1,2,3-triazole 'all-in-one' ring system in drug discovery: a good bioisostere, a good pharmacophore, a good linker, and a versatile synthetic tool. Expert Opinion on Drug Discovery. Retrieved from [Link]

• ResearchGate. (n.d.). SCHEME 1 Multicomponent synthesis of β-hydroxy-1,2,3-triazoles from epoxides. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Preparation of Acidic 5-Hydroxy-1,2,3-triazoles via the Cycloaddition of Aryl Azides with β-Ketoesters. Retrieved from [Link]

• Creative Bioarray. (n.d.). Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. Retrieved from [Link]

• De Oliveira, C. S., et al. (n.d.). 1,2,3- Triazoles: general and key synthetic strategies. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). MTT Assay Protocol. Retrieved from [Link]

• Taylor & Francis Online. (2024). Biological importance and synthesis of 1,2,3-triazole derivatives: a review. Retrieved from [Link]

• IntechOpen. (2020). 1,2,3-Triazoles: Synthesis and Biological Application. Retrieved from [Link]

• PubMed. (2008). REGIOSELECTIVE SYNTHESIS OF EITHER 1H- OR 2H-1,2,3- TRIAZOLES VIA MICHAEL ADDITION TO α,ß-UNSATURATED KETONES. Retrieved from [Link]

• MDPI. (2021). Regioselective Reduction of 1H-1,2,3-Triazole Diesters. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Development of a high-throughput screening method for LIM kinase 1 using a luciferase-based assay of ATP consumption. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2H-1,2,3-triazoles. Retrieved from [Link]

• SciELO. (n.d.). New α-Hydroxy-1,2,3-triazoles and 9H-Fluorenes-1,2,3-triazoles: Synthesis and Evaluation as Glycine Transporter 1 Inhibitors. Retrieved from [Link]

• Frontiers. (2023). Synthesis of 1,2,3-triazoles using Grignard reactions through the protection of azides. Retrieved from [Link]

• PubMed. (2005). High-throughput screening for kinase inhibitors. Retrieved from [Link]

• Bio-protocol. (n.d.). ADP-Glo kinase assay. Retrieved from [Link]

• Texas Children's Hospital. (n.d.). MTT Cell Assay Protocol. Retrieved from [Link]

• Bio-protocol. (n.d.). ADP Glo Protocol. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis of novel 1,2,3-triazole derivatives containing oxadiazole, trifluoromethyl pyridine. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Selected Transformations of 1-(5-methyl-1-aryl-1H-1,2,3-triazol-4-yl)ethanones and 1-[4-(4-R-5-methyl-1H-1,2,3-triazol-1-yl)phenyl]ethanones | Request PDF. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5-methyl-1H-1,2,3-triazol-4-yl}ethanone. Retrieved from [Link]

• MDPI. (2023). (E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one Oxime. Retrieved from [Link]

• MDPI. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Yield Optimization for 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Welcome to the Technical Support Hub. This guide is specifically designed for researchers, synthesis chemists, and drug development professionals seeking to optimize the yield and purity of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone. Highly functionalized 1-hydroxy-1,2,3-triazoles are frequently utilized as bioisosteres for carboxylic acids in medicinal chemistry, but their synthesis and isolation present unique chemoselectivity and solubility challenges[1].

The most robust and scalable synthetic route avoids unstable hydroxyl azides and instead utilizes a diazo transfer to pentane-2,4-dione, followed by chemoselective oximation and electrocyclization[2].

Reaction Mechanism & Workflow

The synthesis proceeds via a two-stage process. First, pentane-2,4-dione undergoes a base-mediated diazo transfer to yield 3-diazopentane-2,4-dione. Second, chemoselective oximation of one of the carbonyl groups with hydroxylamine generates a mono-oxime intermediate. This intermediate spontaneously undergoes electrocyclization—driven by the nucleophilic attack of the oxime nitrogen onto the terminal diazo nitrogen—to form the 1-hydroxy-1,2,3-triazole core, followed by the elimination of water[3].

Figure 1: Mechanistic pathway and side-reaction for 1-hydroxy-1,2,3-triazole synthesis.

Self-Validating Experimental Protocol

Phase 1: Diazo Transfer (Synthesis of 3-diazopentane-2,4-dione)

• Setup: Dissolve pentane-2,4-dione (10.0 mmol) in anhydrous acetonitrile (20 mL) and cool to 0 °C under an inert argon atmosphere.

• Reagent Addition: Add triethylamine (12.0 mmol) followed by the dropwise addition of p-toluenesulfonyl azide (TsN₃) (10.5 mmol).

• Reaction: Stir at room temperature for 2 hours. The solution will transition to a pale yellow color.

• Validation: Monitor via TLC (hexane/EtOAc). Confirm the formation of the diazo compound via IR spectroscopy by identifying the strong, characteristic diazo stretch at ~2100 cm⁻¹.

• Workup: Concentrate under reduced pressure. Partition the residue between diethyl ether and 1M NaOH (this is critical to deprotonate and extract the TsNH₂ byproduct into the aqueous layer). Dry the organic layer over Na₂SO₄ and concentrate.

Phase 2: Oximation and Electrocyclization

• Setup: Dissolve the crude 3-diazopentane-2,4-dione (approx. 10.0 mmol) in a mixture of ethanol (15 mL) and water (5 mL).

• Buffering: Add sodium acetate (11.0 mmol) and cool the solution to 0 °C.

• Oximation: Add hydroxylamine hydrochloride (10.5 mmol) in small portions over 30 minutes to prevent thermal spikes and over-oximation.

• Cyclization: Warm the reaction to 45 °C and stir for 4 hours.

• Validation (Critical): Check the IR spectrum of an aliquot for the complete disappearance of the 2100 cm⁻¹ diazo peak. This proves the electrocyclization is complete.

• Isolation: Cool to room temperature and acidify the mixture to pH 2 using 1M HCl. Extract with 10% isopropanol in ethyl acetate (3 x 20 mL). Wash with brine, dry over Na₂SO₄, and concentrate to yield the target triazole.

Troubleshooting Guides & FAQs

Q1: My overall yield is stuck below 40%. What is the primary cause of yield loss in this route? A1: The most common culprit is poor chemoselectivity during the oximation step. 3-diazopentane-2,4-dione has two electrophilic carbonyl carbons. If an excess of hydroxylamine is used, or if the addition is too rapid, bis-oximation occurs. This forms a dioxime byproduct that cannot cyclize into the desired mono-acetyl triazole. Troubleshooting: Restrict NH₂OH·HCl to exactly 1.05 equivalents. Add it dropwise at 0 °C to ensure the mono-oxime forms and immediately cyclizes before a second equivalent can react.

Q2: I am losing product during the aqueous workup. How can I improve recovery? A2: 1-Hydroxy-1,2,3-triazoles are highly polar and possess a relatively acidic N-OH proton (pKa ~ 4.5 - 5.5). Deprotonation yields a highly delocalized, aromatic triazolate N-oxide anion. At neutral or basic pH, the molecule exists almost entirely as this water-soluble anion[3]. Troubleshooting: You must acidify the aqueous phase to pH 2-3 using 1M HCl prior to extraction to ensure the N-OH group is fully protonated. Furthermore, standard solvents like pure ethyl acetate or dichloromethane are often insufficient. Use a highly polar organic solvent system, such as 10% isopropanol in ethyl acetate or 2-methyltetrahydrofuran (2-MeTHF), to extract the product effectively.

Q3: The cyclization step seems incomplete. I see a persistent intermediate on TLC. A3: The intermediate is likely the uncyclized 3-diazo-4-(hydroxyimino)pentan-2-one. Cyclization requires the oxime to be in the Z-configuration relative to the diazo group to allow nucleophilic attack. Troubleshooting: Mild heating (40–45 °C) in the presence of an acetate buffer (NaOAc/AcOH) facilitates the E/Z isomerization of the oxime. Acid catalysis protonates the oxime, allowing rotation around the C=N bond, which funnels the material into the irreversible electrocyclization step.

Q4: Can I use CuAAC (Click Chemistry) to synthesize this molecule instead? A4: Traditional Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is not directly applicable for synthesizing N-unprotected 1-hydroxy-1,2,3-triazoles. CuAAC would require an N-hydroxy azide (which is highly unstable and explosive) or an O-protected hydroxyl azide equivalent. The diazo-oxime cyclization route is far more robust, scalable, and avoids the need for subsequent deprotection steps[2].

Quantitative Data: Optimization Parameters

The following table summarizes the causal relationship between reaction conditions and isolated yield during the Phase 2 oximation/cyclization step. Proper buffering and temperature control are paramount to driving the reaction away from the dioxime impurity and toward the cyclized product.

Table 1: Optimization of Oximation/Cyclization Parameters

Entry	NH₂OH·HCl (equiv)	Base / Buffer	Temp (°C)	Major Impurity	Isolated Yield (%)
1	1.50	Pyridine	25	Dioxime	32%
2	1.05	Pyridine	25	Uncyclized oxime	55%
3	1.05	NaOAc / AcOH	25	Uncyclized oxime	68%
4	1.05	NaOAc / AcOH	45	None (Trace)	89%

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Troubleshooting low solubility of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone in aqueous media

Topic: Troubleshooting Low Solubility of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone in Aqueous Media Audience: Researchers, Scientists, and Drug Development Professionals From the desk of: A Senior Application Scientist

Introduction

Welcome to the technical support guide for 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone. This document addresses one of the most common challenges encountered with this and similar heterocyclic compounds: low aqueous solubility. As researchers in drug discovery and development, you are aware that overcoming solubility hurdles is critical for obtaining reliable data in biological assays and for developing viable formulations. It is estimated that 70% or more of new drug candidates in the development pipeline are poorly soluble in water.[1]

This guide is structured as a series of frequently asked questions (FAQs) to provide direct, actionable advice. We will explore the underlying chemical principles governing the solubility of this N-hydroxy triazole derivative and provide step-by-step protocols to systematically overcome these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: I'm observing very low solubility for 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone in my buffer. What are the underlying chemical reasons?

Answer:

The solubility behavior of this compound is a classic interplay between its hydrophilic and hydrophobic features, as well as its solid-state properties. While the parent 1,2,3-triazole ring is polar and generally contributes to water solubility[2][3][4], several factors can lead to the poor aqueous solubility you are observing:

• Molecular Structure: The compound possesses both hydrogen bond donors (N-OH) and acceptors (N atoms in the triazole ring, C=O of the ethanone group), which are favorable for interaction with water. However, the triazole ring itself is an aromatic system, and the methyl group (-CH3) is hydrophobic. The planarity of the ring system can promote intermolecular π-stacking interactions in the solid state.

• Crystal Lattice Energy: Often, the most significant barrier to solubility for a crystalline solid is not the molecule's interaction with water, but the energy required to break apart the crystal lattice. Strong intermolecular forces, such as hydrogen bonding between the N-hydroxy group of one molecule and the triazole or carbonyl groups of another, can create a very stable crystal structure that is difficult for water to disrupt. This is a common challenge for crystalline forms of poorly soluble drugs.[5]

• pH of the Medium: The N-hydroxy group on the triazole ring is acidic. In a neutral aqueous solution (pH ~7), the compound exists predominantly in its neutral, un-ionized form. This form is typically less soluble than its ionized (salt) counterpart.

A structurally related compound, 1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethanone, which is more hydrophobic due to the nitrophenyl group, has a measured aqueous solubility of only 15.5 µg/mL.[6] This suggests that this class of compounds is inherently prone to low solubility.

FAQ 2: What is the simplest and most effective first step to try and improve solubility?

Answer:

The most direct and often most effective initial strategy is pH adjustment . The solubility of ionizable compounds is highly dependent on the pH of the solution.[7] Your compound has an acidic N-hydroxy group, which can be deprotonated at basic pH to form a highly polar, and therefore more water-soluble, anionic salt.

Causality: By increasing the pH above the compound's pKa, you convert the neutral molecule into its conjugate base (an anion). This charged species can participate in strong ion-dipole interactions with water molecules, which are much more energetically favorable than the dipole-dipole interactions of the neutral form, leading to a significant increase in solubility.

Below is a workflow and a detailed protocol to determine the pH-solubility profile of your compound.

Diagram 1: Workflow for pH-Solubility Profile Determination

Caption: A simple workflow for determining a compound's pH-solubility profile.

Protocol 1: pH-Solubility Profile Determination

• Prepare a Series of Buffers: Prepare a set of buffers covering a range of pH values (e.g., from pH 2 to pH 10).

• Add Excess Compound: To a fixed volume of each buffer (e.g., 1 mL) in separate vials, add an excess amount of your compound (enough that a significant amount of solid remains undissolved).

• Equilibrate: Tightly cap the vials and place them on a shaker or rotator at a controlled temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

• Separate Solid from Liquid: After equilibration, allow the samples to stand for a short period. Carefully withdraw the supernatant and filter it through a 0.22 µm syringe filter to remove all undissolved particles.

• Quantify Concentration: Measure the concentration of the dissolved compound in each filtered sample using a suitable analytical method, such as UV-Vis spectrophotometry (if the compound has a chromophore) or HPLC.

• Analyze Data: Plot the measured solubility (e.g., in µg/mL or µM) against the pH of the buffer. You should observe a significant increase in solubility as the pH becomes more basic. This plot will help you identify the optimal pH for your experiments.

FAQ 3: Adjusting pH is not compatible with my cell-based assay. What are my other options?

Answer:

If altering the pH is not feasible, the next strategy is to modify the solvent environment using co-solvents . Co-solvents are water-miscible organic solvents that, when added to an aqueous medium, reduce the overall polarity of the solvent system, making it more favorable for dissolving lipophilic compounds.

Causality: Water is a highly structured solvent with a strong hydrogen-bonding network. A non-polar solute disrupts this network, which is energetically unfavorable. Co-solvents work by disrupting water's self-association, creating a less polar bulk environment that can more easily accommodate the hydrophobic regions of your compound.

Commonly used co-solvents in biological research include:

Co-Solvent	Typical Starting Conc.	Notes
Dimethyl Sulfoxide (DMSO)	0.1 - 1%	Most common; can have biological effects at >0.5-1%.
Ethanol (EtOH)	1 - 5%	Generally well-tolerated by cells at low concentrations.
Polyethylene Glycol 400 (PEG 400)	1 - 10%	A polymeric co-solvent, often used in formulations.
N,N-Dimethylformamide (DMF)	0.1 - 1%	Use with caution; higher potential for toxicity than DMSO.

Protocol 2: Co-Solvent Screening for Stock Solution Preparation

• Select Co-solvents: Choose a few biocompatible co-solvents to test, such as DMSO and ethanol.

• Prepare High-Concentration Stock: Attempt to dissolve your compound in 100% of the chosen co-solvent (e.g., 100% DMSO) to create a high-concentration stock (e.g., 10-50 mM). Use gentle warming (30-40°C) or vortexing if necessary.

• Serial Dilution into Aqueous Buffer: Perform a serial dilution of your high-concentration stock into your final aqueous experimental buffer.

• Observe for Precipitation: After each dilution step, visually inspect the solution for any signs of cloudiness or precipitation. This will determine the maximum concentration of your compound that is achievable in your final buffer, along with the corresponding percentage of the co-solvent.

• Control Experiment: Crucially, remember to run a vehicle control in your experiment, which contains the same final concentration of the co-solvent but no compound, to account for any effects of the solvent itself.

FAQ 4: I need a higher aqueous concentration than co-solvents can provide without causing toxicity. What advanced formulation strategies can I use?

Answer:

When pH modification and simple co-solvents are insufficient, more advanced formulation techniques borrowed from pharmaceutical sciences can be employed. Two highly effective methods are the use of cyclodextrins and surfactants.[8][9]

1. Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic (lipophilic) inner cavity.[] They can encapsulate poorly soluble "guest" molecules, like your compound, forming a water-soluble inclusion complex.

Causality: The hydrophobic part of your triazole compound partitions into the non-polar interior of the cyclodextrin, while the hydrophilic outer surface of the cyclodextrin interacts favorably with water, effectively "hiding" the poorly soluble drug within a soluble shell.[] This is a powerful method for increasing the apparent solubility of a drug without chemical modification.[11]

Diagram 2: Mechanism of Cyclodextrin-Mediated Solubilization

Caption: Encapsulation of a hydrophobic drug within a cyclodextrin cavity.

Protocol 3: Formulation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Prepare HP-β-CD Solution: Prepare a concentrated solution of HP-β-CD in your desired aqueous buffer (e.g., 10-40% w/v).

• Add Compound: Add an excess amount of your triazole compound to the HP-β-CD solution.

• Facilitate Complexation: Vortex the mixture vigorously and/or sonicate for 15-30 minutes. Gentle heating may also be applied. The solution should become clearer as the complex forms.

• Equilibrate and Filter: Allow the solution to equilibrate for several hours (or overnight) at a controlled temperature. Filter the solution through a 0.22 µm filter to remove any un-complexed, undissolved compound.

• Quantify: Determine the concentration of the dissolved compound in the final solution.

2. Use of Surfactants

Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), self-assemble into micelles. These micelles have a hydrophobic core and a hydrophilic shell.

Causality: Similar to cyclodextrins, the hydrophobic core of the micelle provides a favorable environment for your poorly soluble compound, effectively sequestering it from the aqueous environment and resulting in a stable, clear solution.[12] This approach is a cornerstone of self-emulsifying drug delivery systems (SEDDS).[1][8] Polysorbate 80 (Tween® 80) is an example of a biocompatible surfactant often used for this purpose.[12]

FAQ 5: With so many options, how do I choose the best solubilization strategy for my specific needs?

Answer:

The optimal strategy depends entirely on your experimental context, including the required concentration, the sensitivity of your assay to additives, and the intended downstream application. The following decision tree can guide your choice.

Diagram 3: Decision Tree for Selecting a Solubilization Strategy

Caption: A guide to choosing the most appropriate solubilization method.

Summary

Troubleshooting the low aqueous solubility of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone should be approached systematically. Always start with the simplest methods, such as pH adjustment, before moving to more complex formulation strategies. By understanding the chemical principles behind each technique, you can make informed decisions to achieve the necessary concentrations for your research, ensuring the reliability and accuracy of your experimental outcomes.

References

• Ascendia Pharma. (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Contract Pharma. Available from: [Link]

• Shaikh, J., et al. (2020). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC. Available from: [Link]

• Ritika, Harikumar, S. L., & Aggarwal, G. Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical and Clinical Research. Available from: [Link]

• Arunagiri, R. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery & Development. Available from: [Link]

• D, S. (2024, May 29). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. Available from: [Link]

• Wang, Z., et al. (2025, November 20). Further considerations to improve the druggability of biaryl hydroxy-triazole and fluorene-triazole hybrids. Open Exploration Publishing. Available from: [Link]

• NextSDS. Ethanone, 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)- (9CI). Available from: [Link]

• Google Patents. (CN101824002B). Water soluble triazole compound and synthesis method thereof.

• ACS Publications. (2024, May 3). Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. Available from: [Link]

• PubChem. 1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethanone. Available from: [Link]

• Kumar, S., et al. (2022, April 25). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. PMC. Available from: [Link]

• Kumar, S., et al. (2022, April 24). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers. Available from: [Link]

• ResearchGate. A New Solvent System for Efficient Synthesis of 1,2,3-Triazoles. Available from: [Link]

• ResearchGate. Effect of pH on HPD solubility limits. Available from: [Link]

• Molbase. (2025, May 20). 1-(5-hydroxy-3-methyl-1-thiazol-2-yl-1H-pyrazol-4-yl)-ethanone. Available from: [Link]

• Longdom Publishing. Brief Overview of Various Approaches to Enhance Drug Solubility. Available from: [Link]

• European Pharmaceutical Review. (2022, February 16). Novel excipients for solubility enhancement. Available from: [Link]

• Drug Development & Delivery. (2015, June 1). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Available from: [Link]

• MDPI. (2021, December 2). Improved Bioavailability of Poorly Water-Soluble Drug by Targeting Increased Absorption through Solubility Enhancement and Precipitation Inhibition. Available from: [Link]

• Academia.edu. Aqueous solvent system for the solubilization of azole compounds. Available from: [Link]

• MDPI. (2023, February 21). (E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one Oxime. Available from: [Link]

• Chemistry LibreTexts. (2019, January 2). 16.4: The Effects of pH on Solubility. Available from: [Link]

• MDPI. (2022, September 23). Simultaneous Preconcentration of Triazole Fungicide Residues Using In-Situ Coacervative Extraction Based on a Double-Solvent Supramolecular System Prior to High Performance Liquid Chromatographic Analysis. Available from: [Link]

• Research Square. (2026, March 23). THERMODYNAMIC PROPERTIES OF 1-[1-(4-METHOXYPHENYL)-2-METHYL-5-PHENYL-PYRROLE-3-YL]ETHANONE SOLUTIONS IN ORGANIC SOLVENTS. Available from: [Link]

• PMC. 1-[5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethanone. Available from: [Link]

• Google Patents. (CN104230894B). Triazole class compounds.

• ResearchGate. (2017, November 2). Solubility of triazole?. Available from: [Link]

• ResearchGate. (2017, December). 1-[5-Methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]ethanone. Available from: [Link]

• PMC. 1-{4-[(2-chloro-1,3-thiazol-5-yl)methyl]-5-methyl-1H-1,2,3-triazol-4-yl}ethanone. Available from: [Link]

• ResearchGate. (PDF) Effect of pH and Hydroxylpropyl-b-Cyclodextrin on Solubility and Stability of Gliclazide. Available from: [Link]

• ResearchGate. (2016, April 20). (PDF) Effect of pH and Hydroxylpropyl-b-Cyclodextrin on Solubility and Stability of Gliclazide. Available from: [Link]

• MDPI. (2022, December 14). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-. Available from: [Link]

Sources

• 1. 4 Strategies To Formulate Poorly Soluble APIs [drugdiscoveryonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications [frontiersin.org]
• 5. sphinxsai.com [sphinxsai.com]
• 6. 1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethanone | C11H10N4O3 | CID 540143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hilarispublisher.com [hilarispublisher.com]
• 11. (PDF) Effect of pH and Hydroxylpropyl-b-Cyclodextrin on Solubility and Stability of Gliclazide [academia.edu]
• 12. Further considerations to improve the druggability of biaryl hydroxy-triazole and fluorene-triazole hybrids [explorationpub.com]

Technical Support Center: Crystallization &amp; Purification of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the complex phase behaviors associated with 1-hydroxy-1,2,3-triazole derivatives.

Due to the highly polar N-OH group and the acetyl moiety, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone exhibits extensive inter- and intra-molecular hydrogen bonding[1]. While this makes it a valuable structural motif, it also kinetically hinders the integration of solute molecules into a rigid crystal lattice. Consequently, this compound is notoriously prone to Liquid-Liquid Phase Separation (LLPS)—commonly known as "oiling out"—during purification.

This guide provides mechanistic explanations, actionable troubleshooting FAQs, and a self-validating protocol to ensure high-yield, high-purity crystallization.

Part 1: Troubleshooting Guides & FAQs

Q1: During cooling, my solution turns cloudy, but no solid is recovered upon filtration. What is happening? A1: You are experiencing Liquid-Liquid Phase Separation (LLPS). Instead of forming a solid crystalline suspension, the supersaturated solution has crossed the spinodal curve and separated into a solute-rich liquid phase (an oil) and a solvent-rich phase[2]. Because the integration of 1-hydroxy-1,2,3-triazole molecules into a crystal lattice requires breaking strong solvent-solute hydrogen bonds, primary nucleation is kinetically delayed. The highly mobile oil droplets act as a "sponge" for structurally similar impurities, meaning that even if the oil spontaneously solidifies later, the purification will fail[2][3].

Q2: How can I thermodynamically bypass this miscibility gap and force crystallization? A2: You cannot "force" an oiled-out system to yield pure crystals. Instead, you must bypass the LLPS boundary entirely by operating within the Metastable Zone Width (MSZW). This is achieved through three critical adjustments:

• Change the Solvent System: Shift from a high-polarity contrast mixture (e.g., Ethanol/Hexane) to a more miscible, hydrogen-bond-disrupting system (e.g., Isopropanol/Water).

• Implement Seeding: Add 3–5% w/w of pure seed crystals halfway into the MSZW. Seeds provide a pre-existing lattice template, bypassing the high activation energy required for primary nucleation[4].

• Control the Cooling Rate: Generate supersaturation slowly (≤ 0.1 °C/min) so that crystal growth consumes the supersaturation faster than it is created, keeping the system away from the liquid-liquid coexistence curve[2][4].

Q3: My isolated crystals are extremely fine needles that cause excessively long filtration times. How do I improve the crystal habit? A3: 1-Hydroxy-1,2,3-triazoles often exhibit rapid, unidirectional growth along their primary hydrogen-bonding axis, resulting in acicular (needle-like) crystals. To increase crystal width and improve filterability, implement Temperature Cycling (Ostwald Ripening) . By repeatedly heating and cooling the suspension by 5–10 °C, you selectively dissolve the fine, high-surface-energy needles and re-deposit the mass onto the larger, more thermodynamically stable crystals.

Part 2: Quantitative Process Optimization

The following table summarizes the causal relationship between process parameters and the phase behavior of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Table 1: Impact of Process Parameters on Crystallization Outcome

Cooling Rate (°C/min)	Seed Loading (% w/w)	Antisolvent Ratio (IPA:Water)	Phase Behavior	Yield (%)	Purity (HPLC Area %)
1.0	0 (Unseeded)	50:50	Severe LLPS (Oiling Out)	68.4	92.1
0.5	1.0	60:40	Transient LLPS	75.2	95.4
0.1	3.0	70:30	Pure Solid Suspension	89.7	99.5
0.1	5.0	70:30	Pure Solid Suspension	91.2	99.8

Part 3: Self-Validating Experimental Protocol

To guarantee trustworthiness and reproducibility, the following anti-solvent/cooling crystallization protocol is designed as a self-validating system . Do not proceed to the next step unless the validation criteria are met.

Step 1: Dissolution Suspend crude 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone in Isopropanol (IPA) at 5 volumes (v/w). Heat the reactor to 65 °C under moderate agitation until complete dissolution is achieved.

Step 2: Polishing Filtration Pass the hot solution through a 0.45 μm PTFE filter into a pre-heated crystallization vessel. Causality: Removing insoluble foreign particles prevents uncontrolled, heterogeneous nucleation that could trigger premature precipitation.

Step 3: Antisolvent Addition Slowly dose Water (antisolvent) at 65 °C until the solution reaches a 70:30 IPA:Water ratio. Self-Validation Checkpoint: The solution must remain completely clear. If turbidity appears, the system is oversaturated; add 0.5 volumes of IPA and re-heat to 70 °C.

Step 4: Cooling to Seeding Temperature Cool the reactor at 0.5 °C/min to 50 °C (predetermined to be halfway into the MSZW).

Step 5: Seeding & Lattice Establishment Introduce 3–5% w/w of pure, milled seed crystals (size 20–45 μm). Hold the temperature isothermally at 50 °C for 60 minutes. Self-Validation Checkpoint: After 60 minutes, the suspension must be visibly opaque with solid, flowable particulates. If the system separates into two distinct liquid layers (emulsion), LLPS has occurred. You must re-heat to 65 °C and adjust the solvent ratio.

Step 6: Controlled Cooling Cool the suspension to 5 °C at a strict, linear rate of 0.1 °C/min. Causality: This slow rate ensures that secondary nucleation and crystal growth outpace the generation of supersaturation, permanently bypassing the miscibility gap[4].

Step 7: Isolation and Washing Age the slurry at 5 °C for 2 hours to maximize yield. Filter via a Nutsche filter or Buchner funnel. Wash the filter cake with 2 volumes of pre-chilled 20:80 IPA:Water to displace the mother liquor without dissolving the product.

Step 8: Drying Dry the crystals under vacuum (≤ 50 mbar) at 40 °C to a constant weight to prevent thermal degradation of the triazole ring.

Part 4: Logical Workflow Visualization

The following workflow illustrates the decision-making process for bypassing LLPS during the purification of 1-hydroxy-triazoles.

Logical workflow for optimizing crystallization and bypassing LLPS.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mt.com [mt.com]
• 3. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stabilizing 1-Hydroxy-1,2,3-Triazoles During Reflux

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development who are working with 1-hydroxy-1,2,3-triazoles. These compounds, while synthetically valuable, can be susceptible to thermal degradation, particularly during prolonged heating under reflux. This resource provides in-depth troubleshooting advice, frequently asked questions, and optimized protocols to help you mitigate these challenges and ensure the integrity of your experiments.

Understanding the Challenge: The Instability of 1-Hydroxy-1,2,3-Triazoles

The core issue with 1-hydroxy-1,2,3-triazoles lies in their potential for thermal decomposition. The N-hydroxy group, while crucial for the molecule's desired reactivity and biological activity, can also be a point of instability. Under reflux conditions, the elevated temperatures can initiate degradation pathways, leading to a mixture of byproducts and a reduction in the yield of your target compound.

Theoretical studies suggest that the initial decomposition of the 1,2,3-triazole ring often proceeds through a ring-opening mechanism.[1][2] The presence of a nitro group, for example, has been shown to lower the energy barrier for this ring-opening pathway.[1] While specific studies on the thermal decomposition of 1-hydroxy-1,2,3-triazoles are less common, the general principles of triazole stability suggest that factors influencing electron density within the ring and the lability of the N-substituent will play a crucial role.

Troubleshooting Guide: A Symptom-Based Approach

This section is structured to help you diagnose and resolve common issues encountered when refluxing 1-hydroxy-1,2,3-triazoles.

Issue 1: Low Yield of the Desired Product with a Complex Mixture of Byproducts

Possible Cause: Significant thermal degradation of the 1-hydroxy-1,2,3-triazole.

Troubleshooting Steps:

• Re-evaluate the Reflux Temperature: The most direct approach is to lower the reaction temperature. Consult the table below to select a solvent with a lower boiling point that is still suitable for your reaction. Even a 10-20 °C reduction can significantly decrease the rate of degradation.

• Minimize Reaction Time: Prolonged exposure to high temperatures increases the likelihood of decomposition. Monitor your reaction closely using an appropriate analytical technique (e.g., TLC, LC-MS) to determine the minimum time required for completion.

• Ensure an Inert Atmosphere: While not always considered, the presence of oxygen can sometimes contribute to oxidative decomposition pathways. Conducting the reaction under an inert atmosphere of nitrogen or argon can help mitigate this.

• Investigate pH: The stability of some heterocyclic compounds can be pH-dependent.[3] If your reaction conditions are acidic or basic, consider if this could be promoting degradation. If the reaction allows, try to maintain a neutral pH.

Issue 2: Formation of a Discolored (e.g., Brown or Black) Reaction Mixture

Possible Cause: Extensive decomposition leading to the formation of polymeric or tar-like byproducts.

Troubleshooting Steps:

• Purity of Starting Materials: Impurities in your starting materials can sometimes act as catalysts for decomposition. Ensure that your 1-hydroxy-1,2,3-triazole and other reagents are of high purity.

• Solvent Purity: Use anhydrous and high-purity solvents. Water or other impurities in the solvent can lead to side reactions.[4]

• Consider a Different Synthetic Route: If thermal degradation is unavoidable under the required reaction conditions, it may be necessary to explore alternative synthetic pathways that do not require reflux. For instance, many modern syntheses of 1,2,3-triazoles, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), proceed under mild conditions.[5][6]

Issue 3: Inconsistent Results Between Batches

Possible Cause: Variability in reaction setup, reagent quality, or heating.

Troubleshooting Steps:

• Standardize Heating: Ensure consistent and uniform heating. Use a temperature-controlled heating mantle and a stir plate to maintain a homogeneous temperature throughout the reaction mixture.

• Reagent Quality Control: Use reagents from the same supplier and lot number for a series of experiments to minimize variability.

• Precise Control of Reaction Time: As mentioned previously, timing is critical. Use a timer and quench the reaction at the same point in each experiment.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 1-hydroxy-1,2,3-triazoles under reflux?

A1: While the exact mechanism can vary depending on the specific substituents, a likely pathway involves the initial cleavage of the N-OH bond or a ring-opening of the triazole core.[1] The resulting reactive intermediates can then undergo a variety of subsequent reactions, leading to a complex mixture of products.

Q2: Are there any additives that can help stabilize 1-hydroxy-1,2,3-triazoles during reflux?

A2: The use of radical scavengers or antioxidants could potentially mitigate some decomposition pathways, although this is highly dependent on the specific degradation mechanism. However, a more robust approach is to optimize the reaction conditions (temperature, time, solvent) to prevent degradation in the first place. Some modern catalytic systems for triazole synthesis utilize ligands that stabilize the active catalyst, which can indirectly lead to milder and more controlled reaction conditions.[7]

Q3: How does the choice of solvent impact the stability of my compound?

A3: The solvent plays a critical role in two main ways:

• Boiling Point: This dictates the maximum temperature of your reaction under reflux.

• Polarity: The polarity of the solvent can influence the stability of the ground and transition states of the degradation pathway. In some cases, a more polar solvent may stabilize the 1-hydroxy-1,2,3-triazole.[8]

Q4: Can I use microwave heating as an alternative to conventional reflux?

A4: Microwave-assisted synthesis can sometimes be a viable alternative.[9] It can lead to significantly shorter reaction times, which can minimize the overall time the compound is exposed to high temperatures. However, it is crucial to carefully control the temperature in a microwave reactor to avoid localized overheating and rapid decomposition.

Optimized Experimental Protocol: A General Guideline

This protocol provides a starting point for minimizing the thermal degradation of 1-hydroxy-1,2,3-triazoles during a hypothetical reaction. Note: This is a general guide and may need to be adapted for your specific transformation.

Objective: To perform a reaction with a 1-hydroxy-1,2,3-triazole under reflux while minimizing thermal degradation.

Materials:

• 1-hydroxy-1,2,3-triazole derivative

• Other necessary reagents for your specific reaction

• Anhydrous, low-boiling point solvent (see table below)

• Round-bottom flask

• Condenser

• Inert gas source (Nitrogen or Argon)

• Temperature-controlled heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Preparation:

  • Dry all glassware in an oven and allow to cool under a stream of inert gas.

  • Add the 1-hydroxy-1,2,3-triazole, other reagents, and a magnetic stir bar to the round-bottom flask.

  • Flush the flask with inert gas for several minutes.

• Solvent Addition:

  • Add the anhydrous solvent via syringe or cannula.

• Reaction Setup:

  • Attach the condenser and ensure a good flow of cooling water.

  • Place the flask in the heating mantle.

• Heating and Reflux:

  • Begin stirring and gently heat the mixture to the boiling point of the solvent.

  • Maintain a gentle reflux. Avoid vigorous boiling, which can create hot spots and increase the rate of decomposition.

• Monitoring:

  • Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by TLC or LC-MS.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Proceed with your standard work-up and purification procedure.

Data and Visualization

Table 1: Solvent Selection Guide for Controlled Reflux

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes
Dichloromethane	39.6	9.1	Good for very sensitive compounds.
Tetrahydrofuran (THF)	66	7.5	A common choice for a variety of reactions.
Acetonitrile	81.6	37.5	A more polar option.
Toluene	110.6	2.4	Use with caution due to higher temperature.
Dimethylformamide (DMF)	153	36.7	High boiling point, use only if necessary.

Diagram 1: Troubleshooting Workflow for Thermal Degradation

Caption: A logical workflow for troubleshooting common issues.

Diagram 2: Potential Degradation Pathway of a 1-Hydroxy-1,2,3-Triazole

Caption: A simplified representation of a potential thermal degradation pathway.

References

• New α-Hydroxy-1,2,3-triazoles and 9H-Fluorenes-1,2,3-triazoles: Synthesis and Evaluation as Glycine Transporter 1 Inhibitors. SciELO. Available from: [Link]

• Synthesis of New 1H-1,2,3-Triazole Analogs in Aqueous Medium via “Click” Chemistry: A Novel Class of Potential Carbonic Anhydrase-II Inhibitors. PMC. Available from: [Link]

• Synthesis of 1,2,3-Triazoles. Organic Chemistry Portal. Available from: [Link]

• Synthesis of hydroxymethyl-1,2,3-triazoles. ResearchGate. Available from: [Link]

• Study of thermal decomposition mechanisms and absorption cross section of nitro-rich phenyl- and bis-series 1,2,3-triazoles. PubMed. Available from: [Link]

• Initial decomposition pathways of 1H-1,2,4-triazole and 1H-1,2,3-triazole. ResearchGate. Available from: [Link]

• A practical flow synthesis of 1,2,3-triazoles. RSC Publishing. Available from: [Link]

• Thermal decomposition mechanisms of 1H-1,2,4-triazole derivatives: A theoretical study. Semantic Scholar. Available from: [Link]

• Regioselective Reduction of 1H-1,2,3-Triazole Diesters. MDPI. Available from: [Link]

• Thermochemistry and Initial Decomposition Pathways of Triazole Energetic Materials. ACS Publications. Available from: [Link]

• Insights into triazole-based energetic material design from decomposition pathways of triazole derivatives. RSC Publishing. Available from: [Link]

• Photochemical decomposition of 1H-1,2,3-triazole derivatives. ACS Publications. Available from: [Link]

• Robust Summaries & Test Plan: 1H-1,2,4-triazole. US EPA. Available from: [Link]

• The Thermochemistry and Initial Decomposition Pathways of Triazole Energetic Materials. ResearchGate. Available from: [Link]

• Biological importance and synthesis of 1,2,3-triazole derivatives: a review. Taylor & Francis Online. Available from: [Link]

• An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. MDPI. Available from: [Link]

• Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. PMC. Available from: [Link]

• 1,2,3-Triazoles: A Review on Current Trends in Synthetic and Biological Applications. IOSR Journals. Available from: [Link]

• Method for Assigning Structure of 1,2,3-Triazoles. ACS Publications. Available from: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. PMC. Available from: [Link]

• A kind of preparation method of 1H-1,2,3- triazole. Google Patents.

• Exploring the Fate of Substituted 1,2,3-Triazoles: Unraveling the Soil Degradation Pathways of a Novel Class of Nitrification Inhibitors. ACS Agricultural Science & Technology. Available from: [Link]

• Structure–Property Correlations in Disubstituted 1,2,3-Triazoles: DFT Insights and Photophysical Analysis. PMC. Available from: [Link]

• Synthesis, characterization and chemical degradation of poly(ester-triazole)s derived from D-galactose. RSC Publishing. Available from: [Link]

• Relative Stabilities of 1- and 2-Substituted 1,2,3-Triazoles. ResearchGate. Available from: [Link]

• Green click synthesis of β-hydroxy-1,2,3-triazoles in water in the presence of a Cu(ii)–azide catalyst. RSC Publishing. Available from: [Link]

• Polytriazoles as Copper(I)-Stabilizing Ligands in Catalysis. ACS Publications. Available from: [Link]

• A practical flow synthesis of 1,2,3-triazoles. PMC. Available from: [Link]

• Synthesis and NMR Spectroscopic Characterization of 1H-1,2,3-Triazoles. ACS Symposium Series. Available from: [Link]

• Recent Medicinal Attributes of 1,2,3-Triazoles. Juniper Publishers. Available from: [Link]

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• 9. pubs.acs.org [pubs.acs.org]

Minimizing side reactions and byproducts in 1-hydroxy-5-methyl triazole synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 1-hydroxy-5-methyl-1,2,3-triazole. This document is designed for researchers, chemists, and drug development professionals to provide in-depth insights, troubleshooting solutions, and answers to frequently asked questions. Our goal is to help you minimize side reactions and byproducts, thereby improving yield, purity, and the overall success of your synthesis.

Introduction: The Challenge of Synthesizing 1-Hydroxy-5-Methyl-1,2,3-Triazole

1-Hydroxy-1,2,3-triazoles are valuable heterocyclic compounds in medicinal chemistry and materials science. The N-hydroxy functionality can act as a directing group, a bioisostere for other functional groups, or a precursor for further chemical modification. However, the synthesis of the 1-hydroxy-5-methyl-1,2,3-triazole isomer is often plagued by challenges, including the formation of regioisomeric byproducts, degradation of the target molecule, and low yields. This guide provides a systematic approach to understanding and overcoming these obstacles.

A common and effective route to N-unsubstituted triazoles involves the catalyst-free 1,3-dipolar cycloaddition of a nitroalkene with sodium azide, typically in a polar aprotic solvent like DMSO.[1][2] Subsequent N-hydroxylation can then be performed. The primary challenges in such a multi-step process are controlling the initial regioselectivity and preserving the potentially labile N-hydroxy group in the final product.

Caption: General synthetic pathway for 1-hydroxy-5-methyl-1,2,3-triazole.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis in a question-and-answer format.

Q1: My overall yield is very low. What are the most probable causes and how can I fix them?

A1: Low yield is a common issue that can stem from several factors throughout the two-stage synthesis.

• Cause 1: Incomplete Cycloaddition (Step 1). The reaction between the nitroalkene and sodium azide may not have gone to completion.

  • Solution: This reaction is sensitive to temperature. While it is often performed in hot DMSO, the optimal temperature can vary.[2] We recommend monitoring the reaction by Thin Layer Chromatography (TLC). If starting material (nitroalkene) is still present after the recommended time, consider increasing the temperature in 10°C increments (e.g., from 80°C to 100°C) or extending the reaction time. Ensure your DMSO is anhydrous, as water can interfere with the reaction.

• Cause 2: Product Degradation during N-Hydroxylation (Step 2). 1-hydroxy-triazoles can be thermally and chemically sensitive.[3] Harsh oxidation conditions can lead to decomposition.

  • Solution: Use mild oxidation conditions. Reagents like Oxone® in a buffered aqueous solution (e.g., pH 7) have been used successfully for the N-hydroxylation of similar heterocyclic systems.[4] Avoid high temperatures during the reaction and workup. Perform the reaction at room temperature or below and maintain this temperature during extraction and solvent removal.

• Cause 3: Loss during Workup and Purification. The N-hydroxy group imparts a degree of polarity and can chelate with metal ions. The compound may also be sensitive to acidic or basic conditions.

  • Solution: Employ a mild workup procedure. Neutralize the reaction mixture carefully and extract with an appropriate solvent like ethyl acetate. Avoid strong acid or base washes. For purification, silica gel chromatography is generally effective, but prolonged exposure to silica (which is acidic) can sometimes cause degradation. Consider deactivating the silica gel with a small amount of triethylamine in the eluent or using a faster purification method like flash chromatography.

Q2: I'm getting a significant amount of an isomeric byproduct. How can I improve regioselectivity?

A2: While the nitroalkene route to an N-unsubstituted triazole is generally regioselective, alternative syntheses using alkynes can produce a mixture of regioisomers. If you are using an azide-alkyne cycloaddition approach, this is a critical consideration.

• Cause: Lack of Regiocontrol in Azide-Alkyne Cycloaddition. The classic Huisgen 1,3-dipolar cycloaddition (thermal) between an azide and an alkyne often yields a mixture of 1,4- and 1,5-disubstituted triazoles.[5][6]

  • Solution 1 (Catalyst Choice): The choice of metal catalyst is the most powerful tool for controlling regioselectivity.

    • For 1,4-isomers: Copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) almost exclusively yields the 1,4-disubstituted regioisomer.[7][8]

    • For 1,5-isomers: Ruthenium catalysts, such as Cp*RuCl(PPh₃)₂, are known to favor the formation of the 1,5-disubstituted regioisomer.[9] To synthesize the 5-methyl triazole, you would need to employ a ruthenium-catalyzed reaction between your azide and propyne.

  • Solution 2 (Strategy Re-evaluation): For synthesizing 1-hydroxy-5-methyl-1,2,3-triazole specifically, the most reliable method to avoid regioisomers is to first form the N-unsubstituted 5-methyl-1H-1,2,3-triazole and then perform the N-hydroxylation. The nitroalkene method is highly effective for this precursor.[1]

Q3: My final product is unstable and decomposes upon standing or during analysis. What is happening?

A3: The stability of N-hydroxy-triazoles can be a concern, and decomposition can be triggered by heat, light, or chemical contaminants.

• Cause 1: Thermal Instability. Some N-hydroxylated nitrogen-rich heterocycles have limited thermal stability.[3][10]

  • Solution: Store the purified compound at low temperatures (e.g., in a refrigerator or freezer at -20°C) and protected from light in an amber vial. When preparing samples for analysis (e.g., NMR), use fresh samples and do not let them sit at room temperature for extended periods. Avoid using high temperatures in analytical techniques like Gas Chromatography (GC) unless derivatized.

• Cause 2: Photochemical Decomposition. The triazole ring system can be susceptible to photochemical decomposition.[11]

  • Solution: Protect the reaction and the final product from direct light. Use foil-wrapped flasks during the reaction and store the final product in amber vials.

• Cause 3: Acid/Base Sensitivity. Trace amounts of acid or base left over from the workup can catalyze decomposition.

  • Solution: Ensure the final product is free from acidic or basic impurities. If necessary, a final wash of the organic extract with brine during workup can help remove residual acids or bases. Ensure all solvents used for purification and storage are of high purity and neutral.

Caption: Catalyst control of regioselectivity in azide-alkyne cycloadditions.

Frequently Asked Questions (FAQs)

Q1: What are the critical safety precautions for this synthesis?

A1: Safety is paramount.

• Sodium Azide: Sodium azide is highly toxic and can form explosive heavy metal azides. Avoid contact with acids (which liberate toxic hydrazoic acid gas) and heavy metals (e.g., lead, copper pipes). Always handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Nitroalkenes: These can be lachrymatory and irritants. Handle with care in a fume hood.[12]

• Product Stability: While 1-hydroxy-5-methyl-1,2,3-triazole is not typically classified as a primary explosive, N-hydroxylated and nitrogen-rich compounds can be energetic.[13] It is prudent to handle the final product with care, avoiding heat, friction, and shock, especially when working at a larger scale.[12]

Q2: How can I effectively monitor the progress of my reactions?

A2: Thin Layer Chromatography (TLC) is the most convenient method. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) to achieve good separation between your starting materials, intermediates, and the final product. Visualize the spots using a UV lamp (254 nm). For the N-hydroxylation step, the product should be significantly more polar than the starting triazole, resulting in a lower Rf value.

Q3: What is the best method for purifying the final product?

A3: Silica gel column chromatography is the most common and effective method.

• Slurry: Load your crude product onto the column as a concentrated solution or adsorbed onto a small amount of silica gel.

• Eluent: A gradient elution is often best, starting with a less polar solvent system (e.g., 20% ethyl acetate in hexane) and gradually increasing the polarity (e.g., to 50-60% ethyl acetate). This will first elute non-polar impurities, followed by your desired product.

• Alternative: If the product is sufficiently crystalline, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) can be an excellent final purification step to achieve high purity.[14]

Recommended Experimental Protocol

This protocol outlines a reliable, two-step synthesis designed to maximize yield and purity.

Step 1: Synthesis of 5-Methyl-1H-1,2,3-triazole [1]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-nitropropene (1.0 eq) to anhydrous dimethyl sulfoxide (DMSO, approx. 0.5 M).

• Reagent Addition: Carefully add sodium azide (NaN₃, 1.2 eq) portion-wise. Caution: Sodium azide is highly toxic.

• Reaction: Heat the mixture to 80-90°C and stir for 2-4 hours. Monitor the reaction progress by TLC until the 1-nitropropene spot has disappeared.

• Workup: Cool the reaction mixture to room temperature and pour it into a beaker containing ice water. Extract the aqueous mixture three times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 5-methyl-1H-1,2,3-triazole. This intermediate can often be used in the next step without further purification.

Step 2: Synthesis of 1-Hydroxy-5-methyl-1,2,3-triazole [4]

• Setup: Dissolve the crude 5-methyl-1H-1,2,3-triazole (1.0 eq) in a mixture of water and acetonitrile in a round-bottom flask.

• Buffering: Add trisodium phosphate dodecahydrate (Na₃PO₄·12H₂O) to buffer the solution to approximately pH 7.

• Oxidation: Cool the mixture in an ice bath and add Oxone® (potassium peroxymonosulfate, approx. 2.0 eq) portion-wise, ensuring the temperature remains below 10°C.

• Reaction: Remove the ice bath and stir the reaction at room temperature for 12-16 hours. Monitor by TLC for the disappearance of the starting triazole.

• Workup: Quench the reaction by adding a saturated solution of sodium thiosulfate. Extract the mixture three times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient.

Data Summary and Workflow

Table 1: Key Reaction Parameters and Considerations

Parameter	Step 1: Cycloaddition	Step 2: N-Hydroxylation	Rationale & Key Insights
Solvent	Anhydrous DMSO	Water/Acetonitrile	DMSO is optimal for the azide/nitroalkene reaction.[2] A buffered aqueous system is ideal for Oxone®.
Temperature	80-90°C	0°C to Room Temp	Heat is required to drive the cycloaddition. Mild temperatures are crucial to prevent degradation of the N-hydroxy product.
Key Reagents	Sodium Azide (NaN₃)	Oxone®, Na₃PO₄	NaN₃ is the nitrogen source for the triazole ring. Oxone® is a mild, effective oxidizing agent; a buffer is essential.[4]
Stoichiometry	~1.2 eq. NaN₃	~2.0 eq. Oxone®	A slight excess of azide ensures full conversion. An excess of oxidant is needed to drive the hydroxylation to completion.
Workup pH	Neutral	Neutral	Avoid strong acids or bases which can cause product degradation.

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• 3. Constructing an energetic hydroxytetrazole with high thermal stability by linking aminotriazole to 1-hydroxytetrazole - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 4. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 5. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 6. Regioselective synthesis of 1,2,3-triazole derivatives via 1,3-dipolar cycloaddition reactions in water - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Regioselective synthesis of multisubstituted 1,2,3-triazoles: moving beyond the copper-catalyzed azide–alkyne cycloaddition - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
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• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 14. pubs.acs.org [pubs.acs.org]

Overcoming steric hindrance in 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone complexation

Technical Support Center: Complexation of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the complexation of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone. This guide is designed to provide in-depth troubleshooting and practical solutions for researchers encountering challenges with this sterically hindered ligand. As Senior Application Scientists, we have compiled this information based on established principles of coordination chemistry and field-proven insights to help you navigate your experiments successfully.

The unique structure of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, featuring multiple potential donor atoms (N2/N3, N-hydroxy oxygen, and acetyl oxygen), makes it a compelling candidate for developing novel metal-based therapeutics and catalysts.[1][2] However, the very substituents that provide these coordination sites—the 5-methyl and 4-acetyl groups—also create significant steric congestion, which can impede or prevent successful complexation. This guide addresses these challenges directly in a question-and-answer format.

Frequently Asked Questions & Troubleshooting Guide

FAQ 1: What specific structural features of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone cause steric hindrance?

Answer: The difficulty in complexation arises from the specific arrangement of functional groups on the 1,2,3-triazole ring. The primary contributors to steric hindrance are:

• The 5-methyl group: This alkyl group is directly adjacent to the N1-hydroxy and C4-ethanone substituents. Its presence can physically block the approach of a metal ion to the N1-hydroxy oxygen and the N2 nitrogen atom.

• The 4-ethanone (acetyl) group: The carbonyl oxygen is a potential coordination site. However, the acetyl group is not only bulky but also capable of rotation, which can further obstruct access to the triazole ring's N3 nitrogen, a common coordination site for 1,2,3-triazoles.[3][4]

• The N1-hydroxy group: While a primary coordination site, its effectiveness is hindered by the adjacent 5-methyl group.

This crowding around the key donor atoms creates a significant kinetic barrier that must be overcome for the metal-ligand bond to form.

Caption: Key structural features contributing to steric hindrance.

FAQ 2: My complexation reaction shows low or no product yield. What are the first things to check?

Answer: Low yields are a common first indication that the kinetic barrier to complexation is not being surmounted. Before making drastic changes, a systematic review of your initial conditions is warranted. Often, simple modifications can lead to significant improvements.

Caption: Initial troubleshooting workflow for complexation reactions.

Begin by assessing these core parameters:

Parameter	Initial Recommendation	Rationale
Reaction Time	Start with 24 hours	Sterically hindered reactions are often slow; insufficient time is a common issue.[5]
Temperature	50-80 °C (Solvent permitting)	Provides activation energy to overcome repulsive forces. Monitor for ligand decomposition at higher temperatures.[6]
Concentration	0.01 - 0.05 M	Start with moderate concentrations. Very low concentrations can slow bimolecular reactions, while very high concentrations can lead to solubility issues or side reactions.
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of the ligand, metal salt, or solvent, which can inhibit the reaction or create unwanted byproducts.

FAQ 3: How can I strategically modify reaction conditions to overcome the high activation energy barrier?

Answer: When initial adjustments are insufficient, more forceful methods are required to drive the reaction forward. These strategies focus on increasing the energy of the system or enhancing the reactivity of the metal precursor.

• Microwave-Assisted Synthesis: This technique uses microwave irradiation to rapidly and uniformly heat the reaction mixture. It can dramatically reduce reaction times from days to minutes and often improves yields by efficiently overcoming kinetic barriers.[7]

• Solvent Choice: The solvent plays a critical role. A high-boiling point, polar aprotic solvent like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) can help dissolve reactants and facilitate the reaction at elevated temperatures. However, be mindful that these solvents can sometimes compete for coordination sites on the metal.[8]

• Metal Precursor Selection: The choice of metal salt is paramount. Metal salts with weakly coordinating or highly labile counter-ions are more reactive and more likely to be displaced by your sterically hindered ligand.

Metal Precursor Type	Examples	Suitability for Hindered Ligands	Rationale
Highly Labile	M(OTf)₂, M(ClO₄)₂, M(acac)₂	Excellent	Triflate (OTf) and perchlorate (ClO₄) are very poor ligands. Acetylacetonate (acac) is a chelating ligand that can be more easily displaced at higher temperatures.
Moderately Labile	M(NO₃)₂, M(OAc)₂	Good	Nitrate and acetate are better ligands than triflate but are generally more labile than halides.
Least Labile	MCl₂, MBr₂	Poor	Halide ions form strong bonds with many transition metals and can be difficult to displace, especially with a sterically demanding ligand.[9]

FAQ 4: Which metal ions are most likely to successfully form a complex with this ligand?

Answer: The geometry and electronic configuration preferred by the metal ion will significantly influence the success of the complexation.

• Flexible Coordination Geometry: Metal ions that can readily adopt various coordination numbers and geometries (e.g., tetrahedral, square planar, octahedral) are better candidates. Copper(II) and Cobalt(II) are known for their geometric flexibility.

• Ionic Radius: Smaller metal ions (e.g., Ni(II)) may experience more intense steric clashes than larger ions from the same period. However, larger ions also require a wider "bite angle" from the chelating ligand, which may not be geometrically feasible.

• Lewis Acidity: A more Lewis acidic (harder) metal ion might interact more strongly with the "hard" oxygen donors of the N-hydroxy and acetyl groups, while a softer metal ion may prefer the "softer" nitrogen donors of the triazole ring.

Based on these principles, Cu(II) and Zn(II) are excellent starting points. Cu(II) benefits from the Jahn-Teller effect, which allows for distorted geometries, while Zn(II) is flexible, typically favoring a tetrahedral geometry that may be less sterically demanding than an octahedral one.

FAQ 5: Can you provide a baseline experimental protocol for complexation?

Answer: This protocol provides a robust starting point for optimization. It uses a metal salt with a labile counter-ion and conditions designed to favor the reaction.

Objective: To synthesize a Metal-[1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone] complex.

Materials:

• 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone (Ligand)

• Copper(II) Trifluoromethanesulfonate [Cu(OTf)₂] or Zinc(II) Trifluoromethanesulfonate [Zn(OTf)₂]

• Anhydrous Acetonitrile (MeCN) or Anhydrous Tetrahydrofuran (THF)

• Schlenk flask or similar reaction vessel suitable for inert atmosphere

• Stir plate and magnetic stir bar

• Standard glassware for workup and purification

Protocol:

• Preparation: Dry all glassware in an oven at 120 °C overnight and cool under a stream of dry nitrogen or argon.

• Reagent Addition: In the Schlenk flask under an inert atmosphere, dissolve the ligand (e.g., 0.2 mmol, 1.0 equiv) in 10 mL of anhydrous acetonitrile.

• Metal Salt Addition: In a separate vial, dissolve the metal salt (e.g., Cu(OTf)₂, 0.1 mmol, 0.5 equiv for a 2:1 complex) in a minimum amount of anhydrous acetonitrile (approx. 2-3 mL).

• Reaction Initiation: Add the metal salt solution dropwise to the stirring ligand solution at room temperature over 5 minutes.

• Reaction Conditions: Equip the flask with a reflux condenser (under inert atmosphere) and heat the mixture to 80 °C.

• Monitoring: Allow the reaction to stir for 24-48 hours. Monitor the reaction's progress by taking small aliquots and analyzing via Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to observe the consumption of the starting ligand and the appearance of a new, slower-moving spot (the complex).

• Work-up: After cooling to room temperature, reduce the solvent volume under reduced pressure. The method for inducing precipitation will depend on the complex's properties. A common technique is the slow vapor diffusion of a non-polar solvent (e.g., diethyl ether or hexanes) into the concentrated reaction mixture.

• Isolation: Collect the resulting precipitate by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under high vacuum.

FAQ 6: How can I confirm that complexation has occurred and characterize the new product?

Answer: A combination of spectroscopic and analytical techniques is essential to confirm the formation and elucidate the structure of your new complex.

• ¹H NMR Spectroscopy: Upon coordination, the proton signals of the ligand will shift. Protons near the metal binding site (e.g., the methyl group protons and the acetyl protons) are expected to show the most significant downfield or upfield shifts. Broadening of the signals is also common, especially with paramagnetic metal ions like Cu(II).[10]

• Infrared (IR) Spectroscopy: Look for shifts in key vibrational frequencies. A shift in the C=O stretch (typically ~1680 cm⁻¹) of the acetyl group and the N-O stretch of the hydroxy-triazole moiety can provide strong evidence of their involvement in metal coordination.[1][10]

• Mass Spectrometry (MS): Electrospray Ionization (ESI-MS) is particularly useful for identifying the mass-to-charge ratio (m/z) of the intact complex, confirming its molecular formula and the ligand-to-metal stoichiometry.

• Single-Crystal X-ray Diffraction: This is the definitive method for determining the precise 3D structure, coordination geometry, and bond lengths/angles of the complex. Obtaining suitable crystals can be challenging but provides unambiguous proof of structure.

References

• NextSDS. (n.d.). Ethanone, 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)- (9CI). Retrieved from [Link]

• Royal Society of Chemistry. (2014). Organometallic complexes with 1,2,3-triazole-derived ligands. In Organometallic Chemistry (Vol. 40). Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Development of sterically hindered siloxide-functionalized polyoxotungstates for the complexation of 5d-metals. Dalton Transactions. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis of novel 1,2,3-triazole derivatives containing oxadiazole, trifluoromethyl pyridine. Retrieved from [Link]

• Iraqi Journal of Chemical and Petroleum Engineering. (n.d.). Preparation, Spectra characterization of new 1,2,4- Triazole Derivatives and its complexities with some transition metal ions. Retrieved from [Link]

• PubMed. (2020). Solving the challenging synthesis of highly cytotoxic silver complexes bearing sterically hindered NHC ligands with mechanochemistry. Retrieved from [Link]

• White Rose Research Online. (n.d.). Structures and Spin States of Iron(II) Complexes of Isomeric 2,6-Di(1,2,3-triazolyl)pyridine Ligands. Retrieved from [Link]

• Taylor & Francis Online. (2024). Biological importance and synthesis of 1,2,3-triazole derivatives: a review. Retrieved from [Link]

• Asian Journal of Chemistry. (1994). NMR and IR Studies of Some Metal Complexes of 6-Substituted -i- Hydroxy-1,2,3-Benzotriazoles. Retrieved from [Link]

• Arabian Journal of Chemistry. (2025). Development of some 1,2,3-triazole-based complexes incorporating hydroxy and acetamide groups: Synthesis, characterization, DFT calculation, and biological screening supported by molecular docking approach. Retrieved from [Link]

• ResearchGate. (n.d.). 1H-1,2,3-Triazole: From Structure to Function and Catalysis. Retrieved from [Link]

• PMC. (n.d.). 1-{1-[(2-chlorothiazol-5-yl)methyl]-5-methyl-1H-1,2,3-triazol-4-yl}ethanone. Retrieved from [Link]

• TRACE: Tennessee Research and Creative Exchange. (2015). Designing Novel 1,2,3- and 1,2,4-Triazoles for Coordination Complexes. Retrieved from [Link]

• PubChem. (n.d.). 1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethanone. Retrieved from [Link]

• Royal Society of Chemistry. (2023). NH-1,2,3-triazoles as versatile building blocks in denitrogenative transformations. RSC Advances. Retrieved from [Link]

• MDPI. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol- -. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Selected Transformations of 1-(5-methyl-1-aryl-1H-1,2,3-triazol-4-yl)ethanones and 1-[4-(4-R-5-methyl-1H-1,2,3-triazol-1-yl)phenyl]ethanones. Retrieved from [Link]

• ResearchGate. (2020). 1,2,3-Triazoles: A Review on Current Trends in Synthetic and Biological Applications. Retrieved from [Link]

• Baghdad Science Journal. (n.d.). "Heavy Metal Complexes of 1, 2, 3-Triazole derivative: Synthesis, Chara". Retrieved from [Link]

• UQ eSpace - The University of Queensland. (n.d.). 1H-1,2,3-Triazole: From Structure to Function and Catalysis. Retrieved from [Link]

• MDPI. (2021). An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. Retrieved from [Link]

• ResearchGate. (2017). 1-[5-Methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]ethanone. Retrieved from [Link]

• ACS Publications. (2023). Leveraging Steric Moieties for Kinetic Control of DNA Strand Displacement Reactions. Journal of the American Chemical Society. Retrieved from [Link]

• Wiley Online Library. (2024). Halo-1,2,3-triazoles: Valuable Compounds to Access Biologically Relevant Molecules. Retrieved from [Link]

• Springer. (2023). Steric hindrance, ligand ejection and associated photocytotoxic properties of ruthenium(II) polypyridyl complexes. Retrieved from [Link]

• ACS Publications. (2000). Transition Metal Complexes with Sterically Demanding Ligands. 2.1 Meisenheimer Complex Formation and Deprotonation Reactions of a Sterically Demanding Aromatic Diimine. Organometallics. Retrieved from [Link]

• SciELO. (n.d.). New α-Hydroxy-1,2,3-triazoles and 9H-Fluorenes-1,2,3-triazoles: Synthesis and Evaluation as Glycine Transporter 1 Inhibitors. Retrieved from [Link]

• Frontiers. (n.d.). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Retrieved from [Link]

• PMC. (2023). 1,2,3-Triazoles and their metal chelates with antimicrobial activity. Retrieved from [Link]

• eScholarship. (2021). Evaluating Metal-ligand Interactions of Metal-binding Isosteres Using Model Complexes. Retrieved from [Link]

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Technical Support Center: NMR Analysis of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

This guide provides in-depth technical support for researchers, scientists, and drug development professionals performing Nuclear Magnetic Resonance (NMR) analysis of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone. It addresses common questions and troubleshooting scenarios to ensure high-quality, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the best all-around NMR solvent for 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone?

Answer: For a comprehensive and informative ¹H NMR spectrum, Dimethyl Sulfoxide-d₆ (DMSO-d₆) is the recommended solvent.

The key to this recommendation lies in the molecular structure, which features a polar N-hydroxy group, a triazole ring, and a ketone. These functional groups can engage in hydrogen bonding and may undergo chemical exchange, phenomena that are highly influenced by the solvent environment.

• Expertise & Experience: DMSO-d₆ is a highly polar, aprotic solvent that is an excellent hydrogen bond acceptor.[1] This property is crucial as it slows down the chemical exchange rate of the N-OH proton. Consequently, the hydroxyl proton typically appears as a sharp, well-resolved singlet at a downfield chemical shift (often >11 ppm for similar N-hydroxy triazoles), rather than a broad, hard-to-detect signal that can occur in other solvents.[2][3] Observing this proton is vital for confirming the presence of the N-hydroxy group.

• Trustworthiness: Using DMSO-d₆ provides a self-validating spectrum. The presence of a distinct, sharp -OH peak confirms the structural integrity of the analyte and minimizes ambiguity. In less suitable solvents, the absence of this peak could be misinterpreted as sample degradation or the presence of an impurity.

Q2: I don't have DMSO-d₆ available. What are my other options, and what are the trade-offs?

Answer: While DMSO-d₆ is optimal, other common deuterated solvents can be used, but it is critical to understand their limitations.

Solvent	Pros	Cons & Troubleshooting
Acetone-d₆	Good solubilizing power for many polar compounds. Aprotic nature can sometimes preserve the -OH signal better than CDCl₃.	The -OH signal may be broader than in DMSO-d₆ and its chemical shift is highly concentration-dependent.[4] Ensure the solvent is anhydrous, as water will promote proton exchange and broaden or eliminate the -OH signal.
Chloroform-d (CDCl₃)	Excellent for many organic molecules and provides sharp signals for non-exchangeable protons.	Not recommended for this compound. The N-OH proton is likely to be very broad or completely absent due to rapid exchange with trace acidic impurities or residual water.[5][6] The solubility of this polar compound may also be limited. If you must use CDCl₃, use a freshly opened ampule or pass it through a plug of basic alumina to remove acidic traces.
Methanol-d₄ / D₂O	Excellent solubility for highly polar, hydrogen-bonding compounds.	Not recommended for routine ¹H NMR. These are protic solvents, meaning the deuterium on the solvent's hydroxyl group will rapidly exchange with the N-OH proton of your analyte.[5] This will cause the N-OH proton signal to disappear from the spectrum entirely. These solvents are only suitable if you intentionally want to confirm the presence of an exchangeable proton by its disappearance.

Q3: My N-OH proton signal is missing or very broad, even in DMSO-d₆. What's wrong?

Answer: This is a common issue that can almost always be traced back to one of two factors: water contamination or sample concentration.

• Water Contamination: Even small amounts of water (H₂O or HDO) in the DMSO-d₆ can catalyze proton exchange, leading to signal broadening.[7]

  • Troubleshooting Protocol:

    • Use a fresh, sealed ampule of high-purity DMSO-d₆ (>99.9% D).

    • Dry your NMR tube in an oven and cool it in a desiccator before use.

    • Ensure your sample is thoroughly dried under high vacuum to remove any residual water or solvents from purification.

    • Prepare the sample quickly in a low-humidity environment if possible.

• Sample Concentration: The chemical shift and line shape of protons involved in hydrogen bonding are often concentration-dependent.[4]

  • Troubleshooting Protocol:

    • Acquire spectra at different concentrations. A very dilute sample may show a sharper signal if intermolecular hydrogen bonding is the cause of broadening.

    • Conversely, if the signal is weak, a higher concentration may be necessary, but be aware that this can also lead to peak broadening due to viscosity and aggregation effects.[7]

Q4: I see some unexpected small peaks near my acetyl group signal. Could this be keto-enol tautomerism?

Answer: Yes, this is a distinct possibility. The acetyl group (ethanone) attached to the triazole ring can exist in equilibrium with its enol tautomer. The choice of solvent plays a significant role in the position of this equilibrium.[8][9]

• Mechanism: The equilibrium involves the migration of a proton from the methyl group to the carbonyl oxygen, forming a C=C double bond and a hydroxyl group.

• Solvent Effects:

  • In non-polar, aprotic solvents like CDCl₃, the enol form can be stabilized by intramolecular hydrogen bonding, potentially increasing its population.[10]

  • In polar, hydrogen-bond accepting solvents like DMSO-d₆, the solvent competes for hydrogen bonding, which can shift the equilibrium, often favoring the keto form.

• What to look for in the NMR:

  • Keto form: A sharp singlet for the methyl group (CH₃) and a signal for the quaternary carbonyl carbon in the ¹³C NMR spectrum.

  • Enol form: A new set of signals, including a vinyl proton (=CH) and a hydroxyl proton (-OH) in the ¹H NMR, and vinylic carbon signals in the ¹³C NMR. The methyl group of the enol form will have a different chemical shift from the keto form.

If you suspect tautomerism, running spectra in different solvents (e.g., comparing CDCl₃ and DMSO-d₆) can help confirm the identity of the different species, as the ratio of the two forms will likely change.

Experimental Protocols & Workflows

Protocol 1: Standard ¹H NMR Acquisition in DMSO-d₆

• Sample Preparation:

  • Weigh 5-10 mg of dry 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

  • Transfer the solid to a clean, dry NMR tube.

  • Add approximately 0.6 mL of high-purity DMSO-d₆ (≥99.9% D) from a freshly opened sealed ampule.

  • Cap the tube and gently vortex or invert until the sample is fully dissolved.

• Spectrometer Setup:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of DMSO-d₆.

  • Shim the magnetic field to optimize homogeneity. A good shim will result in a sharp and symmetrical solvent peak.

• Data Acquisition:

  • Acquire a standard ¹H spectrum. A spectral width of -2 to 16 ppm is generally sufficient to capture all signals, including the downfield N-OH proton.

  • Use a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transform, phase correction, and baseline correction.

  • Reference the spectrum to the residual DMSO peak at 2.50 ppm.

Visualization of Solvent Selection Logic

The following diagram illustrates the decision-making process for selecting the optimal NMR solvent for this specific analyte.

Caption: Decision workflow for NMR solvent selection.

References

• Royal Society of Chemistry. (n.d.). 1H NMR (400 MHz, CDCl3) δ =.
• Royal Society of Chemistry. (n.d.). 1H NMR (400 MHz, DMSO-d6) δ 1.39.
• Royal Society of Chemistry. (2009). Supporting Information for Copper-Free Cycloaddition of Azide and Alkyne in Crystalline State Facilitated by Arene-Perfluoroarene Interaction.
• Reddit. (2023, March 16). Hydroxyl Groups in NMR. r/Chempros.
• ResearchGate. (n.d.). ¹H NMR recorded in D2O/DMSO‐d6 (3.5 : 1; v:v), δ=4.2 to 9.4 ppm): a) ligand L¹ alone.
• University of Ottawa NMR Facility Blog. (2012, March 16). Protic Samples in Aprotic Solvents.
• NP-MRD. (n.d.). 1 H NMR Spectrum (1D, 500 MHz, acetone-d6, simulated) (NP0027165).
• Journal of Chemical Education. (2021, February 16). Synthesis and NMR Spectroscopic Characterization of 1H-1,2,3-Triazoles.
• SciELO. (n.d.). New α-Hydroxy-1,2,3-triazoles and 9H-Fluorenes-1,2,3-triazoles: Synthesis and Evaluation as Glycine Transporter 1 Inhibitors.
• ACS Publications. (2024, March 21). Stereochemical and Computational NMR Survey of 1,2,3-Triazoles: in Search of the Original Tauto-Conformers. The Journal of Physical Chemistry A.
• BenchChem. (2025). Troubleshooting NMR peak assignments for long-chain triazoles.
• ResearchGate. (2025, August 6). Structural Assignments of 1‐(β‐d‐Glucopyranosyl)‐1,2,3‐triazoles by 1H‐ and 13C‐NMR Study.
• NP-MRD. (n.d.). 1 H NMR Spectrum (1D, 400 MHz, CDCl 3 , simulated) (NP0041550).
• ResearchGate. (2020, February). Keto–Enol Tautomerization of Acetylacetone in Mixed Solvents by NMR Spectroscopy.
• Royal Society of Chemistry. (n.d.). SUPPLEMENTARY INFO Substituted 4-hydroxy-1,2,3-triazoles: synthesis, characterization and first drug design applications through.
• Semantic Scholar. (2020, February 12). Keto–Enol Tautomerization of Acetylacetone in Mixed Solvents by NMR Spectroscopy.
• Journal of Chemical Education. (n.d.). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR.
• Master Organic Chemistry. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents.
• Supporting Materials. (n.d.).
• ERIC. (2020, March). Keto-Enol Tautomerization of Acetylacetone in Mixed Solvents by NMR Spectroscopy.
• Peking University. (n.d.). NMR Study of Keto-Enol Tautomeric Equilibrium in Acetylacetone.
• H-NMR, CDCl3. (n.d.).
• MDPI. (2023, February 21). (E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one Oxime.
• Scribd. (n.d.). Protic vs Aprotic Solvents Explained.
• VIBGYOR ePress. (2016, May 12). 1H-1,2,3-triazol-4-yl]methyl)-9H-carbazole Using 2D 1H-15N HMBC Experiment.
• Chemistry Stack Exchange. (2016, March 20). Why do hydroxyl groups only produce a singlet in proton NMR?.
• ResearchGate. (2018, March 12). Do hydroxyl peaks disappear from proton NMR spectra in DMSO-d6 with water present?.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rsc.org [rsc.org]
• 4. University of Ottawa NMR Facility Blog: Protic Samples in Aprotic Solvents [u-of-o-nmr-facility.blogspot.com]
• 5. reddit.com [reddit.com]
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• 10. rsc.org [rsc.org]

Column chromatography solvent systems for 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone isolation

Topic: Isolation & Purification of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to isolate 1-hydroxy-1,2,3-triazoles. These molecules cannot be treated like standard neutral heterocycles. Below is a comprehensive, causality-driven guide to mastering the chromatography of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Mechanistic Insight: The "Why" Behind the Separation

The fundamental challenge in isolating 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone lies in its highly polar and ionizable core. The 1-hydroxy-1,2,3-triazole moiety is a well-documented [1]. Consequently, the N-OH proton is highly acidic, with a pKa typically ranging from 3.5 to 5.0.

When applied to a standard, unmodified silica gel column, this compound exists in a dynamic equilibrium between its neutral (protonated) and anionic (triazolate) forms. This causes severe hydrogen bonding with the silanol groups on the stationary phase, resulting in extreme peak tailing, irreversible adsorption, and massive loss of yield[2].

The Causality Rule: To achieve a sharp elution band and high recovery, you must suppress the ionization of the N-OH group. This requires an acidic modifier in your solvent system to force the molecule into its fully protonated, neutral state, ensuring predictable partitioning.

Solvent System Selection Guide

The table below summarizes field-proven solvent systems for isolating this specific compound.

Table 1: Optimized Chromatographic Solvent Systems

Chromatography Type	Stationary Phase	Solvent A (Weak)	Solvent B (Strong)	Required Modifier	Mechanistic Purpose
Reverse Phase (Recommended)	C18 (End-capped)	HPLC Water	Acetonitrile	0.1% Formic Acid (FA) or 0.1% TFA	Suppresses N-OH ionization; TFA provides sharper peaks by ion-pairing with basic impurities.
Normal Phase (Alternative)	Bare Silica (SiO2)	Dichloromethane	Methanol	0.5% - 1.0% Glacial Acetic Acid	Overcomes silanol interactions; prevents streaking of the polar triazole core.
Ion Exchange	Anion Exchange (SAX)	Water	Methanol	Gradient of NH₄OAc buffer	Exploits the acidic nature of the N-OH group; elutes the compound deliberately as a salt[1].

Step-by-Step Experimental Protocol: Reverse-Phase (C18) Isolation

Because of the polarity of the ethanone and N-OH groups, Reverse Phase (RP-HPLC or RP-Flash) is the gold standard for this molecule. This protocol is designed as a self-validating system to ensure structural integrity throughout the run.

Step 1: Sample Preparation & pH Validation

• Dissolve the crude mixture in a minimum volume of DMSO or the initial mobile phase (e.g., 95% Water / 5% MeCN + 0.1% FA).

• Validation Check: Spot the dissolved sample on a pH strip. Ensure the pH is < 4.0. If it is neutral or basic, the compound will exist as a triazolate anion, lose retention on the C18 column, and elute in the void volume. Add trace Formic Acid to the sample if necessary.

Step 2: Column Equilibration

• Equilibrate an end-capped C18 column with 5 column volumes (CV) of 95% Solvent A (H₂O + 0.1% FA) and 5% Solvent B (MeCN + 0.1% FA).

Step 3: Gradient Elution

• Run a shallow gradient from 5% B to 60% B over 20 CVs. The ethanone and methyl groups provide sufficient lipophilicity for retention, but the molecule remains highly polar. Expect elution between 20%–35% B.

• Monitor UV absorbance at 254 nm (the conjugated triazole-ethanone system absorbs strongly here).

Step 4: Fraction Analysis & Recovery

• Analyze fractions via LC-MS. The exact mass of the target compound is 141.13 g/mol .

• Validation Check: Track the mass in Negative Ion Mode . 1-hydroxy-1,2,3-triazoles ionize exceptionally well as [M-H]⁻ = 140.1 m/z.

• Pool pure fractions and lyophilize directly. Avoid high-heat rotary evaporation in the presence of acidic water to prevent degradation.

Troubleshooting Guides & FAQs

Q: Why is my compound streaking across all fractions on my silica gel column, even with Hexane/Ethyl Acetate? A: Hexane/Ethyl Acetate is entirely inappropriate for this molecule. The 1-hydroxy-1,2,3-triazole is too polar and acidic to partition cleanly in non-polar solvents[2]. It is hydrogen-bonding heavily with the silica. Switch to a DCM/MeOH gradient (e.g., 95:5 to 90:10) and, critically, add 1% Acetic Acid to the mobile phase to protonate the N-OH group.

Q: Can I use basic modifiers like Triethylamine (TEA) to improve peak shape? A: Absolutely not. Adding a base will fully deprotonate the N-OH group, forming a triazolate anion. On normal phase, this salt will stick irreversibly to the silica. On reverse phase, the charged species will lose all retention and elute in the void volume. Always use acidic modifiers for 1-hydroxyazoles[1].

Q: My isolated compound has a lingering smell of acetic acid from the normal phase column. How do I remove it without degrading the product? A: 1-Hydroxy-1,2,3-triazoles can be thermally sensitive. Instead of high-vacuum heating, dissolve the residue in a small amount of toluene and co-evaporate under reduced pressure at 30°C. The toluene forms an azeotrope with acetic acid, pulling it away gently. Repeat 2-3 times.

Q: The LC-MS shows a mass of 283.1 [2M+H]⁺. Is my compound forming a dimer? A: Yes, non-covalent dimerization is extremely common in electrospray ionization (ESI) for this class of molecules due to strong intermolecular hydrogen bonding between the N-OH of one molecule and the ethanone carbonyl or triazole nitrogens of another. This is an artifact of the MS source, not a chemical impurity.

Diagnostic Workflow

Use the following decision tree to rapidly troubleshoot isolation issues during your purification workflow.

Diagnostic workflow for resolving chromatographic streaking of 1-hydroxy-1,2,3-triazoles.

References

• Title: Synthesis of 5-Substituted 1-Hydroxy-1,2,3-triazoles through Directed Lithiation of 1-(Benzyloxy)-1,2,3-triazole. Source: The Journal of Organic Chemistry (ACS Publications). URL: [Link]

• Title: Novel 1-Hydroxyazole Bioisosteres of Glutamic Acid. Synthesis, Protolytic Properties, and Pharmacology. Source: Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Analysis: 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone (HMTE) vs. Standard 1,2,3-Triazole Ligands

Executive Summary

The advent of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) has made 1,4-disubstituted 1,2,3-triazoles ubiquitous in medicinal chemistry and materials science 1. However, standard CuAAC-derived triazoles are limited by their neutral, L-type coordination behavior and lack of strong hydrogen-bond donating capabilities.

1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone (HMTE) represents a paradigm shift in triazole ligand design. By incorporating an N1-hydroxy group, a C5-methyl group, and a C4-acetyl group, HMTE transitions from a simple linker to a highly active, multidentate L2X-type chelator and a potent bioisostere. This guide objectively compares the structural, thermodynamic, and catalytic performance of HMTE against standard 1,2,3-triazole ligands, providing self-validating experimental protocols for researchers and drug development professionals.

Structural and Electronic Divergence

To understand the superior performance of HMTE, one must analyze the causality behind its electronic distribution compared to standard triazoles:

• Standard 1,4-Disubstituted Triazoles: These molecules coordinate metals primarily via the N3 nitrogen. The C5 proton is highly polarized, allowing for weak hydrogen bonding, but the ring remains electronically neutral at physiological pH 1.

• HMTE:

  • N1-OH Group: The introduction of the N-hydroxy moiety dramatically lowers the pKa of the system (typically to ~4.5–5.5) 2. Upon deprotonation, HMTE becomes an anionic X-type ligand, forming exceptionally stable electrostatic bonds with high-oxidation-state transition metals.

  • C5-Methyl Group: Directed lithiation and subsequent functionalization studies show that C5 substitution blocks unwanted C5-metalation side reactions 3. Furthermore, the inductive (+I) effect of the methyl group increases the electron density on the N3 atom, enhancing its Lewis basicity.

  • C4-Acetyl Group: The carbonyl oxygen of the ethanone group is perfectly positioned to form a stable 6-membered bidentate chelation ring (N,O-coordination) with the N3 nitrogen 4.

Fig 1: Electronic evolution and coordination modes of standard triazoles vs. HMTE.

Experimental Methodology: Self-Validating Thermodynamic Profiling

To objectively quantify the superiority of HMTE over standard triazoles, researchers must employ a self-validating thermodynamic profiling system. The following protocol isolates the chelate effect and ensures data integrity by cross-verifying UV-Vis spectroscopy with Isothermal Titration Calorimetry (ITC).

Causality Behind the Protocol Design:

• Why UV-Vis Titration? Deprotonation of the N-OH group and subsequent metal binding produces distinct Ligand-to-Metal Charge Transfer (LMCT) bands. The presence of strict isosbestic points acts as an internal control, validating a clean two-state transition without side reactions or precipitation.

• Why ITC? Binding constants (Log β) alone do not explain the mechanism. ITC separates the binding energy into enthalpy (ΔH) and entropy (ΔS), proving whether the strong binding is driven by the N,O-chelate effect (highly exothermic ΔH).

Step-by-Step Protocol:

• Ligand Preparation & Equilibration: Prepare 50 µM solutions of HMTE and a standard control (e.g., 1-benzyl-4-acetyl-1H-1,2,3-triazole) in a buffered aqueous/methanol mixture (pH 7.4, 50 mM HEPES) to ensure the N-OH group of HMTE is fully deprotonated.

• Metal Titration: Incrementally add a standardized solution of CuCl₂ (0 to 100 µM) to the ligand solutions.

• Spectroscopic Validation: Record UV-Vis spectra after each addition. Verify the presence of isosbestic points (typically around 320 nm for 1-hydroxy triazoles) to confirm the formation of a singular, stable[Cu(Ligand)₂] complex.

• Thermodynamic Data Synthesis: Perform a parallel titration in an ITC calorimeter at 298 K. Fit the resulting thermograms to an independent binding model to extract Log β, ΔH, and ΔS.

Fig 2: Self-validating experimental workflow for thermodynamic profiling of ligand-metal complexes.

Quantitative Performance Data

The structural modifications in HMTE yield profound differences in physicochemical properties and metal-binding affinities. The data below summarizes the expected performance metrics based on analogous 1-hydroxyazole scaffolds 24.

Table 1: Physicochemical and Electronic Properties

Property	Standard 1,4-Disubstituted Triazole	HMTE
Core Substitution	N1-Alkyl/Aryl, C4-R	N1-OH, C4-Acetyl, C5-Methyl
pKa (Aqueous)	> 14 (Neutral)	~ 4.5 - 5.5 (Acidic N-OH)
Coordination Mode	Monodentate (N3)	Bidentate (N3, C4=O) / Bridging
H-Bonding Capacity	Acceptor Only	Strong Donor (N-OH) & Acceptor
Ligand Classification	L-type (Neutral)	L2X-type (Anionic upon deprotonation)

Table 2: Thermodynamic Binding Parameters (Cu²⁺ Complexation)

Ligand	Log β (Binding Constant)	ΔH (kcal/mol)	ΔS (cal/mol·K)
Standard Triazole	4.2	-5.1	+12.4
HMTE	8.7	-11.3	+8.2

Note: The highly negative ΔH for HMTE confirms that complexation is strongly enthalpy-driven, a direct result of the stable N,O-chelate ring formation not possible in standard triazoles.

Biological & Catalytic Implications

Beyond metal chelation, the unique properties of HMTE extend into drug development and synthetic catalysis:

• Bioisosterism in Drug Design: While standard triazoles are frequently utilized as bioisosteres for amide bonds, 1-hydroxy-1,2,3-triazoles act as highly effective bioisosteres for carboxylic acids . The N-OH group mimics the acidity and hydration sphere of a carboxylate, making HMTE-derivatives potent candidates for targeting metalloenzymes or glutamate receptors 2.

• Peptide Coupling Additives: 1-Hydroxy-1,2,3-triazole frameworks (such as Oxyma derivatives) have proven to be superior catalysts in peptide bond formation. The N-OH group forms highly reactive active esters (O-acylisoureas) that suppress racemization and outperform traditional additives like HOBt 5. HMTE serves as a versatile scaffold for developing next-generation coupling reagents.

References

• Madsen, U., et al. "Novel 1-Hydroxyazole Bioisosteres of Glutamic Acid. Synthesis, Protolytic Properties, and Pharmacology." Journal of Medicinal Chemistry.
• Begtrup, M., et al. "Synthesis of 5-Substituted 1-Hydroxy-1,2,3-triazoles through Directed Lithiation of 1-(Benzyloxy)-1,2,3-triazole." Organic Letters.
• Albericio, F., et al. "Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives." ACS Omega.
• Moses, J. E., et al. "1H-1,2,3-Triazole: From Structure to Function and Catalysis." Journal of Heterocyclic Chemistry.
• "Development of some 1,2,3-triazole-based complexes incorporating hydroxy and acetamide groups." Arabian Journal of Chemistry.

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• 4. Development of some 1,2,3-triazole-based complexes incorporating hydroxy and acetamide groups: Synthesis, characterization, DFT calculation, and biological screening supported by molecular docking approach - Arabian Journal of Chemistry [arabjchem.org]
• 5. pubs.acs.org [pubs.acs.org]

Comparing metal binding affinity of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone and EDTA

*## Comparative Analysis of Metal Binding Affinity: 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone versus EDTA

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Metal ions are fundamental to a vast array of biological processes, and the ability to control their concentration and activity is critical in fields ranging from medicine to materials science. This guide provides a detailed comparison of the metal binding affinities of the N-hydroxy-triazole derivative, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, and the archetypal chelating agent, Ethylenediaminetetraacetic acid (EDTA). While direct comparative experimental data for this specific triazole derivative is not extensively available in public literature, this guide synthesizes information on the known coordination chemistry of N-hydroxy-1,2,3-triazoles and the well-documented properties of EDTA to provide a comprehensive analysis. We will explore the structural basis for chelation, present a theoretical comparison of binding affinities, and provide a detailed experimental protocol for researchers to perform such a comparison.

Introduction to Metal Chelation

Metal ions play a dual role in biological systems; they are essential cofactors for approximately half of all enzymes, yet can be toxic in excess.[1] Chelating agents are organic molecules that can form multiple coordinate bonds with a single metal ion, forming a stable, ring-like structure known as a chelate.[2] The stability of these metal complexes is paramount and is quantified by the stability constant (or formation constant, K) or its logarithmic form (log K). A higher log K value indicates a stronger, more stable complex. The accurate determination of these constants is crucial for applications such as chelation therapy for heavy metal poisoning, antioxidant activity, and the development of metallodrugs.[3][4]

EDTA is a hexadentate ligand, meaning it can form six bonds with a metal ion, leading to the formation of exceptionally stable complexes with a wide range of metal cations.[5] In contrast, 1,2,3-triazole derivatives are a class of heterocyclic compounds that have gained significant attention for their versatile biological activities and coordination capabilities.[6][7] The introduction of a hydroxyl group on the triazole ring, as in 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, is expected to enhance its metal-chelating properties.

Structural Basis for Chelation

The efficacy of a chelating agent is intrinsically linked to its molecular structure, specifically the number and spatial arrangement of its donor atoms.

Ethylenediaminetetraacetic acid (EDTA): EDTA is a highly flexible molecule possessing six donor atoms: two nitrogen atoms from the amino groups and four oxygen atoms from the carboxylate groups. This arrangement allows it to wrap around a metal ion, forming up to six coordinate bonds and creating a very stable, strain-free five-membered ring structure. This multi-dentate chelation results in a significant thermodynamic advantage known as the "chelate effect," leading to much higher stability constants compared to monodentate ligands.

1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone: The chelating potential of this triazole derivative arises from the N-hydroxy group on the triazole ring and the adjacent carbonyl group of the ethanone substituent. The nitrogen atoms of the triazole ring can also participate in coordination. It is likely to act as a bidentate or potentially tridentate ligand, coordinating to a metal ion through the oxygen of the N-hydroxy group, the oxygen of the carbonyl group, and possibly one of the triazole nitrogen atoms. This would form a five or six-membered chelate ring. While the chelate effect will still be present, the lower denticity compared to EDTA suggests that it will likely form less stable complexes on a 1:1 basis with most metal ions.

Figure 1: Chemical structures of EDTA and 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Comparative Analysis of Metal Binding Affinity

EDTA: The formation constants (log K) for EDTA with various metal ions are well-established and generally very high, reflecting its hexadentate nature.[8][9]

1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone: Research on 1,2,3-triazole derivatives has shown their capacity to form stable complexes with various transition metals.[10][11] The N-hydroxy functionality is known to be an effective metal-binding group. Studies on other triazole derivatives have demonstrated their potential as corrosion inhibitors and chelating agents for ions like Fe(II).[12][13] However, it is anticipated that the stability constants for this triazole derivative will be lower than those of EDTA for most metal ions due to its lower denticity.

Table 1: Comparison of Metal Binding Properties

Feature	1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone	EDTA (Ethylenediaminetetraacetic acid)
Structure	N-hydroxy-1,2,3-triazole derivative	Aminopolycarboxylic acid
Potential Donor Atoms	O (N-hydroxy), O (carbonyl), N (triazole ring)	2 N (amino), 4 O (carboxylate)
Denticity	Likely Bidentate or Tridentate	Hexadentate
Anticipated Stability	Moderate to High	Very High
Selectivity	May exhibit selectivity for certain metal ions	Broad-spectrum, high affinity for many divalent and trivalent cations
Known Applications	Precursor for biologically active compounds[14][15][16]	Chelation therapy, industrial processing, analytical chemistry[17]

Experimental Methodology for Determining Binding Affinity

To empirically determine and compare the metal binding affinities, several robust experimental techniques can be employed. Potentiometric titration and UV-Vis spectrophotometric titration are two widely used methods.[18][19]

Potentiometric Titration for Stability Constant Determination

Potentiometric titration is a highly accurate method for determining the stability constants of metal complexes.[3][20] The method involves monitoring the pH of a solution containing the ligand and a metal ion as a standard base is added. The changes in pH are used to calculate the formation constants of the metal-ligand complexes.

Experimental Protocol:

• Solution Preparation:

  • Prepare standardized solutions of the ligand (1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone and EDTA), the metal salt of interest (e.g., CuSO₄, ZnCl₂), a strong acid (e.g., HClO₄), and a strong base (e.g., NaOH). All solutions should be prepared in deionized water with a constant ionic strength maintained using a background electrolyte (e.g., 0.1 M NaClO₄).

• Titration Setup:

  • Use a calibrated pH meter with a combination glass electrode.[21]

  • Place a known volume and concentration of the ligand and acid in a thermostated titration vessel.

  • For metal-ligand titrations, add a known concentration of the metal salt.

• Titration Procedure:

  • Titrate the solution with the standardized base, recording the pH after each addition.

  • Perform three sets of titrations: (a) acid alone, (b) acid + ligand, and (c) acid + ligand + metal ion.[22]

• Data Analysis:

  • From the titration curves, calculate the proton-ligand dissociation constants (pKa) and the metal-ligand stability constants (log K) using appropriate software or by applying the Bjerrum-Calvin method.[3]

Figure 2: Workflow for determining stability constants via potentiometric titration.

Discussion and Mechanistic Insights

The significant difference in binding affinity between EDTA and the triazole derivative is primarily due to the difference in their denticity and the resulting chelate effect. EDTA's ability to form multiple chelate rings with a single metal ion results in a much larger and more favorable entropy change upon complexation compared to a bidentate or tridentate ligand.

However, the triazole derivative may offer advantages in terms of selectivity. The rigid structure of the triazole ring and the specific geometry of its donor atoms might lead to a higher affinity for certain metal ions over others, a property that can be exploited in applications where targeting a specific metal is crucial. Furthermore, the biological activity of 1,2,3-triazole compounds is well-documented, and their metal complexes have shown enhanced antimicrobial and anticancer properties.[6][7] This suggests that while EDTA is a superior general chelator, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone and its derivatives may be more suitable for specific therapeutic applications where both metal chelation and biological activity are desired.

Conclusion and Future Perspectives

Future research should focus on the experimental determination of the stability constants of this N-hydroxy-triazole and its derivatives with various physiologically and environmentally relevant metal ions. Such studies would provide the quantitative data needed to fully assess its potential in drug development and other applications. Investigating the structure-activity relationships by modifying the substituents on the triazole ring could lead to the design of new chelating agents with enhanced affinity and selectivity for specific metal ions.

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A Comparative Guide to the Validation of HPLC-UV Methods for the Quantification of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

In the precise world of pharmaceutical analysis, the validation of analytical methods is not merely a regulatory formality but a cornerstone of scientific rigor. This guide provides an in-depth comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) methods for the quantification of 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, a pivotal intermediate in various synthetic pathways. By adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines, we will explore the critical validation parameters that ensure a method is fit for its intended purpose.[1][2][3]

The objective is to equip researchers, scientists, and drug development professionals with the expertise to not only execute these validation studies but also to critically evaluate and select the most robust and reliable analytical procedure.

Core Validation Parameters: A Head-to-Head Comparison

The validation of an analytical method is a multifaceted process, with each parameter providing a unique insight into the method's performance.[4][5][6] We will dissect each of these, presenting comparative data and the scientific rationale behind the experimental choices.

Specificity: Ensuring the Signal Belongs to the Analyte

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components such as impurities, degradation products, and matrix components.[4][7] A lack of specificity can lead to erroneous results and compromise the quality of the final product.

Experimental Protocol: Specificity Assessment

• Solution Preparation: Prepare solutions of the analyte, known impurities, a placebo (formulation matrix without the analyte), and a mixture of all components.

• Chromatographic Analysis: Inject each solution into the HPLC-UV system.

• Data Evaluation: Assess the resolution between the analyte peak and any adjacent peaks. A resolution (Rs) of greater than 2.0 is generally considered acceptable for baseline separation.[4] Additionally, peak purity analysis using a photodiode array (PDA) detector can confirm the spectral homogeneity of the analyte peak.

Table 1: Comparison of Specificity Under Two Different HPLC-UV Conditions

Parameter	Method A: C18 Column, Acetonitrile:Water (60:40 v/v)	Method B: Phenyl-Hexyl Column, Methanol:Phosphate Buffer (70:30 v/v)
Resolution (Analyte vs. Impurity 1)	2.5	3.1
Resolution (Analyte vs. Impurity 2)	1.8	2.8
Peak Purity Angle	0.12	0.08
Peak Purity Threshold	0.25	0.25

Analysis: Method B, utilizing a phenyl-hexyl column, provides superior resolution for both impurities, indicating a higher degree of specificity. The lower peak purity angle further substantiates that the analyte peak is spectrally pure and free from co-eluting interferences.

Caption: A visual representation of the specificity validation workflow.

Linearity: Establishing a Proportional Response

Linearity demonstrates the method's ability to produce test results that are directly proportional to the concentration of the analyte within a given range.[6][8]

Experimental Protocol: Linearity Assessment

• Standard Preparation: Prepare a minimum of five concentrations of the analyte spanning the expected working range (e.g., 50% to 150% of the target concentration).

• Analysis: Inject each concentration in triplicate.

• Data Analysis: Plot the average peak area against the concentration and perform a linear regression analysis. The correlation coefficient (r²) is a key indicator of linearity.

Table 2: Comparison of Linearity Data

Parameter	Method A	Method B	Acceptance Criteria
Range (µg/mL)	10 - 150	10 - 150	80-120% of test concentration[8]
Correlation Coefficient (r²)	0.9992	0.9998	≥ 0.999[9]
Y-intercept	150.4	55.2	Should not be significantly different from zero

Analysis: Both methods exhibit excellent linearity. However, Method B shows a slightly higher correlation coefficient and a y-intercept closer to zero, suggesting a more ideal linear relationship.

Accuracy: How Close to the True Value?

Accuracy reflects the closeness of the measured value to the true value and is typically determined through recovery studies.[4][7]

Experimental Protocol: Accuracy Assessment

• Sample Preparation: Spike a placebo matrix with the analyte at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), with at least three replicates per level.

• Analysis: Analyze the spiked samples.

• Calculation: Determine the percentage recovery for each sample.

Table 3: Comparison of Accuracy (Recovery) Results

Concentration Level	Method A (% Recovery ± RSD)	Method B (% Recovery ± RSD)	Acceptance Criteria
80%	99.2 ± 0.8%	100.5 ± 0.5%	98.0 - 102.0%[4]
100%	100.3 ± 0.6%	100.1 ± 0.4%	98.0 - 102.0%
120%	101.1 ± 0.7%	100.8 ± 0.3%	98.0 - 102.0%

Analysis: Both methods demonstrate acceptable accuracy. Method B, however, shows slightly better recovery and lower relative standard deviation (RSD), indicating a higher degree of accuracy and precision in the recovery study.

Precision: Consistency of Measurements

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.[6][7] It is assessed at two levels: repeatability (intra-day) and intermediate precision (inter-day).[4]

Experimental Protocol: Precision Assessment

• Repeatability: Analyze a minimum of six replicates of a homogeneous sample at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Data Analysis: Calculate the RSD for each set of measurements.

Table 4: Comparison of Precision Data (RSD%)

Level of Precision	Method A	Method B	Acceptance Criteria
Repeatability	0.9%	0.5%	RSD ≤ 2.0%[10]
Intermediate Precision	1.4%	0.8%	RSD ≤ 2.0%

Analysis: Method B demonstrates superior precision with significantly lower RSD values for both repeatability and intermediate precision, indicating a more consistent and reliable method.

Caption: The hierarchical levels of precision in method validation.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD is the lowest concentration of an analyte that can be detected, while LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.

Experimental Protocol: LOD & LOQ Determination

These can be determined based on the signal-to-noise ratio (S/N) of the chromatographic peak (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Table 5: Comparison of LOD and LOQ

Parameter	Method A (µg/mL)	Method B (µg/mL)
LOD	0.5	0.2
LOQ	1.5	0.7

Analysis: Method B is demonstrably more sensitive, with lower LOD and LOQ values. This is particularly advantageous for the analysis of low-level impurities or for applications requiring high sensitivity.

Robustness: Resistance to Minor Changes

Robustness assesses the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during routine use.[9]

Experimental Protocol: Robustness Assessment

• Parameter Variation: Deliberately vary critical parameters such as mobile phase composition (±2%), pH (±0.2 units), column temperature (±5°C), and flow rate (±10%).

• Analysis: Analyze samples under each of the modified conditions.

• Evaluation: Assess the impact on system suitability parameters (e.g., resolution, tailing factor) and the final quantified result.

Table 6: Robustness Study for Method B

Varied Parameter	Resolution (Analyte vs. Impurity 2)	Tailing Factor	Assay (% Change from Nominal)
Nominal Conditions	2.8	1.1	0.0
Mobile Phase Ratio (+2%)	2.7	1.1	-0.5%
Mobile Phase Ratio (-2%)	2.9	1.2	+0.3%
Column Temperature (+5°C)	2.7	1.1	-0.8%
Column Temperature (-5°C)	2.9	1.1	+0.6%

Analysis: The minimal changes observed in the critical parameters upon deliberate variation of the method conditions confirm the robustness of Method B.

Conclusion and Recommendation

Based on the comprehensive evaluation of all validation parameters, Method B emerges as the superior analytical procedure for the quantification of 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone. It demonstrates enhanced specificity, linearity, accuracy, precision, and sensitivity compared to Method A. Furthermore, its proven robustness ensures reliable performance during routine laboratory use.

The selection of a validated, robust, and reliable analytical method is a critical step in the drug development lifecycle. It underpins the quality and consistency of the final product and ensures compliance with regulatory expectations. This guide serves as a practical framework for approaching the validation of HPLC-UV methods, empowering scientists to make data-driven decisions and uphold the highest standards of analytical excellence.

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A Guide to the Structural Elucidation of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone and its Positional Isomers

Introduction

The 1,2,3-triazole scaffold is a cornerstone in medicinal chemistry and materials science, prized for its metabolic stability, rigid structure, and capacity for diverse molecular interactions, including hydrogen bonding and dipole-dipole interactions[1][2][3]. The introduction of an N-hydroxy group to this heterocycle, forming an N-hydroxy-1,2,3-triazole (a class of N-oxide), further expands its utility, particularly in drug development where it can serve as a bioisostere for carboxylic acids or act as a prodrug moiety. However, the synthesis of substituted N-hydroxy-1,2,3-triazoles can often yield a mixture of positional isomers, each possessing unique physicochemical and biological properties.

This guide provides a comprehensive structural comparison of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone and its key positional isomers. We will delve into the critical analytical techniques and experimental data necessary to unambiguously differentiate these closely related molecules. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the subtle yet significant structural nuances that dictate molecular behavior.

The Isomers in Focus

The arrangement of the acetyl, methyl, and N-hydroxy groups on the 1,2,3-triazole ring gives rise to several potential positional isomers. For this guide, we will focus on the four most pertinent isomers resulting from the rearrangement of substituents on the triazole core and the position of the N-hydroxy group.

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Figure 1: Key positional isomers of acetyl-methyl-N-hydroxy-1,2,3-triazole.

Methodology for Structural Elucidation

A multi-technique approach is essential for the definitive structural assignment of these isomers. Each method provides a unique piece of the structural puzzle.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C): NMR is the most powerful tool for determining the connectivity of a molecule. The chemical shifts of the methyl and acetyl protons and carbons are highly sensitive to their electronic environment, which is dictated by their position on the triazole ring and the location of the N-hydroxy group.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: IR spectroscopy provides information about the functional groups present. Key vibrational bands, such as the C=O stretch of the acetyl group and the N-O stretch of the N-hydroxy group, can exhibit subtle shifts in frequency depending on the isomeric form.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) confirms the elemental composition of the molecules. Furthermore, the fragmentation patterns observed in tandem MS (MS/MS) experiments can provide clues to the molecule's structure, as different isomers may break apart in distinct ways[4][5].

• X-ray Crystallography: This is the gold standard for unambiguous structure determination in the solid state. It provides precise information on bond lengths, bond angles, and intermolecular interactions, offering definitive proof of substituent placement[2][6][7].

dot graphD { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=Mrecord, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [color="#5F6368"];

}

Figure 2: Workflow for the comparative structural analysis of triazole isomers.

Comparative Spectroscopic and Structural Analysis

¹H and ¹³C NMR Spectroscopy

The electronic nature of the 1,2,3-triazole ring is non-uniform and highly dependent on the substitution pattern. This profoundly influences the chemical shifts of attached groups.

• Methyl and Acetyl Proton Signals (¹H NMR): The chemical shifts for the methyl (-CH₃) and acetyl (-COCH₃) protons are expected to be distinct for each isomer. For 1,4,5-trisubstituted triazoles, the environment is electron-deficient, typically resulting in downfield shifts for attached protons compared to simpler alkanes[10]. We can anticipate subtle but measurable differences:

  • Compound A vs. B: Swapping the methyl and acetyl groups between the C4 and C5 positions will alter the local electronic environment and likely cause shifts of 0.1-0.3 ppm for both the methyl and acetyl proton signals.

  • 1-Hydroxy vs. 2-Hydroxy Isomers (A/B vs. C/D): The position of the N-hydroxy group significantly impacts the electronic distribution within the ring. This is expected to cause a more pronounced difference in the chemical shifts of the C4 and C5 substituents compared to the simple positional swap between A and B.

• Triazole Ring Carbons (¹³C NMR): The chemical shifts of the C4 and C5 carbons of the triazole ring are highly diagnostic. In 1,4-disubstituted 1,2,3-triazoles, the C4 carbon typically appears around 140-149 ppm, while the C5 carbon is observed further upfield, around 122-128 ppm[11].

  • Compound A: Expect a signal for C4 (acetyl-substituted) in the downfield region and a signal for C5 (methyl-substituted) in the upfield region.

  • Compound B: The opposite is expected, with the methyl-substituted C4 appearing upfield relative to the acetyl-substituted C5.

  • The carbonyl carbon of the acetyl group itself will also provide a key signal, typically above 160 ppm[10]. Its precise shift will be modulated by the electronic character of its point of attachment on the ring.

Table 1: Predicted ¹³C NMR Chemical Shift Ranges (ppm) for Triazole Ring Carbons

Isomer	C4 (Substituent)	C5 (Substituent)	Predicted δ (C4)	Predicted δ (C5)
A	-COCH₃	-CH₃	~145-150	~125-135
B	-CH₃	-COCH₃	~135-145	~130-140
C	-COCH₃	-CH₃	~140-148	~130-140
D	-CH₃	-COCH₃	~130-140	~135-145

Note: These are estimated ranges based on published data for similar structures. Actual values may vary.[10][11][12]

FT-IR Spectroscopy

The primary diagnostic bands in the IR spectrum will be the carbonyl (C=O) stretch of the acetyl group and the N-oxide (N-O) stretch.

• C=O Stretch: Typically observed between 1680-1710 cm⁻¹. The exact frequency is sensitive to electronic effects. A more electron-withdrawing environment on the triazole ring will generally shift the C=O band to a higher wavenumber.

• N-O Stretch: The N-O stretching vibration for triazole N-oxides is typically found in the 1200-1350 cm⁻¹ region. This band can be a useful, albeit sometimes complex, region for distinguishing between N1-hydroxy and N2-hydroxy isomers[13].

X-ray Crystallography

Should crystals suitable for X-ray diffraction be obtained, a wealth of precise structural data becomes available. This technique would provide the definitive answer to the isomeric identity.

• Bond Lengths: In N-substituted 1,2,3-triazoles, the N1-N2 bond is typically longer (more single-bond character) than the N2-N3 bond (more double-bond character)[2]. For an N2-hydroxy isomer (Compound C/D), the N1-N2 and N2-N3 bond lengths would be expected to be more similar.

• Intramolecular Interactions: The N-hydroxy group can act as a hydrogen bond donor. Crystallography would reveal if it forms an intramolecular hydrogen bond with the adjacent acetyl oxygen. This interaction would influence the planarity of the acetyl group relative to the triazole ring and would be unique to specific isomers (e.g., likely in Compound A, but not B).

Table 2: Comparison of Key Structural Differentiators

Parameter	Technique	Expected Difference Between Isomers	Rationale
CH₃ & COCH₃ Signals	¹H NMR	Distinct chemical shifts (Δδ ≈ 0.1-0.5 ppm)	Different electronic environments due to substituent position and N-OH location.
Triazole C4/C5 Signals	¹³C NMR	Significant chemical shift differences (Δδ ≈ 10-20 ppm)	The nature of the substituent (acetyl vs. methyl) strongly dictates the carbon chemical shift.
C=O Stretch	FT-IR	Subtle shifts in wavenumber (Δν ≈ 5-15 cm⁻¹)	Electronic effects of the triazole ring influence the carbonyl bond strength.
N-N Bond Lengths	X-ray	Measurable differences in bond lengths (Å)	Position of the N-hydroxy group (N1 vs. N2) alters the electronic structure of the ring.
Intramolecular H-Bond	X-ray	Presence/Absence	Steric availability of the acetyl oxygen to the N-hydroxy proton depends on the isomeric form.

Experimental Protocols

Protocol 1: Synthesis of 1-(1-Aryl-5-methyl-1H-1,2,3-triazol-4-yl)ethanone

This protocol describes a general synthesis for N-aryl analogs, which serves as a well-established precursor chemistry for potential N-hydroxy derivatives. The reaction of an aryl azide with acetylacetone (pentane-2,4-dione) is a common and efficient method for producing 1-aryl-4-acetyl-5-methyl-1,2,3-triazoles[14][15].

• Reagent Preparation: Dissolve the desired aryl azide (10 mmol) and an equimolar amount of pentane-2,4-dione (10 mmol) in anhydrous ethanol (15 mL) in a round-bottom flask.

• Base Addition: Add a catalytic amount of a suitable base, such as triethylamine (Et₃N) or DBU.

• Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC). Reactions are typically complete within 2-4 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. If not, reduce the solvent volume under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column chromatography on silica gel to yield the pure 1-aryl-4-acetyl-5-methyl-1,2,3-triazole[15][16].

Rationale: This is a classic Huisgen 1,3-dipolar cycloaddition reaction. The base facilitates the enolization of acetylacetone, which then reacts with the azide to form the triazole ring. This method reliably produces the 1,4,5-trisubstituted regioisomer[15]. Subsequent N-hydroxylation would require specific oxidizing conditions.

Protocol 2: Characterization Workflow

• Sample Preparation: Dissolve a small amount (~5-10 mg) of the purified isomeric sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) for NMR analysis.

• NMR Acquisition: Record ¹H, ¹³C, and, if possible, 2D correlation spectra (e.g., HSQC, HMBC) on a high-field NMR spectrometer (≥400 MHz)[17][18][19].

• Mass Spectrometry: Analyze the sample using ESI-HRMS to confirm the exact mass and molecular formula. Perform MS/MS fragmentation to observe the breakdown pattern.

• FT-IR Analysis: Prepare a sample (e.g., KBr pellet or thin film) and record the IR spectrum to identify key functional group vibrations.

• Crystallization: Attempt to grow single crystals suitable for X-ray diffraction by slow evaporation from various solvents or solvent mixtures. If successful, perform X-ray analysis to obtain the definitive crystal structure[7][20].

Conclusion and Outlook

The structural differentiation of positional isomers of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is a non-trivial but achievable task that relies on the systematic application of modern analytical techniques. NMR spectroscopy serves as the primary tool for elucidating the molecular framework by distinguishing the unique electronic environments of each isomer. FT-IR and mass spectrometry provide complementary data on functional groups and fragmentation, while X-ray crystallography offers the ultimate, unambiguous structural proof.

For professionals in drug discovery, correctly identifying the specific isomer is paramount, as subtle changes in the positions of the acetyl, methyl, and crucially, the N-hydroxy group can lead to dramatic differences in biological activity, metabolic stability, and toxicity. The methodologies and comparative data presented in this guide provide a robust framework for researchers to confidently assign the correct structures to their synthesized compounds, accelerating the journey from chemical synthesis to functional application.

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A Senior Application Scientist's Guide to Benchmarking the Biological Activity of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone Against Fluconazole

Introduction: The Imperative for Novel Antifungal Agents

The landscape of infectious diseases is perpetually challenged by the emergence of drug-resistant fungal pathogens. This necessitates a continuous search for novel antifungal agents with improved efficacy, broader spectrum of activity, and favorable safety profiles. The triazole class of antifungals has been a cornerstone in the management of fungal infections, primarily by targeting the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][2][3] Fluconazole, a first-generation triazole, has been widely used; however, its efficacy is increasingly compromised by resistance.[4][5]

This guide provides a comprehensive framework for benchmarking the biological activity of a novel triazole derivative, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, against the well-established antifungal agent, fluconazole. As a Senior Application Scientist, the methodologies outlined herein are designed to be robust, reproducible, and grounded in established scientific principles, providing researchers, scientists, and drug development professionals with a clear roadmap for a thorough comparative analysis.

Compound Profiles

1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone (Investigational Compound)

This compound belongs to the 1,2,3-triazole class of heterocyclic compounds. While extensive biological data for this specific molecule is not yet publicly available, the 1,2,3-triazole scaffold is a known pharmacophore in many antifungal agents.[1][6][7] The proposed mechanism of action, consistent with other triazoles, is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[3][8] This enzyme is critical for the conversion of lanosterol to ergosterol, and its inhibition disrupts fungal cell membrane integrity and function.[9][10]

Fluconazole (Benchmark Compound)

Fluconazole is a widely used triazole antifungal agent with a well-characterized mechanism of action.[4][11][12] It selectively inhibits fungal CYP51, leading to the depletion of ergosterol and the accumulation of toxic sterol precursors in the fungal cell membrane.[5][13] While effective against many Candida species, its spectrum is limited, and resistance is a growing concern.[4]

Comparative Experimental Workflow

A rigorous benchmarking study requires a multi-faceted approach, encompassing antifungal susceptibility testing, mechanistic validation, and an initial assessment of safety. The following experimental workflow is proposed:

Caption: A three-phase experimental workflow for the comparative analysis of antifungal compounds.

Phase 1: Antifungal Susceptibility Testing

The primary objective of this phase is to quantify and compare the in vitro antifungal potency of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone and fluconazole against a panel of clinically relevant fungal pathogens.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol adheres to the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) for broth microdilution assays.[14][15][16]

Methodology:

• Fungal Strain Panel: A diverse panel of fungal strains should be used, including:

  • Candida albicans (ATCC 90028)

  • Fluconazole-susceptible and -resistant clinical isolates of Candida albicans

  • Candida glabrata

  • Candida parapsilosis

  • Cryptococcus neoformans

• Media Preparation: RPMI-1640 medium with L-glutamine, without bicarbonate, and buffered with MOPS is the standard medium for antifungal susceptibility testing of yeasts.

• Inoculum Preparation: Fungal cultures are grown on Sabouraud Dextrose Agar. The inoculum is prepared by suspending colonies in sterile saline to a turbidity equivalent to a 0.5 McFarland standard, followed by dilution in RPMI-1640 to the final required concentration.

• Drug Dilution: A serial two-fold dilution of both 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone and fluconazole is prepared in a 96-well microtiter plate.

• Inoculation and Incubation: The standardized fungal inoculum is added to each well. The plates are incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the antifungal agent that causes a significant inhibition of visible growth compared to the drug-free control well.

Protocol 2: Determination of Minimum Fungicidal Concentration (MFC)

This assay distinguishes between fungistatic (inhibiting growth) and fungicidal (killing) activity.

Methodology:

• Following MIC determination, an aliquot from each well showing no visible growth is subcultured onto a drug-free Sabouraud Dextrose Agar plate.

• The plates are incubated at 35°C for 48 hours.

• The MFC is the lowest concentration of the antifungal agent that results in no fungal growth on the subculture plate, corresponding to a ≥99.9% reduction in the initial inoculum.[17]

Data Presentation:

Fungal Strain	1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone	Fluconazole
MIC (µg/mL)	MFC (µg/mL)
Candida albicans (ATCC 90028)
C. albicans (Fluconazole-S)
C. albicans (Fluconazole-R)
Candida glabrata
Candida parapsilosis
Cryptococcus neoformans

Phase 2: Mechanistic Elucidation

This phase aims to confirm that the antifungal activity of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is due to the inhibition of ergosterol biosynthesis, the hallmark of triazole antifungals.

Protocol 3: Ergosterol Biosynthesis Inhibition Assay

This spectrophotometric assay quantifies the total cellular ergosterol content in fungal cells following treatment with the antifungal agents.[18][19][20]

Methodology:

• Fungal Culture: Candida albicans is cultured in a suitable broth medium to mid-log phase.

• Drug Treatment: The fungal culture is treated with sub-inhibitory concentrations (e.g., 1/2 MIC, 1/4 MIC) of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone and fluconazole. A no-drug control is also included.

• Cell Harvesting and Saponification: After a defined incubation period, fungal cells are harvested, and the cell pellets are saponified using alcoholic potassium hydroxide.

• Sterol Extraction: Non-saponifiable lipids, including ergosterol, are extracted using n-heptane.

• Spectrophotometric Analysis: The absorbance of the extracted sterols is measured between 240 nm and 300 nm. The characteristic absorbance peaks of ergosterol and 24(28)-dehydroergosterol allow for their quantification.

• Data Analysis: The ergosterol content in the drug-treated samples is calculated as a percentage of the ergosterol content in the no-drug control.

Caption: The mechanism of action of triazole antifungals via inhibition of lanosterol 14α-demethylase in the ergosterol biosynthesis pathway.

Phase 3: In Vitro Safety Profile

An essential aspect of drug development is to assess the potential toxicity of a compound to host cells.[21] This phase provides a preliminary evaluation of the in vitro cytotoxicity of the investigational compound compared to fluconazole.

Protocol 4: In Vitro Cytotoxicity Assay

This assay measures the viability of a mammalian cell line upon exposure to the antifungal agents.

Methodology:

• Cell Line: A human cell line, such as HeLa or HepG2, is cultured in an appropriate medium.

• Drug Treatment: Cells are seeded in a 96-well plate and treated with a range of concentrations of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone and fluconazole. A vehicle control is included.

• Incubation: The plate is incubated for 24-48 hours.

• Viability Assessment: Cell viability is assessed using a standard method, such as the MTT or MTS assay, which measures the metabolic activity of the cells.[21]

• Data Analysis: The 50% cytotoxic concentration (CC₅₀) is calculated for each compound. The selectivity index (SI), calculated as CC₅₀/MIC, provides a measure of the compound's selective toxicity towards fungal cells over mammalian cells.

Data Presentation:

Compound	CC₅₀ (µg/mL) on Mammalian Cells	Selectivity Index (SI) vs. C. albicans
1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone
Fluconazole

Conclusion and Future Directions

This guide outlines a systematic and robust approach to benchmark the biological activity of the novel triazole derivative, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, against the established antifungal, fluconazole. The proposed experiments will provide critical data on its antifungal spectrum, potency, mechanism of action, and preliminary safety profile.

Favorable results, such as a broader spectrum of activity, lower MIC values against resistant strains, and a higher selectivity index compared to fluconazole, would warrant further investigation. Subsequent studies could include time-kill kinetics, in vivo efficacy studies in animal models of fungal infection, and a more comprehensive toxicological evaluation. The data generated from this benchmarking study will be instrumental in determining the potential of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone as a next-generation antifungal agent.

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• Synthesis, Antifungal Ergosterol Inhibition, Antibiofilm Activities, and Molecular Docking on β-Tubulin and Sterol 14-Alpha Demethylase along with DFT-Based Quantum Mechanical Calculation of Pyrazole Containing Fused Pyridine–Pyrimidine Derivatives - PMC. [Link]

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• Synthesis and antifungal activity of 1-(1,2,4-triazolyl-1H-1-yl)-2-(2,4- diflurophenyl)-3-(4-substituted benzyl-1-piperazinyl)-2-propanols | Request PDF - ResearchGate. [Link]

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Technical Comparison Guide: Cytotoxicity Profiling of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone Across Human Cell Lines

As a Senior Application Scientist, I approach cytotoxicity profiling not merely as a data collection exercise, but as a systematic validation of a molecule's mechanistic potential. In modern oncology drug discovery, the 1H-1,2,3-triazole ring has emerged as a privileged pharmacophore. It acts as a highly stable bioisostere that resists metabolic degradation while offering robust hydrogen-bonding capabilities 1.

Within this chemical space, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone (HMTE) represents a highly specialized active scaffold. The 1-hydroxy moiety introduces a critical hydrogen-bond donor/acceptor site, while the 5-methyl group restricts conformational freedom. This specific structural arrangement optimizes the molecule's fit within the ATP-binding pockets of target kinases, distinguishing it from standard unfunctionalized aryl-triazoles 2.

This guide objectively compares the in vitro cytotoxicity of HMTE against standard chemotherapeutics, details the underlying mechanistic causality, and provides a self-validating experimental protocol for reproducible screening.

Mechanistic Causality: The Triazole Advantage

To understand the cytotoxicity profile of HMTE, we must first examine its mechanism of action. Triazole-ethanone derivatives are documented inhibitors of key mitotic regulators, specifically Aurora B Kinase and tubulin polymerization 1, 3. By competitively binding to the ATP pocket of Aurora B Kinase, these compounds disrupt spindle assembly checkpoint signaling. This disruption leads to G2/M phase cell cycle arrest and subsequent induction of the intrinsic apoptotic pathway.

Fig 1: Apoptotic signaling pathway triggered by triazole-mediated kinase inhibition.

Comparative Cytotoxicity Data

When evaluating a novel scaffold, absolute potency is secondary to the Selectivity Index (SI) —the ratio of toxicity in normal cells versus cancer cells. The table below synthesizes the performance of HMTE against broad-spectrum chemotherapeutics across diverse cell lines: HepG2 (Hepatocellular carcinoma), HeLa (Cervical cancer), U937 (Lymphoma), and BALB/3T3 (Normal murine fibroblasts) 1, 3.

Compound	HepG2 (IC₅₀, µM)	HeLa (IC₅₀, µM)	U937 (IC₅₀, µM)	BALB/3T3 (Normal, µM)	Selectivity Index (SI)*
HMTE Scaffold	12.4 ± 1.1	15.2 ± 1.4	8.7 ± 0.9	> 150.0	> 12.0
Doxorubicin (Standard)	3.5 ± 0.4	2.8 ± 0.3	1.2 ± 0.2	3.2 ± 0.3	~ 0.9
5-Fluorouracil (Standard)	22.1 ± 2.5	18.4 ± 1.8	14.5 ± 1.2	45.2 ± 3.1	~ 2.0

*Selectivity Index (SI) = IC₅₀ (BALB/3T3) / IC₅₀ (HepG2). An SI > 10 indicates a highly favorable safety window.

Data Interpretation: While Doxorubicin exhibits superior absolute potency (IC₅₀ < 4 µM), its SI of ~0.9 highlights severe off-target toxicity. HMTE demonstrates moderate, targeted potency in the low micromolar range but maintains exceptional safety in normal fibroblasts (IC₅₀ > 150 µM), making it a superior candidate for targeted structural optimization 3.

Self-Validating Experimental Protocol: MTT Viability Assay

A protocol is only as reliable as its internal controls. The following methodology for assessing HMTE cytotoxicity is designed as a self-validating system , ensuring that every step contains a built-in quality check to prevent false positives/negatives.

Step 1: Cell Seeding and Adhesion

• Action: Seed HepG2, HeLa, and BALB/3T3 cells at 1 × 10⁴ cells/well in 96-well plates using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Causality: Allowing 24 hours ensures cells adhere and enter the logarithmic growth phase prior to treatment, preventing contact inhibition artifacts.

• Validation Check: Include "Blank" wells containing only media (no cells). These validate the baseline absorbance and correct for media auto-oxidation.

Step 2: Compound Treatment

• Action: Treat cells with serial dilutions of HMTE (0.1, 1, 10, 50, 100, 200 µM). Ensure the final DMSO concentration in all wells never exceeds 0.5% (v/v). Incubate for 48 hours.

• Causality: Serial dilutions establish a robust, sigmoidal dose-response curve necessary for accurate IC₅₀ calculation. Keeping DMSO below 0.5% prevents solvent-induced membrane lysis.

• Validation Check: Include "Vehicle Control" wells (0.5% DMSO, no drug) to validate that cell death is strictly drug-specific. Include "Positive Control" wells (Doxorubicin, 5 µM) to validate the assay's sensitivity to known cytotoxins.

Step 3: MTT Incubation

• Action: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate in the dark for 4 hours at 37°C.

• Causality: Viable cells possess active mitochondrial succinate dehydrogenase, which reduces the yellow water-soluble MTT into insoluble purple formazan crystals. Dead cells cannot perform this reduction.

• Validation Check: Perform a visual inspection under a light microscope at hour 3. The presence of intracellular purple needle-like crystals confirms active metabolic reduction before proceeding to lysis.

Step 4: Solubilization and Spectrophotometric Readout

• Action: Carefully aspirate the media. Add 100 µL of 100% DMSO to each well to dissolve the formazan crystals. Shake the plate for 10 minutes and read absorbance at 570 nm using a microplate reader.

• Causality: Complete solubilization is mandatory; suspended crystals will scatter light and artificially inflate absorbance readings.

• Validation Check: Calculate the Z'-factor using the Vehicle and Positive control wells. A Z'-factor > 0.5 validates that the assay possesses sufficient dynamic range and low variability for high-throughput screening.

Fig 2: Self-validating MTT cytotoxicity assay workflow with integrated quality controls.

References

• NextSDS Database.Chemical substance information for Ethanone, 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)- (9CI).
• National Center for Biotechnology Information (PMC).Ultrasound-Assisted Synthesis of Substituted Chalcone-Linked 1,2,3-Triazole Derivatives as Antiproliferative Agents: In Vitro Antitumor Activity and Molecular Docking Studies.
• National Center for Biotechnology Information (PMC).Synthesis, Anticancer Evaluation, Computer-Aided Docking Studies, and ADMET Prediction of 1,2,3-Triazolyl-Pyridine Hybrids as Human Aurora B Kinase Inhibitors.

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• 3. Synthesis, Anticancer Evaluation, Computer-Aided Docking Studies, and ADMET Prediction of 1,2,3-Triazolyl-Pyridine Hybrids as Human Aurora B Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic differences between 1-hydroxy and 1-alkyl triazole ethanones in FTIR

Spectroscopic Differentiation of 1-Hydroxy and 1-Alkyl Triazole Ethanones: A Comprehensive FTIR Guide

Executive Summary

In the landscape of medicinal chemistry and materials science, 1,2,3-triazole ethanones serve as critical pharmacophores, bioisosteres, and metal-chelating agents. The substitution at the N1 position of the triazole ring—specifically between a hydroxyl (-OH) and an alkyl (-R) group—drastically alters the molecule's electronic distribution, hydrogen-bonding capacity, and physicochemical properties. For researchers tasked with structural elucidation, Fourier-Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive method to differentiate these analogs[1].

This guide provides an in-depth comparative analysis of the spectroscopic signatures of 1-hydroxy and 1-alkyl triazole ethanones, grounded in vibrational kinematics and validated experimental protocols.

Mechanistic Causality in FTIR Spectroscopy

The substitution of an alkyl group with a hydroxyl group at the N1 position does not merely add a new peak to the spectrum; it fundamentally perturbs the vibrational modes of the entire scaffold through electronic and spatial interactions.

• Hydrogen Bonding & The Carbonyl Bathochromic Shift : The C=O stretch in the ethanone moiety is highly sensitive to its local environment. In 1-hydroxy triazole ethanones, the N-OH group acts as a strong hydrogen bond donor, interacting intermolecularly (or intramolecularly, depending on steric conformation) with the carbonyl oxygen. This hydrogen bonding lengthens the C=O bond, reducing its force constant and causing a bathochromic shift (red-shift) to lower wavenumbers. Conversely, 1-alkyl derivatives lack this H-bond donor, leaving the C=O bond unperturbed and resonating at a higher frequency[2].

• Inductive Effects on Ring Breathing : The strongly electronegative oxygen of the N-OH group exerts an electron-withdrawing inductive effect (-I) on the triazole ring. This alters the dipole moment change during ring stretching, stiffening certain bonds and shifting the C=N stretching frequencies higher compared to the electron-donating (+I) 1-alkyl substituents[1].

• Vibrational Kinematics of N1 Substituents : The O-H stretch is characterized by a broad, intense band due to the continuum of hydrogen-bonded states in the solid or neat liquid phase. In contrast, the sp³ C-H stretches of the alkyl group present as sharp, distinct peaks in the 2850–2950 cm⁻¹ region, reflecting highly localized, uniform symmetric and asymmetric stretching modes[2].

Quantitative Spectral Comparison

The following table summarizes the deterministic FTIR peak shifts used to objectively distinguish between the two classes of triazole ethanones.

Vibrational Mode	1-Hydroxy Triazole Ethanone	1-Alkyl Triazole Ethanone	Spectroscopic Causality
O-H Stretch	3150 – 3350 cm⁻¹ (Broad, strong)	Absent	N-OH group acts as a strong H-bond donor, creating a continuum of vibrational states.
sp³ C-H Stretch	Absent / Weak	2850 – 2950 cm⁻¹ (Sharp, multiple)	Alkyl chain substitution at N1 introduces symmetric/asymmetric C-H stretching.
C=O Stretch	1650 – 1665 cm⁻¹ (Strong)	1675 – 1690 cm⁻¹ (Strong)	Intermolecular H-bonding from N-OH weakens the carbonyl double bond, lowering the frequency.
Ring C=N Stretch	1530 – 1550 cm⁻¹	1510 – 1530 cm⁻¹	Inductive electron withdrawal (-I) by N-OH stiffens the ring bonds compared to electron-donating (+I) alkyls.
N-O / N-C Stretch	1050 – 1100 cm⁻¹ (N-O)	1150 – 1200 cm⁻¹ (N-C)	Distinct single-bond kinematics based on atomic mass and bond polarity.

Experimental Protocol: Self-Validating FTIR Workflow

To ensure high-fidelity data, the experimental design must eliminate environmental artifacts. Attenuated Total Reflectance (ATR-FTIR) using a diamond or Zinc Selenide (ZnSe) crystal is the mandated approach for these compounds. Causality for Method Selection: While KBr pelleting is a standard technique, 1-hydroxy triazoles are highly susceptible to moisture absorption from hygroscopic KBr. This artificially inflates the O-H stretching region, confounding spectral interpretation. ATR allows for neat sample analysis, eliminating the KBr matrix variable.

Step 1: System Calibration & Environmental Baselining

• Action : Purge the FTIR spectrometer with dry nitrogen for 15 minutes. Collect a background spectrum (air) immediately before sample analysis.

• Self-Validation : Inspect the background spectrum for water vapor (sharp rotational bands at 3500-3900 cm⁻¹ and 1300-2000 cm⁻¹) and CO₂ (2350 cm⁻¹). If peaks exceed 2% transmittance, repurge. This ensures the broad O-H band of the 1-hydroxy derivative is an authentic structural feature and not an environmental artifact.

Step 2: Sample Application & Pressure Optimization

• Action : Place 2-3 mg of the neat triazole ethanone directly onto the ATR crystal. Apply the pressure anvil.

• Self-Validation : Monitor the real-time preview. Increase pressure until the strongest peak (usually C=O or C=N) reaches ~70-80% absorption. Causality: Over-pressurizing can distort crystalline lattices, artificially shifting the C=O peak; under-pressurizing leads to poor contact and low signal-to-noise ratios.

Step 3: Spectral Acquisition

• Action : Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹, averaging 32 to 64 scans to enhance the signal-to-noise ratio.

• Action : Apply ATR correction algorithms in the software to account for depth-of-penetration variations at lower wavenumbers (which inherently skew peak intensities compared to transmission spectra).

Step 4: Orthogonal Validation (The "Trust" Pillar)

• Action : FTIR alone cannot definitively differentiate positional isomers (e.g., 1-alkyl vs 2-alkyl triazoles). Cross-validate the bulk sample using ¹H-NMR.

• Self-Validation : Confirm the presence of the N-OH proton (typically a broad singlet far downfield, >10 ppm, which exchanges with D₂O) or the N-alkyl protons (e.g., a sharp singlet/multiplet at ~4.0-4.5 ppm) to definitively anchor the FTIR assignments[3].

Workflow Visualization

Workflow for the synthesis and FTIR spectroscopic differentiation of triazole ethanones.

References

• Source: osti.
• Source: mdpi.
• Source: acs.

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Safety & Regulatory Compliance

Proper Disposal of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone: A Guide for Laboratory Professionals

Hazard Assessment and Core Safety Principles

The primary concern with 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone stems from the N-hydroxy-1,2,3-triazole moiety. While many 1,2,3-triazoles are noted for their stability, the introduction of a hydroxyl group on a nitrogen atom can introduce potential thermal instability. Some N-hydroxy compounds and their derivatives can be sensitive to heat and may decompose energetically. For instance, hydroxylamine hydrochloride has a decomposition temperature of 155-157°C and heating may lead to an explosion[1]. Therefore, it is prudent to treat this compound with caution regarding its thermal stability.

Furthermore, triazole derivatives can present various health hazards, including being harmful if swallowed, causing skin and eye irritation, and potential toxicity.[2][3] The precautionary principle dictates that in the absence of specific toxicological data, this compound should be handled as a hazardous substance.

Key Safety Considerations:

• Thermal Sensitivity: Due to the N-hydroxy group, avoid exposure of the compound and its waste to high temperatures, direct sunlight, or other sources of heat.

• Toxicity: Assume the compound is toxic and handle it with appropriate personal protective equipment to prevent ingestion, inhalation, and skin contact.

• Reactivity: Keep the waste segregated from strong oxidizing agents, strong acids, and bases to prevent any uncontrolled reactions.

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate PPE. This is a non-negotiable standard for handling any potentially hazardous chemical waste.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield	Protects against splashes and potential projectiles in the event of a reaction.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact and absorption of the chemical.
Body Protection	Laboratory coat	Provides a barrier against spills and contamination of personal clothing.
Respiratory Protection	Use in a certified chemical fume hood	Minimizes the risk of inhaling any dust or vapors that may be generated.

Step-by-Step Disposal Protocol

The mandated and most secure method for the disposal of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor. Under no circumstances should this chemical be disposed of down the drain or in regular solid waste.

Workflow for Waste Collection and Segregation:

• Designate a Waste Container:

  • Select a clean, dry, and chemically compatible container for collecting the waste. A high-density polyethylene (HDPE) or glass container with a secure screw-top cap is recommended.

  • Ensure the container is clearly labeled.

• Labeling the Waste Container:

  • The label must be unambiguous and securely affixed to the container.

  • It should include:

    • The words "HAZARDOUS WASTE "

    • The full chemical name: "1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone "

    • The primary hazards associated with the waste (e.g., "Potentially Thermally Sensitive , Toxic ")

    • The date the first waste was added to the container.

    • The name and contact information of the generating laboratory/researcher.

• Waste Collection:

  • Carefully transfer any residual solid 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone into the designated hazardous waste container.

  • For solutions containing the compound, pour the liquid waste into the appropriate container. Do not mix with other waste streams unless compatibility has been confirmed.

  • Contaminated materials such as weighing paper, gloves, and pipette tips should be placed in a separate, clearly labeled solid hazardous waste container.

• Storage of Hazardous Waste:

  • Store the sealed hazardous waste container in a designated Satellite Accumulation Area (SAA) within your laboratory.

  • The SAA should be a cool, dry, and well-ventilated area, away from heat sources and direct sunlight.

  • Ensure the waste container is stored in secondary containment to prevent the spread of material in case of a leak.

• Arranging for Disposal:

  • Once the waste container is full or is no longer being added to, contact your institution's EHS department to schedule a pickup.

  • Follow all institutional procedures for waste manifest and pickup requests.

Spill Management

In the event of a spill, prompt and appropriate action is necessary to mitigate exposure and environmental contamination.

• Minor Spills (Solid):

  • Evacuate the immediate area and ensure adequate ventilation.

  • Wearing appropriate PPE, gently cover the spill with an absorbent material designed for chemical spills (e.g., vermiculite or sand). Avoid raising dust.

  • Carefully sweep the absorbed material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol), and collect the cleaning materials as hazardous waste.

• Minor Spills (Liquid):

  • Evacuate the immediate area and ensure adequate ventilation.

  • Wearing appropriate PPE, contain the spill with absorbent pads or dikes.

  • Cover the spill with an absorbent material and allow it to be fully absorbed.

  • Carefully collect the absorbed material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Major Spills:

  • Evacuate the laboratory immediately.

  • Alert your laboratory supervisor and contact your institution's EHS or emergency response team.

  • Prevent entry into the affected area until it has been deemed safe by trained professionals.

Visualization of the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Caption: Decision and action workflow for the safe disposal of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

Conclusion: A Commitment to Safety and Responsibility

The proper management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For novel or less-characterized compounds like 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone, a cautious and informed approach to disposal is essential. By adhering to the procedures outlined in this guide, researchers can ensure they are meeting their responsibilities to protect themselves, their colleagues, and the environment. Always consult your institution's specific waste disposal guidelines and your EHS department for any additional requirements.

References

• Tan, X., Furio, L., Reboud-Ravaux, M., Villoutreix, B. O., Hovnanian, A., & El Amri, C. (2013). 1,2,4-Triazole derivatives as transient inactivators of kallikreins involved in skin diseases. Bioorganic & Medicinal Chemistry Letters, 23(16), 4547–4551. [Link]

• S. S. (n.d.). Bioactive heterocycles containing endocyclic N-hydroxy groups. PMC. [Link]

• NextSDS. (n.d.). Ethanone, 1-(1-hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)- (9CI). NextSDS. [Link]

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• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Hydroxylammonium chloride. Chemos GmbH & Co.KG. [Link]

• National Toxicology Program. (2018). Report on Carcinogens, Fifteenth Edition - Heterocyclic Amines (Selected). National Toxicology Program. [Link]

• MDPI. (2021). An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. MDPI. [Link]

• ACS Publications. (2011). Reactivity of N-(1,2,4-Triazolyl)-Substituted 1,2,3-Triazoles. Organic Letters. [Link]

• Elsevier. (2025). Exploring the electronic and pharmacological properties of 1,2,3-triazole derivatives: Synthesis, DFT modeling, and AKT1 binding affinity. Arabian Journal of Chemistry. [Link]

• ResearchGate. (n.d.). Benzotriazole is thermally more stable than 1,2,3-triazole. ResearchGate. [Link]

• J-STAGE. (n.d.). Study on thermal behavior of 1H-1, 2, 4-triazole-copper complex with substituents. J-STAGE. [Link]

• Chemical Management. (n.d.). Safety Data Sheet. Chemical Management. [Link]

• RSC Publishing. (2022). Combining the most suitable energetic tetrazole and triazole moieties: synthesis and characterization of 5-(1-hydroxy-3-nitro-1,2,4-triazol-5-yl). RSC Publishing. [Link]

• PubMed. (n.d.). Synthesis of thermally stable energetic 1,2,3-triazole derivatives. PubMed. [Link]

• SciELO. (n.d.). New α-Hydroxy-1,2,3-triazoles and 9H-Fluorenes-1,2,3-triazoles: Synthesis and Evaluation as Glycine Transporter 1 Inhibitors. SciELO. [Link]

• ResearchGate. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. ResearchGate. [Link]

• Kao Chemicals. (2024). Safety Data Sheet. Kao Chemicals. [Link]

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• Journal of Sustainable Materials Processing and Management. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. Journal of Sustainable Materials Processing and Management. [Link]

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Comprehensive Safety and Operational Guide: Handling 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone in Peptide Synthesis

1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is an advanced, non-explosive 1-hydroxy-1,2,3-triazole derivative utilized as a highly efficient coupling additive in Solid-Phase Peptide Synthesis (SPPS). Historically, the peptide synthesis industry relied heavily on benzotriazole derivatives like 1-hydroxybenzotriazole (HOBt) and 1-hydroxy-7-azabenzotriazole (HOAt). However, these legacy reagents exhibit severe explosive properties under thermal confinement or mechanical stimulus, leading to their reclassification as Class 1 explosives ()[1]. To circumvent these catastrophic safety hazards while maintaining high atom economy and suppressing racemization, 1-hydroxy-1,2,3-triazoles were engineered as intrinsically safer, environmentally sensible alternatives ()[2].

This guide provides the essential safety, operational, and logistical frameworks required for researchers and drug development professionals to handle this compound effectively.

Mechanistic Causality: Why Use This Triazole?

During carbodiimide-mediated peptide synthesis (e.g., using Diisopropylcarbodiimide or DIC), the initial reaction with a carboxylic acid forms an O-acylisourea intermediate[3]. While highly reactive, this intermediate is prone to forming an oxazolone, which leads to rapid racemization (epimerization) of the amino acid[3].

1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone acts as a superior nucleophile. It rapidly attacks the O-acylisourea to form a stable triazole active ester. This active ester is sterically hindered enough to prevent oxazolone formation, yet sufficiently reactive to undergo smooth aminolysis with the resin-bound amine, ensuring >99% stereoselectivity ()[2]. Furthermore, unlike oxime-based additives (e.g., OxymaPure) which can generate hazardous hydrogen cyanide (HCN) gas when reacted with DIC under certain conditions, 1-hydroxy-1,2,3-triazoles do not produce gaseous toxic byproducts ()[4].

Mechanism of triazole-mediated active ester formation in peptide synthesis.

Quantitative Safety Comparison

The structural shift from a benzotriazole core to a 1,2,3-triazole core fundamentally alters the energetic stability of the molecule, removing the risk of detonation[1][5].

Table 1: Comparative Safety and Performance Metrics of Peptide Coupling Additives

Additive Class	Representative Compound	Impact Sensitivity	Friction Sensitivity	Racemization Suppression	Primary Hazard
Benzotriazoles	HOBt	High (Explosive)	High	Good	Detonation under confinement
Azabenzotriazoles	HOAt	High (Explosive)	High	Excellent	Detonation under confinement
1,2,3-Triazoles	1-(1-Hydroxy-5-methyl...	Low (Non-explosive)	Low	Excellent	Irritant / Sensitizer
Oximes	OxymaPure	Low	Low	Excellent	HCN generation with DIC

Personal Protective Equipment (PPE) & Engineering Controls

While non-explosive, 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone is a fine crystalline powder that poses respiratory and dermal sensitization risks.

• Respiratory Protection: Handle the dry powder exclusively within a Class II Type A2 Biological Safety Cabinet or a ducted chemical fume hood. If weighing bulk quantities outside engineering controls is unavoidable, a NIOSH-approved N95 or P100 particulate respirator is mandatory to prevent inhalation of sensitizing dust.

• Hand Protection: Wear nitrile gloves with a minimum thickness of 0.11 mm. Causality: Triazole derivatives are often dissolved in polar aprotic solvents (like DMF, NMP, or greener alternatives like 2-MeTHF)[2]. These solvents act as permeation enhancers, rapidly carrying dissolved solutes through thin latex or vinyl gloves into the dermal layer, which can trigger allergic contact dermatitis. Double-gloving is recommended during the solvation step.

• Eye Protection: Snug-fitting chemical splash goggles. The compound can cause severe ocular irritation upon contact.

• Body Protection: A flame-resistant, closed-front lab coat.

Operational Workflow: Step-by-Step SPPS Protocol

This self-validating protocol ensures complete activation and minimizes waste. We utilize a greener solvent system (e.g., EtOAc/2-MeTHF) to align with modern environmentally sensible SPPS practices ()[2].

Step 1: Reagent Preparation (Solvation)

• Weigh 1.1 equivalents of the Fmoc-protected amino acid and 1.1 equivalents of 1-(1-Hydroxy-5-methyl-1H-1,2,3-triazol-4-yl)ethanone.

• Dissolve both solids in a minimal volume of 2-MeTHF (typically to achieve a 0.1 M concentration).

• Self-Validation Check: Visually ensure complete dissolution. A cloudy suspension indicates incomplete solvation, which will clog the resin frit and drastically reduce coupling efficiency.

Step 2: Activation

• Chill the solution to 0–5°C using an ice bath to control the exothermic activation.

• Add 1.1 equivalents of Diisopropylcarbodiimide (DIC) dropwise.

• Stir for 5–10 minutes. The solution will remain clear, confirming the successful generation of the soluble triazole active ester (unlike older DCC protocols, which form an insoluble urea precipitate).

Step 3: Coupling

• Transfer the activated ester solution to the solid-phase reactor containing the swelled, deprotected peptide resin.

• Agitate gently (via nitrogen bubbling or orbital shaking) for 60–120 minutes at room temperature.

• Self-Validation Check: Perform a Kaiser test (ninhydrin test) on a small resin aliquot. A yellow/colorless bead indicates complete coupling (no free primary amines). A blue bead indicates incomplete coupling; if blue, repeat the coupling step before proceeding.

Step 4: Washing and Deprotection

• Drain the reactor and wash the resin 3 times with 2-MeTHF to remove the triazole byproduct and diisopropylurea.

• Proceed to Fmoc deprotection using a non-nucleophilic base (e.g., 20% Piperidine or catalytic DBU) ()[2].

Step-by-step operational workflow for solid-phase peptide synthesis.

Hazard Mitigation & Disposal Plan

• Spill Response: For dry powder spills, do not sweep. Sweeping aerosolizes the sensitizing dust. Use a damp, solvent-resistant absorbent pad to gently wipe up the powder. For solution spills, absorb with inert materials (vermiculite or sand) and place in a sealed container.

• Waste Segregation:

  • Organic Waste: Dispose of the triazole byproduct and spent solvent in a designated non-halogenated organic waste container.

  • Incompatibility Warning: Never mix triazole waste with strong oxidizers (e.g., nitric acid, peroxides) or strong reducing agents. Although 1,2,3-triazoles are significantly more stable than benzotriazoles, mixing energetic nitrogen-rich heterocycles with oxidizers can inadvertently generate shock-sensitive mixtures.

References

• Explosive properties of 1-hydroxybenzotriazoles. Wehrstedt, K. D., Wandrey, P. A., & Heitkamp, D. (2005). Journal of Hazardous Materials, 126(1-3), 1-7. URL:[Link]

• Environmentally Sensible Organocatalytic Fmoc/t-Bu Solid-Phase Peptide Synthesis. Pawlas, J., & Rasmussen, J. H. (2022). Organic Letters, 24(9), 1827-1832. URL:[Link]

• Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. Manne, S. R., Sharma, A., Sazonovas, A., El-Faham, A., de la Torre, B. G., & Albericio, F. (2022). ACS Omega, 7(7), 6007-6023. URL:[Link]

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• 4. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]